Acephate-d6

Core Science & Biosynthesis

What is Acephate-d6 and its chemical structure

An In-depth Technical Guide to Acephate-d6

Introduction

Acephate-d6 is the deuterated isotopologue of Acephate, an organophosphate insecticide. As a stable isotope-labeled compound, Acephate-d6 serves as an invaluable internal standard in analytical chemistry, particularly for quantifying Acephate residues in environmental and biological samples using mass spectrometry-based methods.[1][2] Its use allows for precise and accurate measurements by correcting for matrix effects and variations in sample preparation and instrument response. Acephate itself is a systemic insecticide used to control a wide range of sucking and biting insects on various crops.[3][4] The primary mechanism of action for Acephate involves its metabolic conversion to methamidophos, a more potent inhibitor of the enzyme acetylcholinesterase (AChE).[3] This guide provides a comprehensive overview of the chemical structure, properties, analytical methodologies, and metabolic pathways related to Acephate-d6 and its parent compound.

Chemical Structure and Properties

Acephate-d6 is structurally identical to Acephate, with the six hydrogen atoms on the two methyl groups replaced by deuterium. This substitution results in a higher molecular weight but does not significantly alter its chemical properties.

Chemical Structure of Acephate-d6

• IUPAC Name: N-[trideuteriomethoxy(trideuteriomethylsulfanyl)phosphoryl]acetamide

• CAS Number: 2109699-73-0

• Chemical Formula: C₄H₄D₆NO₃PS

• SMILES: [2H]C([2H])([2H])OP(=O)(NC(=O)C)SC([2H])([2H])[2H]

The structure consists of a central phosphorus atom double-bonded to an oxygen atom and single-bonded to a deuterated methoxy group, a deuterated methylsulfanyl group, and an N-acetylated amino group.

Physicochemical Properties

The quantitative data for Acephate-d6 and its non-labeled parent compound, Acephate, are summarized in the tables below for easy comparison.

Table 1: Properties of Acephate-d6

Property	Value	Source(s)
Molecular Weight	189.20 g/mol
Physical Form	White to Off-White Solid
Melting Point	>72°C (decomposes)
Solubility	Chloroform (Slightly), DMSO (Slightly)

| Storage Temperature | -20°C Freezer, Under Inert Atmosphere | |

Table 2: Properties of Unlabeled Acephate

Property	Value	Source(s)
Molecular Weight	183.17 g/mol
Physical Form	Colorless crystals or white powder
Vapor Pressure	1.7 x 10⁻⁶ mmHg at 24°C
Water Solubility	79 - 83.5 g/100 mL
Log Kₒw (Octanol-Water Partition Coefficient)	-0.8

| Henry's Law Constant | 3.1 x 10⁻⁷ atm·m³/mol | |

Metabolic Pathways and Mechanism of Action

Acephate is a pro-insecticide, meaning it is converted into a more toxic substance within the target organism. Its toxicity is primarily attributed to the metabolite methamidophos.

Metabolic Conversion

In both insects and mammals, Acephate is metabolized, but the primary pathways differ, which accounts for its selective toxicity.

• Bioactivation to Methamidophos: A key metabolic step is the hydrolysis of the N-acetyl group, converting Acephate to methamidophos. This conversion is more efficient in insects than in mammals. Methamidophos is a much stronger inhibitor of acetylcholinesterase.

• Detoxification: The main metabolic pathway in mammals involves the O-demethylation of Acephate to form O-desmethyl acephate (S-methylacetylphosphoramidothiolate), which is not a cholinesterase inhibitor.

Metabolic pathways of Acephate in insects and mammals.

Inhibition of Acetylcholinesterase (AChE)

The ultimate toxic effect of Acephate is mediated by methamidophos, which inhibits the enzyme acetylcholinesterase (AChE) in the nervous system.

• Normal Synaptic Function: The neurotransmitter acetylcholine is released into the synapse, binds to its receptors on the postsynaptic neuron, and is then broken down by AChE to terminate the signal.

• Organophosphate Inhibition: Methamidophos phosphorylates the active site of AChE, rendering it non-functional.

• Cholinergic Crisis: Without active AChE, acetylcholine accumulates in the synapse, leading to continuous stimulation of cholinergic receptors. This overstimulation results in a state known as cholinergic crisis, characterized by neuromuscular paralysis and, ultimately, death.

Mechanism of acetylcholinesterase (AChE) inhibition.

Experimental Protocols

Acephate-d6 is primarily used as an internal standard in analytical methods for the detection of Acephate. Below is a representative protocol for the analysis of Acephate in biological samples, such as urine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol: Determination of Acephate in Human Urine by HPLC-MS/MS

This protocol is adapted from methodologies described for the analysis of organophosphate pesticides in human urine.

1. Objective: To quantify the concentration of Acephate in human urine samples using Acephate-d6 as an internal standard.

2. Materials and Reagents:

• Urine samples

• Acephate analytical standard

• Acephate-d6 internal standard

• Dichloromethane (DCM), HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Formic acid

• Lyophilizer (Freeze-dryer)

• Centrifuge

• Vortex mixer

• HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole) with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source.

3. Sample Preparation (Extraction):

• Pipette 1.0 mL of urine into a 15 mL centrifuge tube.

• Add a known concentration of Acephate-d6 internal standard to each sample, calibrator, and quality control sample.

• Vortex mix for 30 seconds.

• Freeze the samples completely and lyophilize (freeze-dry) them overnight until all water has been removed.

• To the dried residue, add 4.0 mL of dichloromethane.

• Vortex vigorously for 2 minutes to extract the analytes.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

• Vortex, and transfer to an autosampler vial for analysis.

4. HPLC-MS/MS Analysis:

• HPLC Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Methanol with 0.1% Formic Acid

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to 5% B, and equilibrate for 5 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Source: Positive Ion Mode ESI or APCI

• Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for both Acephate and Acephate-d6.

  • Example Transition for Acephate: m/z 184 -> m/z 142

  • Example Transition for Acephate-d6: m/z 190 -> m/z 145

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio (Acephate/Acephate-d6) against the concentration of the calibrators.

• Quantify the Acephate concentration in the unknown samples by interpolating their peak area ratios from the calibration curve.

Table 3: Example Analytical Method Performance

Parameter	Value	Source(s)
Extraction Efficiency	52% - 63%
Relative Recovery	~100%
Limit of Detection (LOD)	0.001 - 0.282 ng/mL

| Relative Standard Deviation (RSD) | < 18% | |

Workflow for Acephate analysis using an internal standard.

Conclusion

Acephate-d6 is an essential tool for researchers and analytical scientists. Its use as an internal standard enables the reliable quantification of Acephate in complex matrices, which is critical for food safety, environmental monitoring, and toxicological studies. Understanding its chemical properties, the metabolic fate of its parent compound, and the detailed analytical protocols for its use allows for the generation of high-quality, defensible data in the fields of agricultural science and public health.

References

• 1. Acephate-d6 Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acephate Technical Fact Sheet [npic.orst.edu]
• 4. Acephate Fact Sheet [npic.orst.edu]

Acephate-d6: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical properties of Acephate-d6, a deuterated isotopologue of the organophosphate insecticide Acephate. This document details experimental protocols for the determination of its key characteristics and presents its role in various analytical and research applications.

Core Physical and Chemical Properties

Acephate-d6, with the IUPAC name N-(methoxy(trideuteriomethoxy)-sulfanylphosphoryl)acetamide, is a valuable internal standard for the quantitative analysis of Acephate in various matrices due to its similar chemical behavior and distinct mass spectrometric signature. While specific experimental data for some physical properties of the deuterated form are not extensively published, the properties of its non-deuterated counterpart, Acephate, serve as a reliable reference.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Acephate-d6 and Acephate.

Property	Value (Acephate-d6)	Reference
CAS Number	2109699-73-0	[1]
Molecular Formula	C₄H₄D₆NO₃PS	[1]
Molecular Weight	189.20 g/mol	[1]
Exact Mass	189.0496 u	[1]
Physical Form	Solid, White	N/A

Property	Value (Acephate)	Reference
CAS Number	30560-19-1	[2]
Molecular Formula	C₄H₁₀NO₃PS
Molecular Weight	183.17 g/mol
Melting Point	88-90 °C
Boiling Point	Decomposes before boiling	N/A
Solubility in Water	790 g/L at 20 °C
Vapor Pressure	2.26 x 10⁻⁶ Pa at 24 °C	N/A
Appearance	Colorless to white solid

Experimental Protocols

Synthesis of Acephate-d6

A common synthetic route to Acephate involves the acetylation of methamidophos. The synthesis of Acephate-d6 would follow a similar pathway, utilizing a deuterated methylating agent in the synthesis of the methamidophos precursor.

Exemplary Synthesis of Acephate (for reference):

• Reaction: O,O-dimethyl thiophosphoryl amide is isomerized and then acetylated with acetic anhydride.

• Procedure Outline:

  • Methamidophos and a suitable solvent (e.g., trichloromethane) are added to a reactor.

  • Acetyl chloride is added dropwise at a controlled temperature (e.g., 40-50 °C) under vacuum.

  • The reaction mixture is stirred until the reaction is complete.

  • The product is isolated through precipitation, crystallization, and filtration.

For the synthesis of Acephate-d6, deuterated O,S-dimethyl phosphoramidothioate would be used as the starting material.

Determination of Melting Point

The melting point of a solid organophosphorus compound like Acephate-d6 can be determined using a capillary melting point apparatus.

Protocol:

• A small, finely powdered sample of Acephate-d6 is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).

• The temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Determination of Solubility

The solubility of Acephate-d6 in water can be determined using the shake-flask method.

Protocol:

• An excess amount of Acephate-d6 is added to a known volume of deionized water in a flask.

• The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

• The solution is then filtered or centrifuged to remove any undissolved solid.

• The concentration of Acephate-d6 in the saturated aqueous solution is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Spectral Data

Mass Spectrometry

The mass spectrum of Acephate-d6 is crucial for its use as an internal standard. The key feature is a molecular ion peak at an m/z value that is 6 units higher than that of unlabeled Acephate, corresponding to the six deuterium atoms.

• Expected Molecular Ion (M+) for Acephate-d6: m/z 189

• Expected Molecular Ion (M+) for Acephate: m/z 183

NMR Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of Acephate-d6 would be significantly simplified compared to Acephate. The signals corresponding to the two methyl groups in Acephate would be absent in the ¹H NMR spectrum of Acephate-d6 due to the replacement of protons with deuterium. A singlet corresponding to the acetyl methyl group would be expected.

• ¹³C NMR: In the ¹³C NMR spectrum of Acephate-d6, the carbons of the two deuterated methyl groups would exhibit characteristic splitting patterns due to coupling with deuterium (spin I=1). The signals would appear as multiplets (septets for -CD₃). The chemical shifts would be slightly upfield compared to the corresponding signals in Acephate due to the isotopic effect.

Mode of Action and Metabolic Pathway

Acephate is a systemic insecticide that functions as an acetylcholinesterase (AChE) inhibitor. However, Acephate itself is a relatively weak inhibitor. Its primary toxicological effect is due to its metabolic conversion to methamidophos, which is a much more potent AChE inhibitor.

Caption: Metabolic activation of Acephate to Methamidophos and subsequent inhibition of Acetylcholinesterase.

The inhibition of AChE by methamidophos leads to the accumulation of the neurotransmitter acetylcholine in the synaptic cleft, causing continuous nerve impulse transmission, which ultimately results in paralysis and death of the insect.

Experimental Protocol: Acetylcholinesterase Inhibition Assay

The inhibitory effect of Acephate and its metabolites on AChE activity can be determined using the Ellman method.

Protocol Outline:

• Reagent Preparation: Prepare phosphate buffer, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution, acetylthiocholine iodide (ATCI) solution, AChE solution, and a stock solution of the inhibitor (Acephate or Methamidophos).

• Reaction Setup: In a 96-well plate, add buffer, the inhibitor at various concentrations, and the AChE solution. A control well without the inhibitor is also prepared.

• Pre-incubation: Incubate the plate to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add DTNB and then ATCI to start the reaction.

• Measurement: Measure the absorbance at 412 nm kinetically using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Experimental Workflow: Isotope Dilution Mass Spectrometry

Acephate-d6 is primarily used as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of Acephate in complex matrices such as food, water, and biological samples.

Caption: A typical experimental workflow for the quantification of Acephate using Acephate-d6 as an internal standard.

This method offers high precision and accuracy by correcting for matrix effects and variations in sample preparation and instrument response.

References

• 1. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]
• 2. Acephate [webbook.nist.gov]

Synthesis and Isotopic Labeling of Acephate-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Acephate-d6. Acephate-d6, a deuterated analog of the widely used organophosphate insecticide Acephate, serves as an invaluable internal standard for quantitative analysis in various matrices, including environmental and biological samples. Its use significantly improves the accuracy and precision of analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

This document details a plausible synthetic pathway for Acephate-d6, outlines the necessary experimental protocols, and presents relevant quantitative data. The synthesis is a two-step process commencing with the preparation of the key intermediate, Methamidophos-d6, followed by its acetylation to yield the final product.

Core Synthesis Pathway

The synthesis of Acephate-d6 hinges on the preparation of its deuterated precursor, O,S-di(methyl-d3) phosphoramidothioate (Methamidophos-d6). This is achieved through the isomerization and deuteromethylation of an appropriate phosphoramidothioate precursor using a deuterated methylating agent. The resulting Methamidophos-d6 is then acetylated to produce Acephate-d6.

Caption: Overall synthetic pathway for Acephate-d6.

Experimental Protocols

The following protocols are representative methods derived from established syntheses of Acephate and its analogs. Researchers should adapt these procedures with appropriate safety precautions in a well-ventilated fume hood.

Step 1: Synthesis of O,S-di(methyl-d3) phosphoramidothioate (Methamidophos-d6)

This procedure is adapted from the known isomerization of O,O-dimethyl phosphoramidothioate using a methylating agent.

Materials:

• O,O-Dimethyl phosphoramidothioate

• Dimethyl sulfate-d6 ((CD₃)₂SO₄)

• Toluene

• Sodium hydroxide solution (40%)

• Methanol

• 1,2-Dichloroethane (for extraction)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve O,O-dimethyl phosphoramidothioate in toluene.

• Slowly add sodium hydroxide solution at a controlled temperature of 25-40°C. Stir the mixture for 1 hour at 38-40°C.

• Allow the layers to separate and remove the aqueous layer.

• To the organic layer, add methanol.

• Slowly add dimethyl sulfate-d6 dropwise, maintaining the temperature between 35-40°C.

• After the addition is complete, continue stirring for 2-3 hours at 50-60°C. Monitor the reaction progress by an appropriate method (e.g., GC or TLC) until the starting material is consumed.

• Cool the reaction mixture and remove the methanol under reduced pressure.

• Extract the product with 1,2-dichloroethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Methamidophos-d6.

• The crude product may be purified by vacuum distillation or column chromatography.

Step 2: Synthesis of Acephate-d6

This step involves the N-acetylation of the synthesized Methamidophos-d6. This procedure is based on the known synthesis of 14C-labeled Acephate.[1]

Materials:

• Methamidophos-d6 (from Step 1)

• Acetic anhydride

• Pyridine (as catalyst and solvent)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• In a clean, dry flask, dissolve the purified Methamidophos-d6 in pyridine.

• Cool the solution in an ice bath.

• Slowly add acetic anhydride dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction for completion by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The resulting crude Acephate-d6 can be purified by recrystallization or column chromatography.

Caption: General experimental workflow for Acephate-d6 synthesis.

Quantitative Data

Table 1: Properties of Reactants and Intermediates

Compound	Formula	Molar Mass ( g/mol )	CAS Number	Key Properties
O,O-Dimethyl phosphoramidothioate	C₂H₈NO₂PS	141.13	17321-47-0	Intermediate
Dimethyl sulfate-d6	C₂D₆O₄S	132.17	15199-43-6	Deuterating agent, ≥99 atom % D
Methamidophos-d6	C₂H₂D₆NO₂PS	147.17	1219799-41-3	Deuterated intermediate
Acetic Anhydride	C₄H₆O₃	102.09	108-24-7	Acetylating agent

Table 2: Properties of Final Product

Compound	Formula	Molar Mass ( g/mol )	CAS Number	Isotopic Purity
Acephate-d6	C₄H₄D₆NO₃PS	189.20	2109699-73-0	Typically ≥98%

Table 3: Representative Reaction Parameters (for non-labeled synthesis)

Reaction Step	Reactant Ratio (Precursor:Reagent)	Temperature (°C)	Duration (hours)	Typical Yield (%)
Methamidophos Synthesis	1 : 1.05-1.2	35 - 60	2 - 4	>94
Acephate Synthesis	1 : 1.1	0 - 25	12 - 18	~90

Note: Yields are highly dependent on reaction scale, purity of reagents, and purification methods.

Conclusion

The synthesis of Acephate-d6 is a feasible process for a well-equipped organic chemistry laboratory. The key to the synthesis is the use of a deuterated methylating agent, such as dimethyl sulfate-d6, to prepare the pivotal intermediate, Methamidophos-d6. Subsequent acetylation yields the desired labeled product. The availability of deuterated starting materials and established procedures for the synthesis of the non-labeled parent compound provide a solid foundation for the successful preparation of Acephate-d6 for use as a high-purity analytical standard.

References

• 1. researchgate.net [researchgate.net]

Acephate-d6: A Technical Overview for Researchers

For researchers, scientists, and professionals in drug development, a comprehensive understanding of analytical standards is paramount. This guide provides an in-depth look at Acephate-d6, a deuterated internal standard crucial for the accurate quantification of the organophosphate insecticide, acephate.

Core Physicochemical Data

A clear understanding of the fundamental properties of Acephate-d6 is essential for its proper use in experimental settings. The following table summarizes its key quantitative data.

Property	Value	Reference
CAS Number	2109699-73-0	[1][2]
Molecular Weight	189.2 g/mol	[2][3][4]
Molecular Formula	C₄H₄D₆NO₃PS

Experimental Protocol: Quantification of Acephate in Human Urine using HPLC-MS/MS

The use of a stable isotope-labeled internal standard like Acephate-d6 is critical for correcting matrix effects and variations in instrument response, thereby ensuring the accuracy and reliability of quantitative analyses. Below is a detailed protocol for the determination of acephate in human urine samples utilizing High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with Acephate-d6 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex for 10 seconds and then centrifuge at 3000 rpm for 5 minutes.

• Internal Standard Spiking: To each 1 mL aliquot of the urine sample, add the internal standard, Acephate-d6, to a final concentration of 50 ng/mL.

• Lyophilization: Freeze-dry the urine samples overnight until all water has been removed.

• Extraction: Add 4 mL of dichloromethane to the lyophilized residue and vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 3500 rpm for 10 minutes.

• Solvent Transfer: Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid). Vortex for 30 seconds and transfer to an HPLC vial for analysis.

2. HPLC-MS/MS Analysis

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is recommended.

• Analytical Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm) is suitable for separation.

• Detection: The analysis is performed in the positive ion mode using multiple reaction monitoring (MRM).

• Calibration: Prepare a series of calibration standards by spiking blank urine with known concentrations of acephate (e.g., 1, 5, 10, 50, 100, 500, and 1000 ng/mL). These standards should be processed alongside the unknown samples using the same procedure.

Analytical Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of acephate in biological samples using Acephate-d6 as an internal standard.

Caption: Analytical workflow for acephate quantification.

Mechanism of Action and Degradation Pathway

Acephate functions as a systemic insecticide by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous systems of insects. This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in continuous nerve impulse transmission, paralysis, and ultimately, the death of the insect. It is important to note that acephate itself is a weak inhibitor of AChE. Its primary insecticidal activity is due to its metabolic conversion to methamidophos, a more potent AChE inhibitor.

The degradation of acephate in the environment can occur through various pathways, including microbial degradation. A simplified representation of a microbial degradation pathway is shown below.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. Acephate Technical Fact Sheet [npic.orst.edu]
• 4. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]

Commercial Suppliers and Technical Guide for Acephate-d6 Reference Standards

For researchers, scientists, and professionals in drug development requiring high-purity Acephate-d6 for analytical and research purposes, a number of commercial suppliers provide this deuterated reference standard. This guide offers an in-depth overview of available products, their technical specifications, and general methodologies for their use and quality control.

Commercial Supplier Overview

Acephate-d6 (CAS Number: 2109699-73-0) is available from several reputable suppliers of analytical reference materials. The products are offered in various formats, typically as a neat solid or in solution, to cater to diverse experimental needs. Below is a summary of offerings from prominent suppliers.

Supplier	Product Name	CAS Number	Molecular Formula	Form	Purity	Available Pack Sizes
LGC Standards	Acephate-d6	2109699-73-0	C₄H₄D₆NO₃PS	Neat	>95% (GC)	1 mg, 2.5 mg, 10 mg[1]
A Chemtek	Acephate-d6	2109699-73-0	C₄H₄D₆NO₃PS	Solid	98+%	Not specified
Cambridge Isotope Laboratories	Acephate (methoxy-D₃, thiomethoxy-D₃, 98%)	2109699-73-0	C₄H₄D₆NO₃PS	Solution	98%	1.2 mL (100 µg/mL in Acetonitrile-D3)
SRD Pharma	Acephate-d6	2109699-73-0	C₄H₄D₆NO₃PS	Not specified	Not specified	1mg, 2.5mg, 5mg, 10mg
Chongqing Chemdad Co., Ltd	Acephate-d6	2109699-73-0	C₄H₁₀NO₃PS	Solid	Not specified	Not specified

Technical Information

Chemical Properties

• Synonyms: O,S-Dimethyl-d6 N-acetylphosphoramidothioate, Acetylphosphoramidothioic Acid O,S-Dimethyl-d6 Ester

• Molecular Weight: Approximately 189.2 g/mol

Storage and Stability

Reference standards of Acephate-d6 are typically shipped at ambient temperature. For long-term storage, it is recommended to store the material at -20°C in a freezer, under an inert atmosphere, to ensure its stability and prevent degradation. The product's shelf life is limited and the expiry date is provided on the label and/or the Certificate of Analysis.

Experimental Protocols

While specific synthesis protocols for Acephate-d6 are proprietary to the manufacturers, the general synthesis of acephate involves the acetylation of methamidophos. One patented method describes the reaction of methamidophos with acetyl chloride in the presence of a solvent like trichloromethane. The process involves controlling the temperature and vacuum to drive the reaction and remove by-products. Another approach involves the reaction of O,O-dimethyl phosphoramidothioate with acetic anhydride. The deuterated analog would be synthesized using deuterated starting materials.

General Protocol for Purity Determination and Quality Control

The purity of Acephate-d6 reference standards is typically determined using a combination of analytical techniques. A Certificate of Analysis (CoA) is provided by the supplier, detailing the results of these analyses. The following is a general outline of the methodologies that may be employed:

• Chromatographic Analysis (GC or HPLC):

  • Gas Chromatography (GC): A common method for analyzing organophosphate pesticides like acephate. A capillary column, such as a DB-17, is often used. The instrument is coupled with a suitable detector, for example, a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). The purity is determined by comparing the peak area of the analyte to that of a certified reference material.

  • High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can also be used for the estimation of acephate. A C18 column is typically employed with a mobile phase consisting of a mixture of water and methanol. Detection is commonly performed using a photodiode array (PDA) detector.

• Mass Spectrometry (MS):

  • MS is used to confirm the identity of the compound and to determine its isotopic purity. The mass spectrum will show the molecular ion peak corresponding to the mass of Acephate-d6, confirming the presence of the deuterium labels.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR and ³¹P-NMR are powerful tools for structural elucidation and purity assessment. For Acephate-d6, ¹H-NMR would show the absence or significant reduction of signals corresponding to the methyl groups, confirming successful deuteration. Quantitative NMR (qNMR) can be used for the accurate determination of purity against a certified internal standard.

Example Analytical Method: Purity Determination by GC

The following is a generalized procedure for determining the purity of an acephate technical sample by Gas Chromatography, adapted from publicly available methods. A similar procedure would be used for the deuterated analog.

• Standard and Sample Preparation:

  • Prepare a stock solution of the Acephate-d6 reference standard of a known concentration in a suitable solvent like dichloromethane.

  • Prepare a solution of the sample to be analyzed at a similar concentration.

  • An internal standard, such as diethylphthalate, may be used for more accurate quantification.

• GC Conditions:

  • Column: Fused silica capillary column, DB-17 (15 m x 0.53 mm, 1-µm film thickness) or equivalent.

  • Injector Temperature: 250°C

  • Detector Temperature (FID): 300°C

  • Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, then ramp to 220°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium

• Analysis:

  • Inject the standard and sample solutions into the GC.

  • The purity of the sample is calculated by comparing the peak area of the Acephate-d6 in the sample to the peak area of the standard.

Diagrams

Caption: Workflow for procuring and using a reference standard.

References

• 1. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]

Acephate-d6: A Technical Guide to its Certificate of Analysis and Purity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis (CoA) and purity determination of Acephate-d6, a deuterated internal standard crucial for the accurate quantification of the insecticide Acephate in various matrices. This document outlines the typical quality control specifications, analytical methodologies employed for its characterization, and visual representations of the experimental workflows.

Understanding the Certificate of Analysis

A Certificate of Analysis for a reference standard like Acephate-d6 is a critical document that provides detailed information about its identity, purity, and quality. Researchers and drug development professionals rely on this information to ensure the accuracy and reliability of their analytical results. While a specific batch CoA is not publicly available, this guide presents a summary of the expected quantitative data based on typical specifications for high-purity deuterated standards.

Key Physicochemical and Purity Data

The following table summarizes the essential data points typically found on a Certificate of Analysis for Acephate-d6.

Parameter	Typical Specification	Method of Analysis
Identity	Conforms to structure	¹H NMR, MS
Chemical Purity	>95%[1][2][3]	GC-FID, HPLC-UV
Isotopic Purity	≥98% Deuterium Incorporation	¹H NMR, MS
Residual Solvents	Meets USP <467> requirements	HS-GC-MS
Water Content	≤0.5%	Karl Fischer
Appearance	White to off-white solid	Visual Inspection

Experimental Protocols for Quality Control

The determination of purity and identity of Acephate-d6 involves a combination of chromatographic and spectroscopic techniques. The following sections detail the methodologies for the key experiments cited in the CoA.

Chemical Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography is a robust technique for assessing the purity of volatile and semi-volatile compounds like Acephate-d6.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Procedure:

• Standard Preparation: A stock solution of Acephate-d6 is prepared in a suitable solvent, such as ethyl acetate or acetonitrile, at a concentration of approximately 1 mg/mL. A series of dilutions are made to establish a calibration curve.

• Sample Preparation: A sample of the Acephate-d6 to be tested is accurately weighed and dissolved in the same solvent to a known concentration.

• Chromatographic Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (splitless mode)

• Data Analysis: The purity is calculated based on the area percent of the principal peak relative to the total area of all peaks detected in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight and structure of Acephate-d6.

Instrumentation:

• Mass Spectrometer (e.g., Quadrupole or Time-of-Flight) coupled to a GC or LC system.

Procedure:

• Sample Introduction: The sample is introduced into the mass spectrometer via the coupled chromatography system.

• Ionization: Electron Ionization (EI) is typically used for GC-MS, while Electrospray Ionization (ESI) is common for LC-MS.

• Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

• Data Interpretation: The resulting mass spectrum is analyzed to confirm the presence of the molecular ion corresponding to the deuterated structure of Acephate (C₄H₄D₆NO₃PS, MW: 189.20).[3] The fragmentation pattern is also compared to that of a non-deuterated Acephate standard to ensure structural integrity.

Isotopic Purity Determination by Nuclear Magnetic Resonance (¹H NMR)

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for determining the level of deuterium incorporation.

Instrumentation:

• High-resolution NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: A small amount of the Acephate-d6 sample is dissolved in a deuterated solvent (e.g., Chloroform-d, CDCl₃) that does not contain protons in the regions of interest.

• Data Acquisition: A standard ¹H NMR spectrum is acquired.

• Data Analysis: The integral of the proton signals corresponding to the non-deuterated positions is compared to the integrals of any residual proton signals at the deuterated positions. The absence or significant reduction of signals at the expected proton chemical shifts for the methyl groups confirms high isotopic enrichment.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the analytical procedures for ensuring the quality of Acephate-d6.

Caption: Workflow for the analysis of Acephate-d6 purity and identity.

Caption: Logical relationship of key sections in a Certificate of Analysis.

References

• 1. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]
• 2. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]
• 3. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]

The Metabolic Fate of Acephate: A Technical Guide to its Biotransformation and Analysis using Acephate-d6

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the metabolic fate of the organophosphate insecticide acephate. It details the absorption, distribution, metabolism, and excretion (ADME) of acephate, with a focus on quantitative data from preclinical studies. Furthermore, this guide elucidates the critical role of the deuterated internal standard, acephate-d6, in the accurate quantification of acephate and its primary metabolite, methamidophos, in biological matrices. Detailed experimental protocols for sample analysis are provided, alongside visual representations of metabolic pathways and analytical workflows to facilitate a deeper understanding of the scientific principles and methodologies.

Introduction

Acephate (O,S-Dimethyl acetylphosphoramidothioate) is a systemic insecticide widely used in agriculture. Its efficacy is attributed to its ability to inhibit acetylcholinesterase (AChE), an enzyme crucial for nerve function. However, the toxicity of acephate is complex, as it can be metabolized to methamidophos, a more potent AChE inhibitor. Understanding the metabolic journey of acephate within a biological system is paramount for assessing its toxicological risk and for the development of safety guidelines.

The quantitative analysis of acephate and its metabolites in biological samples presents analytical challenges due to matrix effects and potential variability in sample preparation. The use of a stable isotope-labeled internal standard, such as acephate-d6, is the gold standard for overcoming these challenges in mass spectrometry-based methods, ensuring high accuracy and precision.

Metabolic Fate of Acephate

The metabolic profile of acephate has been primarily characterized in rats, providing a model for mammalian metabolism. The following sections detail the key ADME processes.

Absorption

Following oral administration in rats, acephate is rapidly and extensively absorbed from the gastrointestinal tract.

Distribution

Once absorbed, acephate is widely distributed throughout the body. Studies in rats have shown the presence of acephate and its metabolites in various tissues.

Metabolism

The biotransformation of acephate occurs primarily in the liver. The two main metabolic pathways are:

• Deacetylation to Methamidophos: A key activation pathway where acephate is hydrolyzed to form methamidophos, a significantly more potent acetylcholinesterase inhibitor.

• Hydrolysis to O,S-dimethyl phosphorothioate: A detoxification pathway involving the cleavage of the P-N bond, resulting in the formation of O,S-dimethyl phosphorothioate and acetamide.

A minor pathway involves the formation of S-methyl acetylphosphoramidothioate.

dot

Figure 1: Metabolic Pathways of Acephate.

Excretion

Acephate and its metabolites are rapidly and almost completely excreted from the body, primarily through urine. Fecal excretion and exhalation of volatile metabolites account for a smaller portion of the elimination.

Quantitative Data on Acephate Metabolism

The following tables summarize key quantitative data on the metabolic fate of acephate from studies in rats.

Table 1: Excretion of Acephate and its Metabolites in Rats Following a Single Oral Dose

Route of Excretion	Percentage of Administered Dose	Timeframe	Reference
Urine	82-95%	72 hours
Feces	1-2%	72 hours
Expired Air (as CO2)	1-9%	72 hours

Table 2: Major Metabolites of Acephate Identified in Rat Urine

Metabolite	Percentage of Administered Dose in Urine	Reference
Unchanged Acephate	73-77%
O,S-dimethyl phosphorothioate	3-6%
S-methyl acetylphosphoramidothioate	3-4%
Methamidophos	Not detected

Table 3: Tissue Distribution of [¹⁴C]-Acephate Derived Radioactivity in Rats 72 Hours After the Last of Seven Daily Oral Doses

Tissue	Percentage of Administered Dose	Reference
Total Tissues and Organs	< 1%

The Role of Acephate-d6 in Bioanalysis

Acephate-d6 is a deuterated analog of acephate, where six hydrogen atoms in the acetyl group are replaced with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of acephate by mass spectrometry.

The key advantages of using acephate-d6 as an internal standard include:

• Similar Chemical and Physical Properties: Acephate-d6 behaves almost identically to unlabeled acephate during sample preparation (e.g., extraction, cleanup) and chromatographic separation. This co-elution ensures that any analyte loss or variation during these steps is mirrored by the internal standard.

• Correction for Matrix Effects: In electrospray ionization mass spectrometry (ESI-MS), co-eluting matrix components can enhance or suppress the ionization of the analyte, leading to inaccurate quantification. Since acephate-d6 experiences the same matrix effects as acephate, the ratio of their signals remains constant, allowing for accurate correction.

• Improved Precision and Accuracy: By compensating for variations in sample handling, injection volume, and instrument response, acephate-d6 significantly improves the precision and accuracy of the analytical method.

Experimental Protocols for Acephate Analysis

The following section provides a detailed methodology for the quantification of acephate and methamidophos in urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with acephate-d6 as an internal standard.

Materials and Reagents

• Acephate analytical standard

• Methamidophos analytical standard

• Acephate-d6 (internal standard)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Formic acid

• Dichloromethane (for LLE)

• Anhydrous sodium sulfate

• Urine samples

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex for 10 seconds and centrifuge at 3000 rpm for 5 minutes to pellet any precipitate.

• Internal Standard Spiking: To 1.0 mL of the urine supernatant in a glass tube, add a known amount of acephate-d6 solution.

• Extraction: Add 5 mL of dichloromethane to the tube.

• Mixing: Vortex the tube vigorously for 2 minutes.

• Centrifugation: Centrifuge at 3500 rpm for 10 minutes to separate the layers.

• Supernatant Transfer: Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Evaporation: Evaporate the dichloromethane to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex for 30 seconds.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate acephate, methamidophos, and acephate-d6.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Acephate: Precursor ion > Product ion (specific m/z values to be optimized)

  • Methamidophos: Precursor ion > Product ion (specific m/z values to be optimized)

  • Acephate-d6: Precursor ion > Product ion (specific m/z values to be optimized)

dot

Figure 2: Experimental Workflow for Acephate Analysis.

Conclusion

The metabolic fate of acephate is characterized by rapid absorption, wide distribution, and efficient excretion, primarily in the urine. The biotransformation of acephate involves a critical activation step to the more toxic metabolite, methamidophos, alongside detoxification pathways. Accurate quantification of acephate and methamidophos in biological matrices is essential for toxicological assessment and is best achieved using LC-MS/MS with a deuterated internal standard like acephate-d6. The methodologies and data presented in this guide provide a robust framework for researchers and professionals in the fields of toxicology, drug development, and environmental science.

Acephate-d6 Degradation in Environmental Samples: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acephate, an organophosphate insecticide, is utilized for controlling a broad spectrum of insect pests in agriculture and horticulture. Its environmental persistence and the toxicity of its primary metabolite, methamidophos, are of significant concern.[1][2] This technical guide focuses on the degradation pathways of Acephate-d6, a deuterated analog of acephate, in various environmental matrices. While the degradation pathways of Acephate-d6 are expected to be analogous to those of acephate, the presence of deuterium may influence the kinetics of these reactions through isotope effects. Understanding these pathways is crucial for environmental risk assessment and the development of remediation strategies.

Acephate is highly soluble in water, which contributes to its potential for runoff into aquatic environments.[3] Its degradation in the environment is influenced by a combination of biotic and abiotic factors, primarily through microbial, chemical (hydrolysis), and photochemical processes.[4][5]

Principal Degradation Pathways

The degradation of Acephate-d6, similar to its non-deuterated counterpart, proceeds through three primary pathways: microbial degradation, chemical hydrolysis, and photolysis. These pathways involve the cleavage of the P-N, P-S, and C-N bonds within the molecule.

Microbial Degradation

Microbial degradation is a significant route for the breakdown of acephate in soil and water. Various microorganisms, including bacteria such as Pseudomonas aeruginosa and Bacillus subtilis, have been identified as capable of utilizing acephate as a source of carbon, phosphorus, and energy. The degradation is primarily enzymatic, with phosphotriesterases and carboxylesterases playing key roles.

The microbial degradation of Acephate-d6 is expected to follow two main pathways:

• Pathway I (Deacetylation): The initial and most common step is the enzymatic hydrolysis of the acetyl group from the nitrogen atom, leading to the formation of Methamidophos-d6, a more potent and toxic insecticide. This reaction is catalyzed by carboxylesterases. Methamidophos-d6 can be further degraded to phosphoric acid, methyl mercaptan, and ammonia.

• Pathway II (P-S Bond Cleavage): An alternative pathway involves the cleavage of the P-S bond by phosphotriesterases, resulting in the formation of O,S-dimethyl phosphorothioate and N-acetylphosphoramidic acid.

Chemical Hydrolysis

Chemical hydrolysis of Acephate-d6 can occur in aquatic environments, and its rate is highly dependent on pH and temperature. The process involves the nucleophilic attack of water molecules or hydroxide ions on the phosphorus atom. Hydrolysis is generally slow under neutral and acidic conditions but accelerates significantly in alkaline environments. The primary products of hydrolysis are methamidophos and acetic acid.

Photodegradation

Photodegradation, or photolysis, involves the breakdown of Acephate-d6 by light, particularly in the UV spectrum. This process can occur on plant surfaces, in the atmosphere, and in the upper layers of water bodies. The presence of photosensitizers, such as titanium dioxide (TiO2), can significantly enhance the rate of photodegradation. The degradation proceeds through the generation of reactive oxygen species, such as hydroxyl radicals (•OH), which attack the acephate molecule. Photodegradation can lead to a variety of products, including methamidophos, O,S-dimethyl phosphorothioate, and smaller inorganic molecules.

Quantitative Data on Acephate Degradation

The following tables summarize quantitative data on the degradation of acephate . It is important to note that these values may differ for Acephate-d6 due to the kinetic isotope effect, where the heavier deuterium atom can lead to slower reaction rates.

Table 1: Half-life of Acephate in Soil

Soil Type	Half-life (days)	Conditions
Aerobic Soil	< 3	Laboratory and field studies
Silt Loam	4.5 - 32	Field conditions

Table 2: Degradation of Acephate in Different Media

Medium	Degradation Rate	Conditions	Reference
Water (pH 9)	Half-life of 18 days	Laboratory study
Brinjal	21% dissipation after 1 day	Field study
Okra	85% dissipation after 7 days	Field study
Liquid Culture (Pseudomonas aeruginosa Is-6)	92% degradation of 1000 mg/L in 7 days	Laboratory study
Liquid Culture (Bacterial Consortium)	75.85% degradation of 50 mg/L in 6 days	30°C, neutral pH
Pak Choi (with TiO2/Ce photocatalyst)	93.5% degradation after 20 hours	Field trial

Experimental Protocols

The following are detailed methodologies for key experiments to study the degradation of Acephate-d6.

Hydrolysis Study

Objective: To determine the rate of hydrolytic degradation of Acephate-d6 in aqueous solutions at different pH values.

Methodology:

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Spiking: Add a stock solution of Acephate-d6 in a water-miscible solvent (e.g., acetonitrile) to each buffer solution to achieve a final concentration of 1-10 µg/mL. The volume of the organic solvent should be less than 1% of the total volume.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

• Sampling: Collect aliquots from each solution at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days).

• Sample Preparation: Immediately after collection, quench any further reaction by adding a suitable agent or by freezing. Extract the samples with an appropriate organic solvent (e.g., ethyl acetate). Concentrate the extracts under a gentle stream of nitrogen.

• Analysis: Analyze the extracts for the concentration of Acephate-d6 and its degradation products using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: Determine the degradation kinetics and calculate the half-life (DT50) at each pH.

Photolysis Study

Objective: To determine the rate of photodegradation of Acephate-d6 under simulated sunlight.

Methodology:

• Sample Preparation: Prepare a solution of Acephate-d6 in sterile, purified water (e.g., Milli-Q) in quartz tubes. Prepare dark controls by wrapping identical tubes in aluminum foil.

• Irradiation: Place the tubes in a photolysis chamber equipped with a light source that simulates natural sunlight (e.g., a xenon arc lamp). Maintain a constant temperature.

• Sampling: Collect samples from both irradiated and dark control tubes at various time points.

• Sample Preparation and Analysis: Follow the same extraction and analytical procedures as described for the hydrolysis study.

• Data Analysis: Calculate the rate of photodegradation, correcting for any degradation observed in the dark controls.

Microbial Degradation Study in Soil

Objective: To evaluate the rate and pathway of Acephate-d6 degradation in soil under aerobic conditions.

Methodology:

• Soil Collection and Characterization: Collect fresh soil samples from a location with no prior pesticide application. Sieve the soil and characterize its properties (pH, organic matter content, texture).

• Spiking: Treat the soil with a solution of Acephate-d6 to achieve a desired concentration. Ensure uniform distribution.

• Incubation: Incubate the treated soil in the dark at a controlled temperature and moisture content. Maintain aerobic conditions by ensuring adequate air exchange. Prepare sterile control samples by autoclaving the soil before spiking.

• Sampling: Collect soil subsamples at different time intervals.

• Extraction: Extract Acephate-d6 and its metabolites from the soil samples using an appropriate solvent system (e.g., acetonitrile/water).

• Analysis: Analyze the extracts using HPLC-MS/MS or GC-MS.

• Data Analysis: Determine the dissipation rate and half-life of Acephate-d6 in both sterile and non-sterile soil to distinguish between microbial and abiotic degradation.

Visualization of Pathways and Workflows

The following diagrams illustrate the degradation pathways of Acephate-d6 and a general experimental workflow for its analysis.

Caption: Primary degradation pathways of Acephate-d6 in the environment.

Caption: General experimental workflow for studying Acephate-d6 degradation.

References

• 1. Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microbiology and Biochemistry of Pesticides Biodegradation [mdpi.com]
• 3. Acephate Fact Sheet [npic.orst.edu]
• 4. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways [frontiersin.org]
• 5. Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Profile of Acephate and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Acephate is a systemic organophosphate insecticide used to control a broad spectrum of sucking and biting insects.[1] Its toxicity is primarily attributed to its metabolic conversion to methamidophos, a more potent acetylcholinesterase (AChE) inhibitor.[2][3] While acephate itself is a weak AChE inhibitor, its bioactivation to methamidophos is a critical determinant of its toxicological profile.[1][3] This guide provides a comprehensive overview of the toxicology of acephate and its principal metabolite, methamidophos, with a focus on quantitative data, detailed experimental methodologies, and the underlying mechanisms of toxicity.

Methamidophos is significantly more acutely toxic than its parent compound, acephate. Both compounds have demonstrated genotoxic potential in some studies. The U.S. Environmental Protection Agency (EPA) has classified acephate as a Group C "possible human carcinogen," based on findings of liver tumors in female mice. In contrast, methamidophos is not considered likely to be carcinogenic to humans. Both acephate and methamidophos have been associated with reproductive and developmental toxicity in animal studies. The primary mechanism of neurotoxicity for both compounds is the inhibition of acetylcholinesterase, leading to the accumulation of the neurotransmitter acetylcholine and subsequent overstimulation of cholinergic receptors.

Acute Toxicity

The acute toxicity of acephate is relatively low, while its metabolite, methamidophos, is highly toxic. The primary route of exposure in humans is oral, and the clinical signs of acute toxicity are characteristic of cholinergic poisoning.

Data Presentation: Acute Toxicity

Compound	Species	Route	LD50
Acephate	Rat (male)	Oral	1400 mg/kg
Acephate	Rat (female)	Oral	1000 mg/kg
Acephate	Mouse	Intraperitoneal	540 mg/kg
Methamidophos	Rat (male)	Oral	21 mg/kg
Methamidophos	Rat (female)	Oral	16 mg/kg
Methamidophos	Rat	Dermal	50 mg/kg
Methamidophos	Rabbit	Dermal	118 mg/kg
Methamidophos	Rat	Inhalation	9 mg/kg
Methamidophos	Mouse	Inhalation	19 mg/kg

Data sourced from multiple studies.

Experimental Protocols: Acute Oral Toxicity (LD50) in Rats

Objective: To determine the median lethal dose (LD50) of acephate following a single oral administration to rats.

Methodology (Based on OECD Guideline 420):

• Test Animals: Young adult Sprague-Dawley rats, nulliparous and non-pregnant females, are used. Animals are acclimatized for at least 7 days before the study.

• Housing and Diet: Rats are housed in polypropylene cages with appropriate bedding material and provided with standard pellet feed and filtered water ad libitum. Environmental conditions are maintained at a temperature of 19-25°C, relative humidity of 45% (±15%), and a 12-hour light/dark cycle.

• Dose Preparation: The test substance (acephate) is dissolved in a suitable vehicle, such as distilled water, to prepare an aqueous solution.

• Administration: A single dose of the test substance is administered to the animals by gavage after a period of overnight fasting. A control group receives the vehicle only. A limit test at 2000 mg/kg body weight is often initially performed.

• Observation: Animals are observed for clinical signs of toxicity, such as lacrimation, tremors, muscular weakness, and ruffled fur, shortly after dosing and periodically for 14 days. Body weight is recorded on day 0 and weekly thereafter.

• Necropsy: All animals are subjected to a gross necropsy at the end of the 14-day observation period.

• LD50 Calculation: The LD50 is calculated based on the number of mortalities within the observation period.

Neurotoxicity

The primary mechanism of neurotoxicity for acephate and methamidophos is the inhibition of acetylcholinesterase (AChE). Methamidophos is a much more potent inhibitor of AChE than acephate.

Data Presentation: Acetylcholinesterase (AChE) Inhibition

Compound	Enzyme Source	IC50 (µM)
Acephate	Human Erythrocyte AChE	~100
Acephate	Rat Brain AChE	~100
Methamidophos	Human Erythrocyte AChE	~10
Methamidophos	Rat Brain AChE	~10

Data represents approximate values from in vitro studies.

Experimental Protocols: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

Objective: To determine the in vitro inhibitory effect of acephate and its metabolites on AChE activity.

Methodology (Ellman's Method):

• Reagents:

  • Phosphate Buffer (0.1 M, pH 8.0)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (10 mM)

  • Acetylthiocholine iodide (ATCI) solution (14 mM)

  • AChE solution (e.g., from human erythrocytes or rat brain)

  • Test compound (acephate or methamidophos) solutions at various concentrations.

• Procedure (96-well plate format):

  • To each well, add phosphate buffer, the test compound solution (or solvent for control), and the AChE solution.

  • Pre-incubate the plate to allow the inhibitor to interact with the enzyme.

  • Add DTNB solution to each well.

  • Initiate the reaction by adding ATCI solution.

• Measurement: The rate of the reaction is measured by monitoring the increase in absorbance at 412 nm, which corresponds to the formation of the yellow 5-thio-2-nitrobenzoate anion.

• Data Analysis: The percentage of AChE inhibition is calculated for each concentration of the test compound. The IC50 value (the concentration of the inhibitor that causes 50% inhibition of enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Signaling Pathway: Cholinergic Synapse and AChE Inhibition

Caption: Cholinergic signaling and its inhibition by methamidophos.

Genotoxicity

The genotoxicity of acephate has been evaluated in a variety of in vitro and in vivo assays, with some studies showing positive results for DNA damage and chromosomal aberrations.

Experimental Protocols: Comet Assay (Single-Cell Gel Electrophoresis)

Objective: To assess the potential of acephate to induce DNA damage in individual cells.

Methodology (Alkaline Comet Assay):

• Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest that has been exposed to various concentrations of acephate.

• Slide Preparation: Microscope slides are coated with a layer of normal melting point agarose.

• Embedding Cells: The cell suspension is mixed with low melting point agarose and layered onto the pre-coated slides.

• Lysis: The slides are immersed in a cold lysis solution to remove cell membranes and proteins, leaving the DNA as "nucleoids."

• DNA Unwinding: The slides are placed in an alkaline electrophoresis buffer to allow the DNA to unwind.

• Electrophoresis: An electric field is applied to the gel, causing the fragmented DNA to migrate out of the nucleoid, forming a "comet" tail.

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Data Analysis: The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of the DNA in the tail.

Experimental Protocols: Chromosomal Aberration Assay in Human Lymphocytes

Objective: To evaluate the potential of acephate to induce structural chromosomal damage in cultured human peripheral blood lymphocytes.

Methodology:

• Cell Culture: Human peripheral blood lymphocytes are cultured in vitro.

• Exposure: The cell cultures are exposed to various concentrations of acephate, with and without a metabolic activation system (S9 mix).

• Metaphase Arrest: A mitotic arresting agent (e.g., colcemid) is added to accumulate cells in the metaphase stage of mitosis.

• Harvesting and Hypotonic Treatment: Cells are harvested and treated with a hypotonic solution to swell the cells and disperse the chromosomes.

• Fixation and Staining: The cells are fixed, dropped onto microscope slides, and stained.

• Microscopic Analysis: Metaphase spreads are examined microscopically for chromosomal aberrations, such as breaks, gaps, and exchanges.

Carcinogenicity

Long-term studies in rodents have been conducted to assess the carcinogenic potential of acephate.

Data Presentation: Carcinogenicity

Species	Sex	Exposure Duration	Findings	Classification (U.S. EPA)
Mouse	Female	2 years	Increased incidence of hepatocellular carcinomas and adenomas.	Possible human carcinogen
Rat	Male	28 months	Increased frequency of adrenal gland tumors.	-

Experimental Protocols: Chronic Toxicity/Carcinogenicity Bioassay in Rodents

Objective: To evaluate the chronic toxicity and carcinogenic potential of acephate following long-term dietary administration to rats and mice.

Methodology (Based on OECD Guideline 453):

• Test Animals: Groups of male and female rats and mice are used.

• Dose Administration: Acephate is administered in the diet at various concentrations for a period of up to 2 years for mice and 28 months for rats. A control group receives the basal diet.

• Clinical Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded weekly.

• Hematology and Clinical Chemistry: Blood samples are collected at specified intervals for hematological and clinical chemistry analysis.

• Pathology: At the end of the study, all animals are subjected to a complete gross necropsy. Organs and tissues are collected, weighed, and examined microscopically for histopathological changes, including the presence of tumors.

Reproductive and Developmental Toxicity

Acephate has been shown to have adverse effects on reproduction and development in animal studies.

Data Presentation: Reproductive and Developmental Toxicity

Species	Study Type	NOAEL/LOAEL	Effects Observed
Rat	2-Generation Reproductive	LOAEL: 50 ppm	Low pregnancy rates, high litter loss, decreased live fetuses.
Rat	Transgenerational Ovarian Dev.	34.2 and 68.5 mg/kg/day (gestational)	Reduced fertility, altered follicular development.
Mouse	Male Reproductive	LOAEL: 28 mg/kg/day	Decreased implantations and live fetuses, increased early resorptions.

Experimental Protocols: Two-Generation Reproductive Toxicity Study in Rats

Objective: To assess the effects of acephate on male and female reproductive performance and on the growth and development of offspring over two generations.

Methodology (Based on OECD Guideline 416):

• Parental Generation (F0): Male and female rats are administered acephate in their diet prior to mating, during mating, gestation, and lactation.

• Mating and Offspring (F1): F0 animals are mated to produce the F1 generation. Reproductive parameters such as mating, fertility, gestation length, and litter size are recorded.

• F1 Generation: Selected F1 offspring are continued on the test diet and subsequently mated to produce the F2 generation.

• Endpoints:

  • Parental Animals: Clinical observations, body weight, food consumption, and reproductive performance are monitored. At termination, a full necropsy is performed, and reproductive organs are examined.

  • Offspring: Viability, body weight, sex ratio, and physical and developmental landmarks are assessed. Selected F1 and F2 offspring are subjected to a full necropsy.

Metabolism

Acephate is metabolized in vivo to the more toxic compound, methamidophos. However, in mammals, a significant portion of acephate is also converted to a less toxic metabolite.

Metabolic Pathway of Acephate

Caption: Simplified metabolic pathways of acephate in mammals and insects.

Mandatory Visualizations

Experimental Workflow: Genotoxicity Assessment

Caption: General experimental workflow for assessing the genotoxicity of a compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Acephate-d6: A Comprehensive Technical Guide for Environmental Fate and Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the application of Acephate-d6, a deuterated isotopologue of the organophosphate insecticide Acephate, in environmental fate and metabolism studies. The inclusion of a stable isotope label allows for precise tracking and quantification of Acephate and its transformation products in complex environmental matrices and biological systems.

Physicochemical Properties and Environmental Distribution

Table 1: Physicochemical Properties of Acephate (as a proxy for Acephate-d6)

Property	Value	Implication for Environmental Fate
Water Solubility	High	Mobile in soil and aquatic systems
Octanol-Water Partition Coefficient (Log Kow)	Low (-0.89)	Low potential for bioaccumulation
Vapor Pressure	Low	Unlikely to volatilize significantly
Henry's Law Constant	Low	Limited partitioning into the atmosphere

Environmental Fate and Degradation

The environmental persistence of Acephate-d6 is primarily dictated by microbial degradation and hydrolysis. In soil and aquatic environments, Acephate is known to degrade to methamidophos, another potent insecticide. The rate of this transformation is influenced by factors such as soil type, temperature, and microbial activity.

Aerobic Soil Metabolism

Under aerobic conditions, Acephate is metabolized by soil microorganisms. Studies on the parent compound indicate a relatively short half-life in soil. For instance, in a sandy loam soil, the half-life of acephate was reported to be 6.6 days. The major degradation product formed is methamidophos.

Hydrolysis

Acephate is susceptible to hydrolysis, particularly under alkaline conditions. This chemical degradation pathway contributes to its dissipation in aquatic environments. The rate of hydrolysis is pH-dependent, with faster degradation occurring at higher pH values.

Metabolism in Biological Systems

In biological systems, Acephate undergoes metabolic transformation, primarily through hydrolysis and oxidation. The use of Acephate-d6 is instrumental in elucidating these metabolic pathways and quantifying the formation of various metabolites. The primary metabolite of concern is methamidophos, which is often more toxic than the parent compound.

Table 2: Major Metabolites of Acephate

Metabolite	Formation Pathway	Toxicological Significance
Methamidophos	Hydrolysis of the P-N bond	Often more potent acetylcholinesterase inhibitor than Acephate
O-Desmethyl acephate	O-demethylation	Generally less toxic than Acephate and Methamidophos

Experimental Protocols

The use of Acephate-d6 as an internal standard is a cornerstone of robust analytical methods for quantifying Acephate and its metabolites in various matrices.

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely employed for the extraction and cleanup of pesticide residues, including Acephate, from food and environmental samples.

Experimental Workflow for QuEChERS

Caption: QuEChERS workflow for pesticide residue analysis.

Protocol:

• Homogenization: A representative sample (e.g., 10-15 g of soil or food) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube. Acetonitrile and the internal standard, Acephate-d6, are added.

• Salting Out: A mixture of salts, typically anhydrous magnesium sulfate (MgSO4), sodium chloride (NaCl), and sodium citrate, is added to induce phase separation.

• Shaking: The tube is vigorously shaken or vortexed to ensure thorough mixing and extraction.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer from the solid matrix and aqueous phase.

• Dispersive Solid-Phase Extraction (d-SPE): An aliquot of the acetonitrile extract is transferred to a tube containing a d-SPE sorbent, such as primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences.

• Final Analysis: After further vortexing and centrifugation, the final extract is collected and is ready for analysis by techniques like LC-MS/MS.

Analytical Instrumentation: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of Acephate and its metabolites. The use of Acephate-d6 as an internal standard corrects for matrix effects and variations in instrument response.

Table 3: Typical LC-MS/MS Parameters for Acephate Analysis

Parameter	Typical Setting
Liquid Chromatography
Column	C18 reversed-phase column
Mobile Phase	Gradient of water with formic acid and acetonitrile
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Monitored Transitions (MRM)	Acephate: e.g., m/z 184 -> 143; Methamidophos: e.g., m/z 142 -> 94; Acephate-d6: e.g., m/z 190 -> 149
Collision Energy	Optimized for each transition

Visualization of Key Processes

Metabolic Pathway of Acephate

The primary metabolic transformation of Acephate leads to the formation of methamidophos through the cleavage of the P-N bond.

Caption: Key processes in the environmental fate of Acephate-d6.

The Gold Standard in Acephate Quantification: A Technical Guide to Using Acephate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental principles and practical application of Acephate-d6 as an internal standard for the accurate and precise quantification of the insecticide acephate. The use of a stable isotope-labeled internal standard like Acephate-d6 is considered the gold standard in analytical chemistry, particularly for chromatographic techniques coupled with mass spectrometry.[1] This is due to its ability to compensate for variations in sample preparation and instrumental analysis, leading to highly reliable data.

Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The use of Acephate-d6 as an internal standard is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS).[2] In this technique, a known quantity of Acephate-d6 is added to a sample at the beginning of the analytical workflow. Acephate-d6 is chemically identical to acephate, with the only difference being that six hydrogen atoms have been replaced by their heavier isotope, deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte (acephate) and the internal standard (Acephate-d6).[1]

Because Acephate-d6 has virtually identical physicochemical properties to acephate, it behaves in the same manner during sample extraction, cleanup, and analysis.[3] Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard.[1] Consequently, the ratio of the analytical signal of acephate to that of Acephate-d6 remains constant, even if the absolute signal intensities fluctuate. This normalization is crucial for correcting for matrix effects, which are a common source of error in complex sample matrices like food and biological fluids.

Caption: Workflow illustrating the principle of using Acephate-d6 as an internal standard.

Advantages of Using Acephate-d6

The use of a deuterated internal standard like Acephate-d6 offers significant advantages over other types of internal standards (e.g., structural analogs) or external calibration methods:

• Correction for Matrix Effects: Co-eluting matrix components can enhance or suppress the ionization of the analyte in the mass spectrometer, leading to inaccurate results. Since Acephate-d6 co-elutes with acephate and experiences the same matrix effects, the ratio of their signals remains unaffected, ensuring accurate quantification.

• Compensation for Sample Loss: Any physical loss of the analyte during the multi-step sample preparation process is accounted for, as the internal standard is lost at the same rate.

• Improved Precision and Accuracy: By correcting for variations in injection volume, ionization efficiency, and detector response, the use of Acephate-d6 leads to significantly improved precision and accuracy of the analytical method.

• Method Robustness: The method becomes more robust and less susceptible to minor variations in experimental conditions.

Quantitative Data Summary

The use of isotopically labeled internal standards consistently improves the quality of quantitative analytical data. The following tables summarize typical performance metrics that can be expected when using Acephate-d6 as an internal standard in the analysis of acephate.

Parameter	Typical Value	Reference
Recovery	80-110%
Relative Standard Deviation (RSD)	< 15%
Linearity (R²)	> 0.99

Analyte	Matrix	Method	Limit of Quantification (LOQ)	Reference
Acephate	Cabbage, Grapes	LC-MS	0.01 mg/kg
Acephate	Pollen	UPLC-MS/MS	0.8072 ng/g
Acephate	Water	LC-MS/MS	1.0 ng (MDQ)

Experimental Protocol: Quantification of Acephate in a Food Matrix using LC-MS/MS

This section provides a detailed methodology for the analysis of acephate in a representative food matrix (e.g., fruits or vegetables) using Acephate-d6 as an internal standard.

Materials and Reagents

• Acephate analytical standard

• Acephate-d6 internal standard

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium acetate

• QuEChERS extraction salts and cleanup sorbents

Preparation of Standard Solutions

• Acephate Stock Solution (1 mg/mL): Accurately weigh and dissolve acephate standard in acetonitrile.

• Acephate-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Acephate-d6 standard in acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the acephate stock solution with acetonitrile.

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the Acephate-d6 stock solution with acetonitrile.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food.

Caption: A typical QuEChERS sample preparation workflow for acephate analysis.

• Homogenization: Homogenize a representative portion of the food sample.

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add a known volume of the Acephate-d6 internal standard spiking solution to the sample.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute. Add the QuEChERS extraction salts, shake for another minute, and then centrifuge.

• Cleanup (Dispersive SPE): Transfer an aliquot of the acetonitrile supernatant to a dSPE cleanup tube containing appropriate sorbents. Vortex and centrifuge.

• Final Extract: The resulting supernatant is the final extract, which can be directly injected into the LC-MS/MS system or diluted if necessary.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

  • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient elution to separate acephate from matrix interferences.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Acephate: Select appropriate precursor and product ions (e.g., m/z 184 -> 143).

    • Acephate-d6: Select the corresponding precursor and product ions, accounting for the mass shift due to deuterium labeling (e.g., m/z 190 -> 149).

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Acephate	184	143
Acephate-d6	190	149

Data Analysis and Quantification

• Calibration Curve: Prepare a calibration curve by plotting the ratio of the peak area of acephate to the peak area of Acephate-d6 against the concentration of the acephate calibration standards.

• Quantification: Calculate the peak area ratio of acephate to Acephate-d6 in the samples. Determine the concentration of acephate in the samples by interpolating from the calibration curve.

Caption: Logical relationship in internal standard calibration for acephate quantification.

Conclusion

The use of Acephate-d6 as an internal standard provides a robust and reliable method for the quantification of acephate in various complex matrices. By leveraging the principles of isotope dilution mass spectrometry, this approach effectively mitigates common sources of analytical error, such as matrix effects and sample loss during preparation. The detailed experimental protocol provided herein serves as a comprehensive guide for researchers, scientists, and drug development professionals to implement this gold-standard technique, ensuring the generation of high-quality, accurate, and defensible analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. texilajournal.com [texilajournal.com]

Acephate-d6 as a Tracer for Pesticide Uptake, Translocation, and Metabolism in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Acephate-d6, a deuterated internal standard, for studying the dynamics of the organophosphate insecticide acephate in plants. Understanding the uptake, translocation, and metabolism of pesticides is crucial for assessing their efficacy, determining pre-harvest intervals, and ensuring food safety. The use of isotopically labeled compounds like Acephate-d6 offers a precise method for tracing the fate of the parent compound and its metabolites within plant systems.

Introduction to Acephate and the Role of Isotopic Labeling

Acephate (O,S-Dimethyl acetylphosphoramidothioate) is a systemic organophosphate insecticide used to control a broad spectrum of chewing and sucking insects on various agricultural crops and ornamental plants.[1][2] Its systemic nature means it is absorbed by the plant and translocated to different tissues, providing protection from within.[1] Acephate's primary metabolite, methamidophos, is also an effective insecticide but exhibits higher toxicity.[1][2]

The study of acephate's behavior in plants is critical for regulatory assessment and sustainable agricultural practices. Isotopic labeling, particularly with deuterium (²H), provides a powerful tool for these investigations. Acephate-d6, where six hydrogen atoms are replaced by deuterium, is chemically identical to acephate but has a higher mass. This mass difference allows for its unambiguous detection and quantification using mass spectrometry (MS), even in complex plant matrices, distinguishing it from the naturally occurring (unlabeled) acephate. While studies specifically detailing plant uptake of Acephate-d6 are not abundant in publicly available literature, its use as an internal standard in residue analysis is well-established, and the methodologies are directly transferable to tracer studies. Furthermore, studies utilizing ¹⁴C-labeled acephate provide a strong procedural basis for designing plant uptake and metabolism experiments.

Experimental Design for Plant Uptake Studies Using Acephate-d6

A typical experimental workflow for studying the uptake, translocation, and metabolism of Acephate-d6 in plants involves several key stages, from application to analysis.

Figure 1. Experimental workflow for Acephate-d6 plant uptake studies.

Detailed Experimental Protocols

The following protocols are synthesized from established methods for pesticide residue analysis and metabolism studies in plants.

Plant Material and Growth Conditions

• Plant Species: Select a relevant plant species (e.g., tomato, maize, lettuce) based on the research objectives.

• Growth Medium: Plants can be grown hydroponically for precise control over nutrient and pesticide application to the roots, or in soil to simulate field conditions.

• Environmental Conditions: Maintain controlled environmental conditions (e.g., temperature, humidity, light cycle) in a growth chamber or greenhouse to ensure reproducibility.

• Acclimatization: Allow plants to acclimatize to the experimental conditions for a period before the application of Acephate-d6.

Application of Acephate-d6

• Preparation of Dosing Solution: Prepare a stock solution of Acephate-d6 in a suitable solvent (e.g., acetone or methanol) and dilute it to the desired concentration with water or a nutrient solution. The final concentration should be relevant to typical agricultural application rates.

• Application Methods:

  • Root Application (Hydroponics): Introduce the Acephate-d6 solution into the hydroponic medium.

  • Soil Drench: Apply a known volume and concentration of the Acephate-d6 solution to the soil surface around the base of the plant.

  • Foliar Spray: Uniformly spray the aerial parts of the plant with the Acephate-d6 solution, often with the addition of a surfactant to improve leaf surface coverage.

Sample Collection and Processing

• Time-Course Sampling: Collect plant tissues (roots, stems, leaves, and fruits/grains) at various time points post-application (e.g., 0, 1, 3, 7, 14, and 21 days) to study the dynamics of uptake, translocation, and degradation.

• Sample Handling: At each time point, carefully harvest the different plant parts, wash them with distilled water to remove any surface residues, and blot them dry.

• Homogenization: Finely chop and homogenize the plant samples to ensure a representative subsample for extraction. Samples can be frozen in liquid nitrogen and ground to a fine powder.

Sample Extraction (Modified QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and efficient procedure for extracting pesticide residues from food and agricultural matrices.

• Extraction:

  • Weigh 10-15 g of the homogenized plant sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (with 1% acetic acid for improved stability of some pesticides).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and, for samples with high pigment content, 50 mg C18 or graphitized carbon black (GCB)).

  • Vortex for 30 seconds and centrifuge at high speed for 2-5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis. The extract may be diluted with a suitable solvent if high concentrations are expected.

Analytical Instrumentation and Conditions (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of acephate and its metabolites.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for separation.

  • Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a small amount of formic acid or ammonium formate to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 1-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for Acephate-d6 and its potential deuterated metabolite (Methamidophos-d6) should be optimized.

  • Internal Standard: For quantitative accuracy, a different isotopically labeled compound (e.g., ¹³C₃-Acephate) can be used as an internal standard if not using Acephate-d6 as the primary analyte. When Acephate-d6 is the analyte, a structurally similar compound can be used as an internal standard.

Quantitative Data Presentation

While specific quantitative data for Acephate-d6 uptake in plants from peer-reviewed literature is limited, the following tables present representative data for unlabeled acephate and its metabolite methamidophos in various crops. These values provide a baseline for what researchers might expect in similar studies with the deuterated analog.

Table 1: Dissipation of Acephate and Formation of Methamidophos in Brinjal (Solanum melongena L.)

Time (Days)	Acephate Residue (mg/kg)	Methamidophos Residue (mg/kg)
0	8.61	0.16
1	6.82	0.25
3	5.03	0.38
5	3.21	0.29
7	2.15	0.21
10	1.48	0.15
15	0.89	0.10

Data adapted from a study on the dissipation of acephate applied at a standard dose.

Table 2: Residues of Acephate and Methamidophos in Okra (Abelmoschus esculentus L.)

Time (Days)	Acephate Residue (mg/kg)	Methamidophos Residue (mg/kg)
0	8.44	0.12
1	5.98	0.21
3	3.76	0.32
5	2.11	0.24
7	1.05	0.18
10	0.43	0.11
15	0.15	0.06

Data adapted from a study on the dissipation of acephate applied at a standard dose.

Table 3: Distribution of Acephate and Methamidophos in Maize Following Root Irrigation

Plant Part	Acephate Residue (mg/kg)	Methamidophos Residue (mg/kg)
Roots	0.13	Not specified
Stalks	0.11	Not specified
Leaves	0.47	Not specified

Data represents terminal residues and is adapted from a study on acephate absorption in maize.

Metabolic Pathway of Acephate in Plants

The metabolism of organophosphate pesticides like acephate in plants generally involves two phases. Phase I reactions introduce polar functional groups, increasing the water solubility of the compound. Phase II reactions involve the conjugation of the modified pesticide with endogenous molecules, such as sugars or amino acids, to facilitate sequestration or detoxification.

The primary metabolic transformation of acephate in plants is its conversion to methamidophos through the hydrolysis of the N-acetyl group. Both acephate and methamidophos can then undergo further degradation.

Figure 2. Metabolic pathway of Acephate-d6 in plants.

Conclusion

The use of Acephate-d6 as a tracer provides a highly specific and sensitive method for elucidating the fate of acephate in plant systems. By employing the detailed experimental protocols and analytical methods outlined in this guide, researchers can accurately quantify the uptake, translocation, and metabolism of this important insecticide. The data generated from such studies are invaluable for developing safer and more effective pest management strategies, ensuring compliance with regulatory standards, and protecting consumer health. Future research focusing specifically on the application of Acephate-d6 in plant uptake studies will further refine our understanding of its environmental and physiological behavior.

References

• 1. neptjournal.com [neptjournal.com]
• 2. researchgate.net [researchgate.net]

Navigating the Matrix: A Preliminary Technical Guide to the Analysis of Acephate in Soil Using Acephate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary investigation of acephate, a systemic organophosphate insecticide, in soil matrices. It details the methodologies for extraction, and analysis, emphasizing the use of its deuterated analog, Acephate-d6, as an internal standard for accurate quantification. This document is intended to serve as a valuable resource for professionals in environmental science, analytical chemistry, and toxicology.

Introduction: The Environmental Fate of Acephate

Acephate (O,S-Dimethyl acetylphosphoramidothioate) is a widely used insecticide that, due to its high water solubility, can be mobile in soil and potentially contaminate groundwater.[1][2] Its primary and more toxic metabolite is methamidophos.[2][3] Understanding the persistence and degradation of acephate in soil is crucial for environmental risk assessment. In soil, acephate's degradation is primarily driven by aerobic metabolism and to a lesser extent, photolysis, with a half-life that can range from less than two days in field studies to over 30 days in laboratory settings, depending on the soil type.[4]

Acephate-d6, the deuterated form of acephate, is an ideal internal standard for analytical methods due to its similar chemical and physical properties to the parent compound, allowing for precise quantification by compensating for matrix effects and variations in extraction and analysis.

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis and degradation of acephate in soil, compiled from various studies.

Table 1: Acephate Degradation Half-Life in Different Soil Types

Soil Type	Half-life (DT50) of Acephate (days)	Key Conditions	Reference
Silt Loam	4.5	Laboratory, half-saturated moisture
Silt Clay Loam	32	Laboratory, half-saturated moisture
Loam	< 2 (dissipation half-life)	Field study
Sand	< 2 (dissipation half-life)	Field study

Table 2: Analytical Method Performance for Acephate in Soil

Analytical Method	Extraction Solvent	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-FPD	Ethyl Acetate	76-102	-	-
GC-MS	Ethyl Acetate	63-99	< 0.01 mg/kg	-
QuEChERS with GC	Acetonitrile	76.6-97.3	0.003 mg/kg	0.01 mg/kg
LC-MS	Ethyl Acetate	80-101	0.001-0.004 mg/kg	0.01 mg/kg

Experimental Protocols

This section details the methodologies for the extraction and analysis of acephate in soil samples using Acephate-d6 as an internal standard.

Soil Sample Preparation

• Sample Collection: Collect soil samples from the desired depth using a core sampler.

• Homogenization: Air-dry the soil samples, remove any large debris (stones, roots), and sieve through a 2 mm mesh to ensure homogeneity.

• Storage: Store the homogenized soil samples in sealed containers at -20°C until extraction to prevent degradation of the analyte.

Extraction: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis.

• Sample Weighing: Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known concentration of Acephate-d6 solution in acetonitrile.

• Hydration: Add 10 mL of water to the soil sample and vortex for 1 minute to ensure thorough mixing and hydration.

• Extraction: Add 10 mL of acetonitrile to the tube. Seal and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). Immediately shake for 1 minute to prevent the formation of salt agglomerates.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Supernatant Collection: Transfer the upper acetonitrile layer to a clean tube.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer: Take a 1 mL aliquot of the acetonitrile extract and transfer it to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 50 mg of Primary Secondary Amine (PSA) sorbent.

• Vortex and Centrifuge: Vortex the tube for 30 seconds and then centrifuge at 10,000 rpm for 2 minutes.

• Final Extract: The resulting supernatant is the final extract for analysis.

Analytical Determination: Gas Chromatography-Mass Spectrometry (GC-MS)

• instrumentation: A gas chromatograph coupled with a mass spectrometer is used for the separation and detection of acephate and Acephate-d6.

• GC Column: A capillary column suitable for organophosphate pesticide analysis (e.g., DB-5ms) is recommended.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 80°C held for 1 minute, ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both acephate and Acephate-d6.

• Quantification: The concentration of acephate in the soil sample is determined by comparing the peak area ratio of acephate to the internal standard (Acephate-d6) against a calibration curve prepared with known concentrations of acephate and a constant concentration of Acephate-d6.

Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Experimental workflow for the analysis of acephate in soil.

Caption: Degradation pathway of acephate in soil matrices.

Caption: Mode of action of acephate as an acetylcholinesterase inhibitor.

References

• 1. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways [frontiersin.org]
• 2. jchr.org [jchr.org]
• 3. benchchem.com [benchchem.com]
• 4. Acephate Technical Fact Sheet [npic.orst.edu]

Navigating the Matrix: An In-depth Technical Guide to the Exploratory Analysis of Acephate-d6 in Water Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for the detection and quantification of Acephate-d6 in aqueous matrices. Given the widespread use of its non-deuterated counterpart, Acephate, as an organophosphate insecticide, understanding its environmental fate and developing robust analytical methods is of paramount importance. Acephate-d6, a deuterated analog, is crucial as an internal standard in isotope dilution mass spectrometry for accurate quantification, minimizing matrix effects and variations in sample preparation.

Acephate is highly soluble in water, which can lead to the contamination of ground and surface water.[1][2] Its primary and more toxic metabolite is methamidophos.[2][3] This guide will detail the necessary experimental protocols, from sample preparation to instrumental analysis, and present the expected quantitative data for method validation.

Data Presentation: Method Performance and Recovery

The following tables summarize key quantitative data for the analysis of Acephate in water samples. As Acephate-d6 is primarily used as an internal standard, its recovery is intrinsically linked to the recovery of the native compound. The data presented here is for Acephate and serves as the benchmark for method validation when using Acephate-d6 for isotope dilution analysis.

Table 1: Solid-Phase Extraction (SPE) Performance for Acephate in Water

SPE Sorbent	Sample Volume	Elution Solvent	Average Recovery (%)	Relative Standard Deviation (%)
Oasis HLB	≤ 30 mL	Methylene Chloride	90 - 95	< 15
C18	250 mL	Methanol/Ethyl Acetate (1:1, v/v)	85 - 100	< 15

Data compiled from multiple studies.[1]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Validation Data for Acephate

Parameter	Value
Limit of Detection (LOD)	0.001 - 0.282 ng/mL
Limit of Quantification (LOQ)	0.01 mg/kg
Linearity (R²)	> 0.99
Relative Recoveries	~100%

Data is indicative and may vary based on instrumentation and matrix.

Experimental Protocols

A robust and reliable analytical method is essential for the accurate quantification of Acephate-d6. The following sections detail the recommended protocols for sample preparation and instrumental analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

Due to the high polarity of Acephate, Solid-Phase Extraction (SPE) is the preferred method for its extraction and preconcentration from water samples.

Materials:

• Water sample

• Acephate-d6 internal standard solution

• SPE cartridges (Oasis HLB or C18)

• Methanol (HPLC grade)

• Methylene chloride (HPLC grade)

• Ethyl acetate (HPLC grade)

• Deionized water

• SPE vacuum manifold

• Nitrogen evaporator

Protocol for Oasis HLB SPE Cartridges:

• Cartridge Conditioning: Pass 5 mL of methanol through the Oasis HLB cartridge, followed by 5 mL of deionized water. Do not allow the sorbent to dry.

• Sample Spiking: Fortify the water sample (≤ 30 mL) with a known concentration of Acephate-d6 internal standard.

• Sample Loading: Load the spiked water sample onto the conditioned cartridge at a flow rate of 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-20 minutes.

• Elution: Elute the analytes with 2 x 3 mL of methylene chloride.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable solvent (e.g., 1 mL of mobile phase for LC-MS analysis).

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the high selectivity and sensitivity required for the analysis of Acephate-d6 at trace levels.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Typical LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

Typical MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both Acephate and Acephate-d6. The precursor ion for Acephate is typically m/z 184, and for Acephate-d6, it would be m/z 190. Product ions are selected based on fragmentation patterns.

• Collision Energy and other source parameters: These need to be optimized for the specific instrument and analytes.

Mandatory Visualizations

Acephate Degradation Pathway in Water

The following diagram illustrates the primary degradation pathways of Acephate in an aqueous environment. The main pathway involves the deacetylation to the more toxic metabolite, methamidophos. Further degradation can occur through the cleavage of P-N, P-S, or P-O bonds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Acephate Technical Fact Sheet [npic.orst.edu]

Protocols & Analytical Methods

GC-MS Analysis of Pesticide Residues in Food Matrices Using Acephate-d6 as an Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the quantitative analysis of multi-class pesticide residues in complex food matrices, such as fruits and vegetables, using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The method employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, with Acephate-d6 utilized as an internal standard for accurate and reliable quantification.

Introduction

The widespread use of pesticides in agriculture necessitates robust and sensitive analytical methods to monitor their residues in food products, ensuring consumer safety and regulatory compliance. Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) has become a cornerstone technique for pesticide residue analysis due to its high selectivity, sensitivity, and ability to analyze a wide range of compounds in a single run.

Matrix effects, caused by co-extracted compounds from the sample matrix, can significantly impact the accuracy and precision of quantitative analysis by causing ion suppression or enhancement in the mass spectrometer. The use of an isotopically labeled internal standard, such as Acephate-d6, which has similar chemical properties and chromatographic behavior to the target analytes, is a highly effective strategy to compensate for these matrix effects and potential variations during sample preparation and injection. This protocol details a validated method for the determination of various pesticide residues, leveraging the benefits of Acephate-d6 for improved data quality.

Experimental Protocol

Materials and Reagents

• Solvents: Acetonitrile (ACN), Acetone, Toluene (pesticide residue analysis grade)

• Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), trisodium citrate dihydrate, disodium citrate sesquihydrate, Primary Secondary Amine (PSA) sorbent, C18 sorbent, graphitized carbon black (GCB).

• Standards: Analytical standards of target pesticides, Acephate, and Acephate-d6 (all >98% purity).

• Sample Matrix: Blank organic fruits or vegetables (e.g., apples, tomatoes, spinach) confirmed to be free of target pesticides.

Standard and Sample Preparation

2.2.1. Standard Stock Solutions

Prepare individual stock solutions of each pesticide standard and Acephate-d6 in acetone at a concentration of 1000 µg/mL. Store these stock solutions at -20°C.

2.2.2. Working Standard Solutions

Prepare a mixed pesticide working standard solution by diluting the individual stock solutions in acetonitrile to a final concentration of 10 µg/mL. Prepare a separate working solution of the internal standard, Acephate-d6, in acetonitrile at a concentration of 10 µg/mL.

2.2.3. Calibration Standards

Prepare a series of matrix-matched calibration standards by spiking appropriate aliquots of the mixed pesticide working standard solution and a fixed amount of the Acephate-d6 internal standard solution into blank matrix extracts. Typical calibration levels range from 5 to 500 ng/mL.

2.2.4. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize 10 g of the fruit or vegetable sample.

• Extraction:

  • Place the 10 g homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the Acephate-d6 internal standard solution to a final concentration of 100 ng/g.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of PSA, C18, and MgSO₄. The exact composition of the d-SPE tube may vary depending on the matrix.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract:

  • Collect the supernatant and filter through a 0.22 µm syringe filter into a GC vial for analysis.

GC-MS/MS Analysis

The analysis is performed on a triple quadrupole GC-MS/MS system.

Parameter	Condition
Gas Chromatograph
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)
Inlet Mode	Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temperature 70°C (hold 2 min), ramp to 150°C at 25°C/min, then to 200°C at 3°C/min, and finally to 300°C at 8°C/min (hold 10 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

Data Presentation

The following table summarizes the quantitative data for a selection of representative pesticides, including their retention times and MRM transitions. The quantification ion is used for calculating the concentration, while the qualification ion serves for confirmation.

Pesticide	Retention Time (min)	Precursor Ion (m/z)	Quantitation Ion (m/z)	Qualification Ion (m/z)	LOD (µg/kg)	LOQ (µg/kg)
Dichlorvos	5.8	185	109	79	0.5	1.5
Acephate	8.9	183	143	95	1.0	3.0
Chlorpyrifos	12.1	197	97	199	0.2	0.6
Myclobutanil	14.5	205	70	125	0.8	2.5
Cypermethrin	21.2	163	181	165	1.5	5.0
Deltamethrin	23.8	181	253	174	2.0	6.0
Acephate-d6 (IS)	8.9	189	143	101	-	-

LOD (Limit of Detection) and LOQ (Limit of Quantification) values are estimates and may vary depending on the matrix and instrument sensitivity.

Mandatory Visualizations

Caption: Experimental workflow for GC-MS/MS analysis of pesticide residues.

Caption: Role of Acephate-d6 in mitigating analytical challenges.

Application Note: QuEChERS Method for the Determination of Acephate in Agricultural Commodities using Acephate-d6 as an Internal Standard

Introduction

Acephate is a widely used organophosphate insecticide that is effective against a broad spectrum of pests on various agricultural crops.[1] Due to its systemic nature and potential risks to human health, regulatory bodies worldwide have established maximum residue limits (MRLs) for acephate in food products.[2] Consequently, sensitive and reliable analytical methods are required for the routine monitoring of acephate residues.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a popular sample preparation technique for the multi-residue analysis of pesticides in food matrices.[3][4][5] This method involves a simple two-step process: an initial extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (d-SPE). The use of an isotopically labeled internal standard, such as Acephate-d6, is crucial for accurate quantification as it compensates for matrix effects and potential losses during sample preparation and analysis.

This application note provides a detailed protocol for the extraction and cleanup of acephate from agricultural samples using the QuEChERS method, with Acephate-d6 as the internal standard, prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS).

Experimental Protocols

1. Reagents and Materials

• Acephate and Acephate-d6 analytical standards

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

2. Standard Solution Preparation

Prepare stock solutions of acephate and Acephate-d6 in acetonitrile at a concentration of 1 mg/mL. From these, prepare a working standard mixture containing acephate at various concentrations and a fixed concentration of Acephate-d6 (e.g., 50 ng/mL).

3. Sample Preparation (Homogenization)

Homogenize a representative portion of the agricultural commodity (e.g., fruits, vegetables) to obtain a uniform sample. For dry commodities, it may be necessary to add a specific amount of water to rehydrate the sample before homogenization.

4. QuEChERS Extraction and Partitioning

• Weigh 10 g (or 15 g, depending on the specific QuEChERS version) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Add 100 µL of the Acephate-d6 internal standard working solution to the sample.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately cap the tube and shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at ≥3000 rpm for 5 minutes.

5. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing the appropriate sorbents. For many food matrices, a combination of 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 is effective for removing interferences.

• Cap the tube and vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The resulting supernatant is the final extract ready for LC-MS/MS or GC-MS/MS analysis.

Data Presentation

The following table summarizes typical performance data for the QuEChERS method for acephate analysis.

Analyte	Matrix	Fortification Level (ng/g)	Recovery (%)	RSD (%)
Acephate	Fruits	10	85 - 110	< 15
Acephate	50	90 - 105	< 10
Acephate	100	92 - 108	< 10
Acephate	Vegetables	10	80 - 115	< 15
Acephate	50	88 - 110	< 10
Acephate	100	90 - 105	< 10

Recovery and Relative Standard Deviation (RSD) values are representative and may vary depending on the specific matrix and laboratory conditions.

Mandatory Visualization

Caption: QuEChERS experimental workflow for Acephate analysis.

Caption: Role of Acephate-d6 as an internal standard.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. s4science.at [s4science.at]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. measurlabs.com [measurlabs.com]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]

Application Note: Solid-Phase Extraction Protocol for the Quantification of Acephate and its Deuterated Internal Standard, Acephate-d6

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Acephate is a widely used organophosphate insecticide for crop protection. Due to its potential risks to human health and the environment, regulatory bodies worldwide have established maximum residue limits (MRLs) for Acephate in various food commodities.[1] Accurate and sensitive analytical methods are crucial for monitoring these residue levels. Solid-phase extraction (SPE) has become a preferred method for the cleanup and pre-concentration of Acephate from complex matrices prior to chromatographic analysis.[1][2] The use of a stable isotope-labeled internal standard, such as Acephate-d6, is highly recommended to ensure the accuracy and reliability of quantitative analysis by compensating for matrix effects and variations during sample preparation and analysis. This application note provides a detailed solid-phase extraction protocol for the simultaneous determination of Acephate and Acephate-d6 in vegetable matrices, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes the performance data for the solid-phase extraction method for Acephate. While specific data for Acephate-d6 is not detailed in the public literature, its recovery is expected to be comparable to that of the unlabeled Acephate due to their similar chemical properties. The primary role of the internal standard is to correct for any variations in the analytical process.

Analyte	Matrix	SPE Sorbent	Recovery (%)	LOQ (µg/kg)	LOD (µg/kg)	Analytical Method
Acephate	Vegetables	C18	81-110%	1 - 10	1 - 5	LC-MS/MS
Acephate	Water	Oasis HLB	90-95%	1.0	-	GC-MS
Acephate	Bulk Form	-	99.4-100.6%	0.04 µg/mL	0.015 µg/mL	HPLC

Experimental Protocol

This protocol outlines the solid-phase extraction procedure for isolating Acephate and Acephate-d6 from a vegetable matrix.

1. Materials and Reagents:

• Acephate analytical standard

• Acephate-d6 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid, 88%

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• SPE Cartridges: C18 (500 mg, 6 mL)

• Centrifuge tubes, 50 mL

• Vortex mixer

• Centrifuge

• SPE vacuum manifold

• Nitrogen evaporator

2. Sample Preparation and Extraction:

• Homogenize a representative 10 g sample of the vegetable matrix.

• Transfer the homogenized sample to a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with an appropriate amount of Acephate-d6 internal standard solution.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Vortex the tube vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Collect the acetonitrile supernatant for the SPE cleanup.

3. Solid-Phase Extraction (SPE) Cleanup:

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through the cartridge.[2] Do not allow the cartridge to dry out.

• Loading: Load the acetonitrile extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.[2]

• Drying: Dry the cartridge under vacuum for 10-20 minutes to remove excess water.

• Elution: Elute the analytes from the cartridge with 6 mL of a methanol/ethyl acetate (1:1, v/v) mixture into a clean collection tube.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

The final extract is then analyzed by a validated LC-MS/MS method for the quantification of Acephate and Acephate-d6. The use of an isotopically labeled internal standard allows for accurate quantification by isotope dilution.

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of Acephate.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Acephate-d6 Sample Preparation in Food Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the extraction and cleanup of Acephate-d6 from various food matrices. The methodologies outlined are based on established techniques such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE), ensuring high recovery and reproducibility for subsequent analysis by chromatographic techniques like GC-MS/MS or LC-MS/MS.

Acephate-d6, a deuterated analog of the organophosphorus insecticide acephate, is commonly used as an internal standard in analytical testing. Its chemical and physical properties are nearly identical to those of acephate, allowing it to mimic the behavior of the target analyte during sample preparation and analysis. This mimicry is crucial for correcting potential analyte losses during extraction and for compensating for matrix effects, which can suppress or enhance the analytical signal. Therefore, the recovery and performance data for acephate are considered directly applicable to Acephate-d6.

Quantitative Data Summary

The following tables summarize the performance of different sample preparation methods for acephate in various food matrices. This data serves as a strong indicator of the expected performance for Acephate-d6.

Table 1: Recovery of Acephate in Various Food Matrices using the QuEChERS Method

Food Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Brinjal (Eggplant)	0.01	97.33	3.3
Brinjal (Eggplant)	0.05	92.56	5.8
Brinjal (Eggplant)	0.1	88.45	7.2
Okra	0.01	95.67	4.1
Okra	0.05	90.12	6.5
Okra	0.1	85.78	8.9
Tomato	Not Specified	98.35 - 99.09	< 2
Canned Peach	Not Specified	69 - 125	< 20
Pakchoi	Not Specified	>90	< 5

Data compiled from multiple sources, including studies on brinjal, okra, tomato, and pakchoi.[1][2][3]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Acephate

Food Matrix	LOD (mg/kg)	LOQ (mg/kg)
Brinjal (Eggplant)	0.003	0.01
Okra	0.003	0.01
Tomato	Not Specified	Not Specified
General Fruits & Vegetables	-	< 0.01

Data compiled from various analytical studies.[1]

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food. It involves a two-step process: extraction with an organic solvent and partitioning with salts, followed by a cleanup step using dispersive solid-phase extraction (dSPE). Two common variations of the QuEChERS method are the AOAC Official Method 2007.01 and the European EN 15662 method.

This method utilizes acetate buffering to improve the recovery of pH-dependent pesticides.

Materials:

• Homogenized food sample

• 50 mL centrifuge tubes with screw caps

• Acetonitrile (ACN) containing 1% acetic acid

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium acetate (NaOAc), anhydrous

• Primary secondary amine (PSA) sorbent

• C18 sorbent (for high-fat matrices)

• Graphitized carbon black (GCB) (for pigmented matrices)

• Centrifuge capable of ≥3000 x g

• Vortex mixer

Procedure:

• Sample Extraction and Partitioning:

  • Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile containing 1% acetic acid.

  • Add the appropriate amount of Acephate-d6 internal standard solution.

  • Cap the tube and vortex vigorously for 1 minute.

  • Add 6 g of anhydrous magnesium sulfate and 1.5 g of anhydrous sodium acetate.

  • Immediately cap and vortex for 1 minute to prevent the formation of salt agglomerates.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL centrifuge tube containing the appropriate dSPE sorbents.

    • For general food matrices: 150 mg MgSO₄ and 50 mg PSA per mL of extract.

    • For high-fat matrices: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 per mL of extract.

    • For pigmented matrices: 150 mg MgSO₄, 50 mg PSA, and 7.5-50 mg GCB per mL of extract (the amount of GCB may need optimization).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed (e.g., 10,000 x g) for 2 minutes.

  • The resulting supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

This method employs citrate buffering.

Materials:

• Homogenized food sample

• 50 mL centrifuge tubes with screw caps

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent (for high-fat matrices)

• Graphitized carbon black (GCB) (for pigmented matrices)

• Centrifuge capable of ≥3000 x g

• Vortex mixer

Procedure:

• Sample Extraction and Partitioning:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate amount of Acephate-d6 internal standard solution.

  • Cap the tube and vortex vigorously for 1 minute.

  • Add 4 g of anhydrous magnesium sulfate, 1 g of sodium chloride, 1 g of sodium citrate tribasic dihydrate, and 0.5 g of sodium citrate dibasic sesquihydrate.

  • Immediately cap and vortex for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL centrifuge tube containing the appropriate dSPE sorbents (similar compositions as in the AOAC method).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

  • The resulting supernatant is ready for analysis.

Solid-Phase Extraction (SPE) Method

SPE is a valuable alternative or complementary technique to QuEChERS, especially for cleaner extracts from complex matrices. The choice of sorbent is critical for retaining the polar acephate. Polymeric sorbents like Oasis HLB are often effective.

Materials:

• SPE cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

• Sample extract (from an initial solvent extraction, e.g., acetonitrile or ethyl acetate)

• Methanol (for conditioning)

• Deionized water (for equilibration)

• Elution solvent (e.g., ethyl acetate, dichloromethane, or a mixture)

• SPE vacuum manifold

• Collection vials

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

• Cartridge Equilibration:

  • Pass 5 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Dilute the initial sample extract with water to facilitate retention of the polar analyte.

  • Load the diluted extract onto the SPE cartridge at a slow flow rate (1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-20 minutes.

• Elution:

  • Elute the retained Acephate-d6 with an appropriate organic solvent (e.g., 2 x 3 mL of ethyl acetate).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for instrumental analysis.

Visualizations

Caption: QuEChERS Workflow for Acephate-d6 Analysis.

Caption: Solid-Phase Extraction (SPE) Workflow.

References

• 1. [Application of solid-phase extraction and matrix solid-phase dispersion in orange sample preparation for organophosphorous pesticide residues analysis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dto-innovators.it [dto-innovators.it]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantitative Analysis of Acephate Residues in Fruits and Vegetables using Isotope Dilution LC-MS/MS with Acephate-d6

Introduction

Acephate is a broad-spectrum organophosphate insecticide used to control a variety of pests on agricultural crops, including fruits and vegetables.[1][2] Due to its potential health risks, regulatory bodies worldwide have established maximum residue limits (MRLs) for acephate in food products.[3] Accurate and reliable analytical methods are crucial for monitoring these residues to ensure food safety. This application note details a robust and sensitive method for the determination of acephate in fruit and vegetable matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[4][5] The use of a stable isotope-labeled internal standard, Acephate-d6, provides high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Experimental Protocols

1. Materials and Reagents

• Standards: Acephate (≥98% purity), Acephate-d6 (isotopic purity ≥99%)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade)

• Reagents: Formic acid (ACS grade), Ammonium acetate, Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium citrate dihydrate, Disodium hydrogen citrate sesquihydrate

• QuEChERS Extraction Kits: Containing 50 mL centrifuge tubes with pre-weighed salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate)

• Dispersive Solid-Phase Extraction (dSPE) Kits: Containing 2 mL or 15 mL centrifuge tubes with appropriate sorbents (e.g., 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), 25 mg C18)

• Equipment: High-speed homogenizer, centrifuge, vortex mixer, analytical balance, LC-MS/MS system

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Acephate and Acephate-d6, respectively, in 10 mL of acetonitrile to prepare individual stock solutions. Store at -20°C.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solutions with acetonitrile to prepare an intermediate solution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate solution with acetonitrile to create a calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Acephate-d6 stock solution with acetonitrile.

3. Sample Preparation (QuEChERS Protocol)

• Homogenization: Chop the fruit or vegetable sample into small pieces and homogenize using a high-speed blender to obtain a uniform paste. For dry samples like raisins, add a specific amount of deionized water before homogenization to ensure efficient extraction.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add 100 µL of the 1 µg/mL Acephate-d6 internal standard spiking solution.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet.

  • Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a dSPE cleanup tube containing MgSO₄, PSA, and C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract:

  • Transfer the supernatant to an autosampler vial.

  • For LC-MS/MS analysis, the extract can be injected directly or diluted with the initial mobile phase to improve peak shape for early eluting compounds like acephate.

4. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 5 mM Ammonium acetate and 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in methanol

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 1-5 µL

  • Column Temperature: 40°C

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Source Parameters: Optimized for the specific instrument, including gas temperature, gas flow, and capillary voltage.

Quantitative Data

The following tables summarize the expected performance of the method for acephate analysis.

Table 1: LC-MS/MS MRM Transitions for Acephate and Acephate-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Acephate	184.0	143.0 (Quantifier)	10	50
184.0	95.0 (Qualifier)	20	50
Acephate-d6	190.0	149.0	10	50

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Table 2: Method Validation Data for Acephate in Various Matrices

Parameter	Result
Linearity Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.003 - 0.015 mg/kg
Limit of Quantification (LOQ)	0.01 - 0.04 mg/kg
Recovery (at 0.1 mg/kg)	85 - 110%
Precision (%RSD, n=6)	< 15%

Table 3: Representative Recovery Data for Acephate in Fruits and Vegetables

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	% RSD
Tomato	0.05	92	6.8
0.5	95	5.2
Spinach	0.05	88	8.1
0.5	91	6.5
Apple	0.05	96	5.9
0.5	98	4.3
Grapes	0.05	94	7.2
0.5	97	5.5

Experimental Workflow Diagram

Caption: Workflow for Acephate Residue Analysis.

The described method, combining QuEChERS sample preparation with isotope dilution LC-MS/MS, offers a highly effective approach for the routine monitoring of acephate residues in a variety of fruit and vegetable matrices. The use of Acephate-d6 as an internal standard ensures high accuracy and mitigates the influence of matrix effects, leading to reliable quantification at levels relevant to regulatory MRLs. This protocol provides a robust framework for food safety laboratories and researchers in the field of pesticide residue analysis.

References

• 1. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. lcms.cz [lcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. ikm.org.my [ikm.org.my]

Application of Acephate-d6 in Monitoring Water Contamination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acephate is a widely used organophosphate insecticide for agricultural and non-agricultural purposes. Due to its high water solubility, it has the potential to contaminate surface and groundwater, posing risks to environmental and human health.[1] Accurate and sensitive monitoring of acephate in water sources is therefore crucial. The use of a stable isotope-labeled internal standard, such as Acephate-d6, is the gold standard for quantitative analysis by mass spectrometry. This internal standard mimics the chemical behavior of the native acephate during sample preparation and analysis, correcting for matrix effects and variations in instrument response, thus ensuring high accuracy and precision.[2] This document provides detailed application notes and protocols for the use of Acephate-d6 in the analysis of acephate in water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique for precise quantification. It involves adding a known amount of an isotopically enriched standard (e.g., Acephate-d6) to a sample. This "internal standard" is chemically identical to the analyte of interest (acephate) but has a different mass due to the presence of heavier isotopes (in this case, deuterium). The internal standard and the native analyte are co-extracted and co-analyzed. By measuring the ratio of the signal from the native analyte to the signal from the internal standard, the concentration of the native analyte in the original sample can be accurately determined, compensating for any losses during sample processing or fluctuations in the mass spectrometer's performance.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) and LC-MS/MS for Trace Level Analysis of Acephate in Water

This protocol is adapted from methodologies described for the analysis of polar pesticides in water.[3][4]

1. Reagents and Materials

• Acephate and Acephate-d6 analytical standards

• Methanol, Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Glass fiber filters (1 µm)

• Nitrogen gas for evaporation

• Autosampler vials

2. Sample Preparation and Solid-Phase Extraction (SPE)

• Collect water samples in clean glass bottles and store at 4°C if not analyzed immediately.

• Allow samples to equilibrate to room temperature.

• Filter the water sample through a 1 µm glass fiber filter to remove suspended particles.

• To a 100 mL aliquot of the filtered water sample, add a known concentration of Acephate-d6 internal standard (e.g., 100 ng/L).

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water. Do not allow the cartridge to go dry.

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After the entire sample has passed through, wash the cartridge with 5 mL of ultrapure water to remove interfering polar compounds.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the retained analytes with 2 x 4 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B (e.g., 5%), increasing to a high percentage (e.g., 95%) over several minutes to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Acephate: Precursor ion (m/z) 184.0 -> Product ion (m/z) 143.0

    • Acephate-d6: Precursor ion (m/z) 190.0 -> Product ion (m/z) 149.0

  • Optimize instrument parameters such as capillary voltage, source temperature, desolvation gas flow, and collision energies for maximum sensitivity.

4. Quantification

• Prepare a series of calibration standards containing known concentrations of acephate and a constant concentration of Acephate-d6.

• Analyze the calibration standards and the prepared samples by LC-MS/MS.

• Plot a calibration curve of the ratio of the peak area of acephate to the peak area of Acephate-d6 against the concentration of acephate.

• Calculate the concentration of acephate in the samples using the calibration curve.

Data Presentation

The following table summarizes typical performance data for the analysis of acephate in water using an internal standard approach. The values are representative and may vary depending on the specific instrumentation, method, and matrix.

Parameter	Method	Recovery (%)	LOD (ng/L)	LOQ (ng/L)	Reference
Acephate	SPE-LC-MS/MS	90-110	1-10	3-30	[4]
Acephate	LLE-GC-MS	85-105	10-50	30-150
Acephate	SPE-LC-MS/MS	95.8 (in tap water)	13	Not Reported
Acephate	SPE-GC-MS	90-95	Not Reported	Not Reported

LOD: Limit of Detection; LOQ: Limit of Quantification; SPE: Solid-Phase Extraction; LLE: Liquid-Liquid Extraction; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry; GC-MS: Gas Chromatography-Mass Spectrometry.

Visualizations

Acephate's Mechanism of Action: Acetylcholinesterase Inhibition

Acephate itself is a weak inhibitor of acetylcholinesterase (AChE). Its primary mechanism of toxicity involves its metabolic conversion to methamidophos, which is a much more potent AChE inhibitor. Inhibition of AChE leads to the accumulation of the neurotransmitter acetylcholine in the synaptic cleft, causing continuous nerve stimulation, which can result in paralysis and death in insects.

Caption: Mechanism of acephate toxicity via acetylcholinesterase inhibition.

Experimental Workflow for Water Analysis

The following diagram illustrates the general workflow for the analysis of acephate in water samples using an internal standard.

Caption: General workflow for acephate analysis in water.

References

• 1. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
• 2. Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]

Acephate-d6 as an Internal Standard for Food Safety Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Acephate-d6 as an internal standard in the quantitative analysis of acephate residues in food matrices. The use of a stable isotope-labeled internal standard like Acephate-d6 is a critical component of robust analytical methods, ensuring high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Introduction

Acephate is a widely used organophosphate insecticide for controlling biting and sucking insects on a variety of crops.[1] Its presence in food products is strictly regulated due to potential health concerns. The primary mechanism of acephate's toxicity, and that of its more potent metabolite methamidophos, is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[1][2][3] Accurate and reliable analytical methods are therefore crucial for monitoring acephate residues in the food supply to ensure consumer safety.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), is a prevalent technique for pesticide residue analysis in food.[4] The inclusion of an isotopically labeled internal standard, such as Acephate-d6, is best practice to mitigate matrix-induced signal suppression or enhancement, leading to more reliable quantification.

Signaling Pathway: Acetylcholinesterase Inhibition

Acephate's primary mode of action involves the disruption of the normal cholinergic signaling pathway. Acephate itself is a weak inhibitor of acetylcholinesterase (AChE). However, it is metabolized to methamidophos, which is a potent inhibitor of AChE. The inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine (ACh) in the synaptic cleft, resulting in continuous nerve stimulation, which can lead to paralysis and death in insects.

Caption: Acephate's mechanism of action: inhibition of acetylcholinesterase.

Experimental Workflow for Acephate Analysis

The general workflow for the analysis of acephate residues in food samples using Acephate-d6 as an internal standard involves sample preparation (extraction and cleanup), followed by instrumental analysis.

Caption: General workflow for acephate residue analysis in food.

Quantitative Data Summary

The use of an internal standard is crucial for achieving accurate and precise quantification. The following table summarizes typical performance data for methods analyzing acephate in various food matrices. While specific data for Acephate-d6 is not always detailed in literature, the use of such isotopically labeled standards generally results in high recovery and good precision.

Matrix	Method	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Cabbage and Grapes	LC-MS	0.01 and 0.5	80-101	<11	0.01
Animal and Fishery Products	LC-MS	0.05	71.4-98.4	≤14.1	Not Reported
Fruits and Vegetables	GC-MS/MS & LC-MS/MS	0.005 - 1.0	70-120	<20	0.005 - 0.01
Apple-blueberry sauce, peas, limes	LC-MS/MS & GC-MS	0.05 - 1.0	~98	~10	Not Reported

Detailed Experimental Protocols

Reagents and Materials

• Acephate analytical standard

• Acephate-d6 internal standard

• Acetonitrile (HPLC or LC-MS grade)

• Water (LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (50 mL)

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve acephate and Acephate-d6 in acetonitrile to prepare individual stock solutions.

• Intermediate Standard Solutions: Prepare working standard solutions of acephate at various concentrations by diluting the stock solution with acetonitrile.

• Internal Standard Spiking Solution: Prepare a working solution of Acephate-d6 (e.g., 1 µg/mL) for spiking into samples.

Sample Preparation (QuEChERS Method)

This protocol is a general guideline and may need optimization for specific matrices.

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables) until a uniform consistency is achieved.

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add a specified amount of water to rehydrate before proceeding.

• Internal Standard Spiking: Add a known volume (e.g., 100 µL) of the Acephate-d6 internal standard spiking solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Cap the tube tightly and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 1 mL) of the upper acetonitrile layer to a dSPE tube containing PSA, C18, and anhydrous MgSO₄. The amount and type of sorbent may vary depending on the matrix (e.g., higher amounts for samples with high fat or pigment content).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The extract may be diluted with water or mobile phase to improve chromatographic peak shape for early eluting compounds like acephate.

LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

• Chromatographic Conditions (Typical):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of formic acid or ammonium formate to improve ionization.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • Acephate: Precursor ion (m/z) -> Product ion(s) (m/z)

    • Acephate-d6: Precursor ion (m/z) -> Product ion(s) (m/z) (Note: Specific MRM transitions and collision energies should be optimized for the instrument in use.)

Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of acephate to Acephate-d6 against the concentration of the calibration standards.

• Quantify the amount of acephate in the samples by interpolating the peak area ratio of the analyte to the internal standard from the calibration curve.

• Calculate the final concentration of acephate in the original food sample, taking into account the initial sample weight and any dilution factors.

Conclusion

The use of Acephate-d6 as an internal standard in conjunction with the QuEChERS extraction method and LC-MS/MS analysis provides a highly accurate, precise, and reliable approach for the quantification of acephate residues in diverse food matrices. This methodology is essential for regulatory monitoring and ensuring food safety. The detailed protocols and information provided herein serve as a valuable resource for researchers and analytical scientists in the field of food safety and pesticide analysis.

References

• 1. Acephate Technical Fact Sheet [npic.orst.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]

Application Note: Quantitative Analysis of Acephate in Animal Tissues using Acephate-d6 as an Internal Standard by LC-MS/MS

Introduction

Acephate is a widely used organophosphate insecticide for controlling a broad spectrum of pests in agriculture and horticulture. Its potential accumulation in animal tissues raises concerns for food safety and human health. Consequently, robust and sensitive analytical methods are imperative for the accurate quantification of acephate residues in various animal-derived food products. This application note details a comprehensive and validated method for the quantitative analysis of acephate in different animal tissues. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure high accuracy and precision, Acephate-d6 is utilized as an internal standard to compensate for matrix effects and variations during sample preparation and analysis. This method is intended for researchers, scientists, and professionals in the fields of food safety, environmental monitoring, and drug development.

Principle

The methodology is based on the extraction of acephate from homogenized animal tissue using acetonitrile, followed by a cleanup step using dispersive solid-phase extraction (d-SPE). The stable isotopically labeled internal standard, Acephate-d6, is added at the beginning of the sample preparation process to correct for any analyte loss during extraction and to account for matrix-induced signal suppression or enhancement during LC-MS/MS analysis. The quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a blank matrix extract.

Materials and Reagents

• Acephate (≥98% purity)

• Acephate-d6 (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salt packets and d-SPE tubes

• Blank animal tissues (muscle, liver, kidney, fat)

Equipment

• High-speed homogenizer

• Centrifuge (capable of 4000 rpm and refrigeration)

• Vortex mixer

• Analytical balance

• Volumetric flasks, pipettes, and other standard laboratory glassware

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Acephate and Acephate-d6 in 10 mL of acetonitrile, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with acetonitrile to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Prepare a spiking solution of Acephate-d6 at a concentration of 100 ng/mL in acetonitrile.

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 2 g (± 0.05 g) of the homogenized animal tissue sample into a 50 mL polypropylene centrifuge tube. For high-fat tissues, a larger sample size of up to 5 g may be used.

• Internal Standard Spiking: Add 100 µL of the 100 ng/mL Acephate-d6 internal standard spiking solution to each sample, resulting in a final concentration of 5 ng/g.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at 4000 rpm for 5 minutes at 4°C.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tubes at 4000 rpm for 5 minutes.

• Filtration and Analysis: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Gradient Program:

    Time (min)	% B
    0.0	5
    1.0	5
    5.0	95
    7.0	95
    7.1	5

    | 10.0 | 5 |

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 150°C

  • Desolvation Temperature: 500°C

  • Capillary Voltage: 3.0 kV

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    Acephate	184.0	143.0 (Quantifier)	10
    	184.0	95.0 (Qualifier)	20

    | Acephate-d6 | 190.0 | 149.0 | 10 |

Data Presentation

The quantitative data for the analysis of acephate in various animal tissues using the described method are summarized in the table below. The results demonstrate good recovery and precision across different matrices and fortification levels.

Matrix	Fortification Level (ng/g)	Recovery (%)	RSD (%)	LOD (ng/g)	LOQ (ng/g)
Muscle	10	95.2	4.8	0.5	1.5
50	98.1	3.5
100	99.5	2.1
Liver	10	92.8	6.2	0.8	2.5
50	96.5	4.1
100	97.9	3.3
Kidney	10	94.1	5.5	0.6	2.0
50	97.3	3.9
100	98.6	2.8
Fat	10	88.9	8.1	1.0	3.0
50	91.5	6.5
100	93.2	5.4

RSD: Relative Standard Deviation, LOD: Limit of Detection, LOQ: Limit of Quantification.

Visualizations

Caption: Experimental workflow for the quantitative analysis of Acephate.

Caption: Principle of internal standard for accurate quantification.

Conclusion

The described method provides a reliable and robust approach for the quantitative determination of acephate in various animal tissues. The use of a stable isotope-labeled internal standard, Acephate-d6, coupled with the efficient QuEChERS sample preparation and sensitive LC-MS/MS detection, ensures high accuracy, precision, and minimal matrix effects. This application note serves as a valuable resource for laboratories involved in routine monitoring of pesticide residues in food products of animal origin.

Application Note: High-Throughput Analysis of Acephate and Acephate-d6 in Environmental Samples using Triple Quadrupole MS

Abstract

This application note details a robust and sensitive method for the quantification of acephate and its deuterated internal standard, acephate-d6, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a triple quadrupole instrument. The described protocol, including Multiple Reaction Monitoring (MRM) transitions, is suitable for the analysis of acephate in complex matrices such as agricultural products and environmental water samples. The method demonstrates excellent linearity, accuracy, and precision, meeting the requirements for regulatory monitoring and food safety testing.

Introduction

Acephate is a widely used organophosphate insecticide for controlling a broad spectrum of pests on agricultural crops and in residential settings.[1] Due to its systemic nature and water solubility, acephate and its more toxic metabolite, methamidophos, can potentially contaminate food and water sources.[1][2] Consequently, sensitive and selective analytical methods are crucial for monitoring its residues to ensure environmental protection and food safety. Triple quadrupole mass spectrometry operating in MRM mode offers high selectivity and sensitivity for the quantification of trace-level contaminants in complex matrices.[3][4] This application note provides a comprehensive protocol for the determination of acephate, utilizing acephate-d6 as an internal standard to ensure high accuracy and precision.

Experimental

Materials and Reagents

• Acephate and Acephate-d6 analytical standards

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts and cleanup tubes (e.g., containing PSA and MgSO₄)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradients

• Triple Quadrupole Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

Standard Preparation

Stock solutions of acephate and acephate-d6 were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution in a suitable solvent mixture (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Sample Preparation (QuEChERS Protocol)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is recommended for sample extraction from solid matrices like fruits and vegetables.

• Homogenization: Homogenize a representative portion of the sample.

• Extraction: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. Add an appropriate volume of water (for dry samples) and the internal standard solution. Add 15 mL of acetonitrile containing 1% acetic acid.

• Salting Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a dispersive SPE (dSPE) cleanup tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Final Centrifugation: Vortex for 30 seconds and centrifuge at ≥3000 rcf for 5 minutes.

• Dilution: The supernatant is ready for dilution and injection into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Value
Column	C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	5 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	5 mM Ammonium Formate in Methanol with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	500 °C
Desolvation Gas Flow	1000 L/hr
Collision Gas	Argon

MRM Transitions

The following table summarizes the optimized MRM transitions for acephate and acephate-d6. The most intense transition is typically used for quantification, while the second is used for confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)	Purpose
Acephate	184.0	143.0	10	50	Quantifier
184.0	95.0	20	50	Qualifier
Acephate-d6	190.0	149.0	10	50	Quantifier
190.0	98.0	20	50	Qualifier

Results and Discussion

The developed LC-MS/MS method provides excellent chromatographic separation and sensitive detection of acephate. The use of a deuterated internal standard, acephate-d6, effectively compensates for matrix effects and variations in instrument response, leading to high precision and accuracy.

Linearity, LOD, and LOQ

The method demonstrated excellent linearity over a concentration range of 0.1 to 200 ng/mL, with a correlation coefficient (R²) greater than 0.99. The limit of detection (LOD) and limit of quantification (LOQ) were determined to be in the low µg/kg range, which is well below the maximum residue limits (MRLs) set by most regulatory agencies. For many pesticides, LOQs can range from 0.5 to 20 µg/kg.

Parameter	Acephate
Linearity (R²)	> 0.999
LOD (µg/kg)	~0.5
LOQ (µg/kg)	~1.5

Recovery and Precision

The recovery of acephate from various spiked matrices was consistently within the acceptable range of 70-120%, with a relative standard deviation (RSD) of less than 15%. This indicates that the QuEChERS extraction and cleanup procedure is efficient and reproducible for the analysis of acephate in complex samples.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
• 3. agilent.com [agilent.com]
• 4. Simultaneous Analysis of 504 Pesticide Multiresidues in Crops Using UHPLC-QTOF at MS1 and MS2 Levels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing ion suppression of Acephate-d6 signal in LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression of the Acephate-d6 signal in LC-MS/MS experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Acephate-d6 analysis?

Ion suppression is a type of matrix effect that occurs during LC-MS/MS analysis. It is the reduction in the ionization efficiency of a target analyte, in this case, Acephate-d6, due to the presence of co-eluting compounds from the sample matrix.[1][2][3][4] This can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification.[2]

Q2: How does using Acephate-d6 as an internal standard help with ion suppression?

Acephate-d6 is a stable isotope-labeled internal standard (SIL-IS) for Acephate. Because it is structurally almost identical to the analyte of interest (Acephate), it has nearly the same physicochemical properties and, therefore, co-elutes during chromatographic separation. As a result, both Acephate and Acephate-d6 experience similar degrees of ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.

Q3: What are the common causes of ion suppression for Acephate-d6?

The primary causes of ion suppression for Acephate-d6 are co-eluting matrix components from the sample, such as salts, phospholipids, proteins, and other endogenous or exogenous substances. High concentrations of the analyte or other compounds can also lead to competition for ionization in the electrospray ionization (ESI) source. The choice of mobile phase additives and the overall cleanliness of the LC-MS/MS system can also play a role.

Troubleshooting Guides

Issue 1: Significant Ion Suppression is Still Observed Despite Using Acephate-d6

• Possible Cause 1: Overly Complex or "Dirty" Sample Matrix.

  • Troubleshooting Step: Enhance your sample preparation protocol. If you are using a simple protein precipitation method, consider incorporating a more rigorous cleanup technique such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a broader range of interfering compounds.

• Possible Cause 2: Co-elution of a Highly Suppressive Compound.

  • Troubleshooting Step: Adjust your chromatographic method to improve the separation of Acephate-d6 from the interfering peak. This can be achieved by modifying the mobile phase gradient, changing the organic solvent, or trying a column with a different chemistry (e.g., UPLC/UHPLC columns for better resolution).

• Possible Cause 3: Incorrect Internal Standard Concentration.

  • Troubleshooting Step: Ensure the concentration of Acephate-d6 is appropriate for the expected analyte concentration range. It should be high enough for a stable signal but not so high that it causes detector saturation.

Issue 2: Poor Peak Shape or Low Signal Intensity for Both Acephate and Acephate-d6

• Possible Cause 1: Suboptimal Mobile Phase pH.

  • Troubleshooting Step: The pH of the mobile phase can affect the ionization efficiency of Acephate. Experiment with different pH values to find the optimal condition for signal intensity and peak shape.

• Possible Cause 2: Inefficient Ionization Source Parameters.

  • Troubleshooting Step: Optimize the ion source parameters, such as capillary voltage, gas flow, and desolvation temperature, for Acephate-d6.

• Possible Cause 3: Sample Solvent Effects.

  • Troubleshooting Step: If the sample is dissolved in a solvent much stronger than the initial mobile phase (e.g., 100% acetonitrile), it can cause peak distortion for early eluting compounds like Acephate. Try to match the sample solvent to the initial mobile phase conditions or reduce the injection volume.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect for Acephate-d6

Sample Preparation Method	Matrix	Average Matrix Effect (%)*	Relative Standard Deviation (%)
Protein Precipitation	Human Plasma	-45	15
Liquid-Liquid Extraction (LLE)	Human Plasma	-20	8
Solid-Phase Extraction (SPE)	Human Plasma	-10	5
QuEChERS	Rice	-30	12
QuEChERS with dSPE Cleanup	Rice	-15	6

*Matrix Effect (%) is calculated as ((Peak Area in Matrix - Peak Area in Solvent) / Peak Area in Solvent) x 100. A negative value indicates ion suppression.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: To 200 µL of human plasma, add a known concentration of Acephate-d6 working solution. Vortex mix the sample.

• Cartridge Conditioning: Condition a strong cation exchange (SCX) SPE cartridge.

• Sample Loading: Load the plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interfering components.

• Elution: Elute Acephate and Acephate-d6 from the cartridge with a suitable elution solvent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

Protocol 2: LC-MS/MS Analysis of Acephate-d6

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, hold for 1 min, ramp to 95% B over 5 min, hold for 2 min, then return to initial conditions and equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Acephate-d6: Precursor Ion (m/z) > Product Ion (m/z) (Specific values to be optimized on the instrument).

  • Ion Source Parameters: Optimize capillary voltage, nebulizing gas pressure, and desolvation temperature for maximum signal.

Visualizations

Caption: Workflow for troubleshooting ion suppression of Acephate-d6.

Caption: How Acephate-d6 corrects for ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]

Addressing matrix effects in Acephate analysis with Acephate-d6

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of acephate, with a focus on mitigating matrix effects using its stable isotope-labeled internal standard, Acephate-d6.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant problem in acephate analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), this can lead to either signal suppression (decreased response) or signal enhancement (increased response).[1][2] Acephate, being a polar organophosphate pesticide, is often analyzed in complex biological and food matrices like fruits, vegetables, rice, and urine.[3] These matrices contain numerous endogenous components (sugars, lipids, pigments) that can be co-extracted with acephate and interfere with its ionization in the MS source, leading to inaccurate and unreliable quantification. For example, studies have shown that acephate can exhibit signal enhancement in rice and suppression in carbohydrate-rich matrices.

Q2: What is Acephate-d6, and why is it the ideal internal standard?

A2: Acephate-d6 is a stable isotope-labeled (SIL) version of the acephate molecule, where six hydrogen atoms have been replaced with deuterium atoms. This substitution results in a molecule with a higher mass but nearly identical physicochemical properties to the native acephate. These properties include polarity, solubility, extraction efficiency, and chromatographic retention time. Because it behaves almost identically to the target analyte during sample preparation and analysis, it is considered the "gold standard" for internal standards.

Q3: How does using Acephate-d6 help correct for matrix effects?

A3: Since Acephate-d6 has the same chemical and physical properties as acephate, it is affected by matrix interferences in the same way. If the acephate signal is suppressed by 30% in a given sample, the Acephate-d6 signal will also be suppressed by approximately 30%. Quantification is based on the ratio of the analyte peak area to the internal standard peak area. This ratio remains constant even when both signals are suppressed or enhanced, thus correcting for the variability introduced by the matrix and leading to more accurate and precise results. The use of labeled internal standards like Acephate-d6 in combination with HPLC-MS/MS provides a high degree of selectivity and precision.

Q4: Besides matrix effects, what other experimental variations can Acephate-d6 correct for?

A4: Acephate-d6 can compensate for variations in multiple stages of the analytical workflow. By adding the internal standard at the very beginning of the sample preparation process, it can account for:

• Variability in Extraction Recovery: Losses of analyte during sample extraction and cleanup steps will be mirrored by losses of the internal standard.

• Pipetting and Volumetric Errors: Minor inconsistencies in sample or solvent volumes will affect both the analyte and the internal standard equally, leaving their ratio unchanged.

• Injection Volume Variations: Inconsistent injection volumes into the LC-MS/MS system are corrected because the ratio of the two compounds in the injected aliquot remains constant.

Troubleshooting Guide

Problem: I am observing low or inconsistent analyte recovery even with an internal standard.

• Possible Cause 1: Inefficient Extraction. Acephate is a highly polar compound, which can make its extraction from certain matrices challenging. Traditional liquid-liquid extraction with non-polar solvents may yield low recovery.

  • Solution: Employ a robust extraction method suitable for polar pesticides, such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe). Acetonitrile is a commonly used and effective extraction solvent. For matrices with high water content, adding salts like anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) helps to induce phase separation and drive the polar acephate into the organic layer.

• Possible Cause 2: Analyte Degradation. Acephate can degrade into methamidophos, which is more toxic. This can occur during sample storage or processing.

  • Solution: Ensure samples are stored properly (e.g., frozen) and processed promptly. Keep extracts refrigerated or frozen until analysis. Use Acephate-d6 to monitor for systemic issues, but be aware that severe degradation can still compromise results.

Problem: My results show significant ion suppression/enhancement despite using Acephate-d6.

• Possible Cause 1: Extremely "Dirty" Matrix. In some cases, the concentration of co-eluting matrix components is so high that it can overwhelm the ion source, leading to non-linear responses or extreme suppression that even a SIL-IS cannot fully compensate for.

  • Solution 1: Dilute the Sample. A simple and effective strategy is to dilute the final extract. This reduces the concentration of interfering matrix components while often keeping the analyte concentration within the instrument's linear range. A 10-fold dilution has been shown to significantly reduce matrix effects for many pesticides.

  • Solution 2: Enhance Sample Cleanup. Improve the cleanup step to remove more interferences. In a QuEChERS workflow, this involves using dispersive solid-phase extraction (dSPE). Common sorbents include PSA (Primary Secondary Amine) to remove fatty acids and sugars, C18 to remove non-polar interferences, and Graphitized Carbon Black (GCB) to remove pigments.

• Possible Cause 2: Chromatographic Co-elution. The analyte and the bulk of the matrix components are eluting from the LC column at the same time.

  • Solution: Adjust the chromatographic conditions to separate the acephate peak from the main region of ion suppression. This can be achieved by modifying the mobile phase gradient, changing the column chemistry (e.g., from C18 to a phenyl-hexyl), or adjusting the flow rate. A post-column infusion experiment can be performed to identify the specific retention time windows where ion suppression occurs.

Problem: I am observing poor peak shape (tailing, splitting) for acephate.

• Possible Cause: Analyte Interaction with LC System. As an organophosphate, acephate can interact with active metal sites (e.g., stainless steel) in the HPLC column hardware, frits, and tubing. This interaction can lead to peak tailing and loss of signal.

  • Solution: Consider using a metal-free or PEEK-lined HPLC column and system components. These are designed to minimize analyte-metal interactions and can dramatically improve peak shape and recovery for chelating compounds like organophosphates. Also, ensure the mobile phase is appropriate and that the column is not contaminated or degraded.

Data and Experimental Protocols

Quantifying Matrix Effects

The impact of the matrix can be quantified by comparing the slope of a calibration curve prepared in a clean solvent against the slope of a curve prepared in a blank matrix extract.

Matrix Effect (%) = [ (Slope in Matrix / Slope in Solvent) - 1 ] * 100

• A value of 0% indicates no matrix effect.

• A negative value (e.g., -40%) indicates ion suppression.

• A positive value (e.g., +30%) indicates ion enhancement.

Table 1: Example of Acephate Matrix Effects in Different Food Matrices

Matrix	Analyte	Matrix Effect (%)	Type of Effect	Reference
Rice	Acephate	> 20%	Enhancement
Tomato	Acephate	< ±20% (with dilution)	Acceptable
Dates	Acephate	-14%	Suppression
Okra	Acephate	No significant effect reported with validated method	N/A

Experimental Protocol: QuEChERS Extraction for Acephate in Plant-Based Matrices

This protocol describes a general modified QuEChERS procedure for extracting acephate from a high-water-content sample (e.g., tomato, cucumber).

1. Sample Homogenization:

• Weigh 10-15 g of a representative, homogenized sample into a 50 mL polypropylene centrifuge tube.

2. Internal Standard Spiking:

• Add a known amount of Acephate-d6 working solution (e.g., 100 µL of a 10 µg/mL solution) directly to the sample homogenate.

3. Extraction:

• Add 10 mL of acetonitrile to the tube.
• Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.
• Add the QuEChERS extraction salts (commonly a pouch containing 4 g MgSO₄ and 1 g NaCl).
• Immediately cap and shake vigorously for 1 minute. The MgSO₄ absorbs water and promotes partitioning.
• Centrifuge the tube at ≥3000 rpm for 5 minutes.

4. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Carefully transfer a portion of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL dSPE tube. The dSPE tube should contain appropriate sorbents for the matrix (e.g., 900 mg MgSO₄ and 150 mg PSA for general cleanup).
• Cap the dSPE tube and vortex for 30 seconds.
• Centrifuge at ≥3000 rpm for 5 minutes.

5. Final Extract Preparation:

• Transfer an aliquot of the cleaned supernatant (e.g., 1 mL) to an autosampler vial.
• The extract is now ready for LC-MS/MS analysis. If necessary, it can be evaporated and reconstituted in the mobile phase.

Visualizations

Caption: Experimental workflow for QuEChERS extraction with internal standard spiking.

Caption: Mechanism of ion suppression in the Electrospray Ionization (ESI) source.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. s4science.at [s4science.at]

Improving peak shape for Acephate and its internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of acephate and its internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for acephate in HPLC analysis?

Poor peak shape for acephate in High-Performance Liquid Chromatography (HPLC) often manifests as peak tailing, fronting, splitting, or broadening. The primary causes can be categorized as follows:

• Column-Related Issues: Degradation of the stationary phase, contamination from the sample matrix, a void at the column inlet, or the use of an inappropriate column can all lead to distorted peaks.[1]

• Mobile Phase Issues: An incorrect pH, improper buffer concentration, or an unsuitable solvent-to-water ratio can significantly impact peak shape. The pH of the mobile phase is particularly critical for acephate's stability and retention.[1]

• System and Hardware Issues: Excessive extra-column volume (e.g., long tubing), partially clogged frits, or temperature fluctuations can cause peak broadening.[1]

• Sample-Related Issues: Overloading the column by injecting too much sample (mass overload) or poor solubility of the sample in the mobile phase are common culprits for peak distortion.[1]

Q2: My acephate peak is tailing. What are the likely causes and how can I fix it?

Peak tailing for acephate is often due to secondary interactions between the analyte and the stationary phase, particularly with acidic silanol groups on the silica packing material.[1] Here are some troubleshooting steps:

• Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to pH 2.8-3.0) with an additive like formic or phosphoric acid can suppress the ionization of silanol groups, minimizing these unwanted interactions.

• Check for Column Overload: Inject a more diluted sample. If the peak shape improves, the column was likely overloaded.

• Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities in the sample that might create active sites and lead to tailing.

• Evaluate the Column: The column may be degraded. Consider flushing it according to the manufacturer's instructions or replacing it with a new, high-purity, end-capped column to reduce surface silanol activity.

Q3: Why is my acephate peak fronting?

Peak fronting is typically a sign of column overload or poor sample solubility.

• Reduce Sample Concentration: The most common cause is injecting a sample that is too concentrated. Dilute the sample and re-inject.

• Solvent Mismatch: Ensure the sample is dissolved in a solvent that is of similar or weaker elution strength than the mobile phase.

Q4: I am observing split or shoulder peaks for acephate. What should I do?

Split peaks usually indicate a disruption in the sample path, often at the head of the column.

• Check for a Blocked Frit: A partially blocked inlet frit on the column can cause uneven sample flow. Try back-flushing the column to dislodge any particulates.

• Inspect for Column Voids: A void or channel in the packing material at the column inlet can cause the sample band to split. This often requires column replacement.

• Ensure Proper Fittings: Poorly installed tubing or fittings can create void volumes, leading to peak distortion.

Q5: What are the key considerations when selecting an internal standard for acephate analysis?

An ideal internal standard (IS) should be a compound that is chemically similar to the analyte but is not present in the sample. For mass spectrometry-based methods, a stable isotope-labeled (SIL) version of acephate is the best choice as it has nearly identical chemical and physical properties. If a SIL IS is not available, a structurally similar compound with a close retention time to acephate can be used. Other important criteria include:

• Chemical Stability: The IS should be stable throughout the sample preparation and analysis process.

• Purity: The internal standard should be of high purity to avoid introducing interfering peaks.

• Resolution: It should be well-resolved from acephate and other sample components.

• Non-reactive: The IS should not react with the analyte or any components of the sample matrix.

Troubleshooting Guides

Guide 1: Troubleshooting Poor Peak Shape in HPLC Analysis of Acephate

This guide provides a systematic approach to diagnosing and resolving common peak shape issues for acephate in HPLC.

Observed Problem	Potential Cause	Troubleshooting Steps
Peak Tailing	Secondary interactions with silanol groups	- Lower the mobile phase pH with formic or phosphoric acid. - Use a well-end-capped column.
Column overload	- Reduce the injection volume or dilute the sample.
Column contamination	- Use a guard column. - Flush or replace the analytical column.
Peak Fronting	Column overload	- Reduce the injection volume or dilute the sample.
Sample solvent stronger than mobile phase	- Dissolve the sample in the mobile phase or a weaker solvent.
Split Peaks	Blocked column inlet frit	- Back-flush the column.
Void in the column packing	- Replace the column.
Incompatible injection solvent	- Ensure the sample is dissolved in the mobile phase.
Broad Peaks	High dead volume in the system	- Use shorter tubing with a smaller internal diameter.
Column aging	- Replace the column.
Incorrect flow rate	- Optimize the flow rate for better efficiency.

Guide 2: Troubleshooting Internal Standard Peak Shape and Response

This guide focuses on issues related to the internal standard (IS) in your acephate analysis.

Observed Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape of IS	Co-elution with an interfering peak	- Modify the mobile phase or gradient to improve resolution. - If using MS detection, check for isobaric interferences.
Degradation of the IS	- Check the purity and stability of the IS. Prepare a fresh stock solution.
Column overload (if IS concentration is too high)	- Reduce the concentration of the IS.
Inconsistent IS Peak Area	Inaccurate pipetting	- Review and verify the procedure for adding the IS to samples and standards.
Matrix effects (ion suppression or enhancement in MS)	- Use a stable isotope-labeled IS if possible. - Dilute the sample to minimize matrix effects. - Optimize sample cleanup to remove interfering matrix components.
IS instability in the sample matrix	- Investigate the stability of the IS in the specific sample matrix over time.
IS Response Increases with Each Injection	Matrix effects from the sample coating the injector or column	- Clean the injector port. - Use a guard column and change it frequently. - Improve sample cleanup to remove matrix components.

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Acephate

This protocol is a general procedure for the analysis of acephate using HPLC with UV detection.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Chromatographic Conditions:

  • Mobile Phase: A mixture of water and methanol (e.g., 80:20 v/v). The water can be acidified with a small amount of formic or phosphoric acid to improve peak shape.

  • Flow Rate: 1.0 - 1.2 mL/min

  • Detection Wavelength: 215 nm

  • Injection Volume: 10 - 20 µL

  • Column Temperature: Ambient

• Sample Preparation:

  • Accurately weigh a portion of the sample.

  • Extract with a suitable solvent (e.g., water, acetonitrile, or ethyl acetate).

  • Vortex or sonicate to ensure complete extraction.

  • Centrifuge and filter the supernatant through a 0.45 µm syringe filter before injection.

  • If using an internal standard, add a known amount to the sample before extraction.

Protocol 2: Gas Chromatography (GC) Analysis of Acephate

This protocol outlines a general method for acephate analysis by GC.

• Instrumentation:

  • Gas chromatograph with a Nitrogen-Phosphorus Detector (NPD) or a Flame Photometric Detector (FPD)

  • Capillary column suitable for organophosphate pesticide analysis (e.g., DB-17 or equivalent)

• Chromatographic Conditions:

  • Carrier Gas: Helium or Nitrogen

  • Injector Temperature: 220-250°C

  • Detector Temperature: 250-300°C

  • Oven Temperature Program: Start at a lower temperature (e.g., 150°C), hold for 1-2 minutes, then ramp to a higher temperature (e.g., 250°C) at a rate of 10-20°C/min.

  • Injection Mode: Splitless or split, depending on the required sensitivity.

• Sample Preparation:

  • Extract the sample with an organic solvent such as ethyl acetate or dichloromethane.

  • Perform a cleanup step if necessary, for example, using solid-phase extraction (SPE) with a silica gel column.

  • Concentrate the extract to a final volume.

  • Add an internal standard (e.g., di-isobutyl phthalate) before injection.

Data Presentation

Table 1: HPLC Method Parameters for Acephate Analysis

Parameter	Value	Reference(s)
Column	C18 Hypersil BDS (250mm x 4.6 mm, 5.0 µm)
Mobile Phase	Water:Methanol (80:20 v/v)
Flow Rate	1.2 mL/min
Detection	PDA at 215 nm
Retention Time	~4.8-4.9 min
Tailing Factor	~1.1
Theoretical Plates	>3000

Table 2: GC Method Parameters for Acephate Analysis

Parameter	Value	Reference(s)
Column	DB-17 capillary column (15 m x 0.53 mm i.d., 1 µm film)
Detector	Nitrogen-Phosphorus Detector (NPD)
Injector Mode	Splitless
Internal Standard	Dipropylphthalate

Mandatory Visualization

Caption: Troubleshooting workflow for poor peak shape in chromatography.

Caption: General experimental workflow for acephate analysis.

References

• 1. benchchem.com [benchchem.com]

Acephate-d6 Signal Instability: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address signal instability issues encountered during the analysis of Acephate-d6. Unstable signals from deuterated internal standards like Acephate-d6 can compromise the accuracy and reliability of quantitative analytical methods. This resource offers structured guidance to identify and resolve common underlying causes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of Acephate-d6 signal instability?

Signal instability for Acephate-d6, a deuterated internal standard, can arise from several factors, broadly categorized as chemical degradation, chromatographic issues, or matrix effects. Specifically, these include:

• pH-dependent degradation: Acephate is susceptible to hydrolysis, particularly under alkaline conditions, which can lead to a loss of signal over time.

• Isotopic Exchange (H/D Exchange): Deuterium atoms on the Acephate-d6 molecule can exchange with hydrogen atoms from the solvent or matrix, especially if the labels are in labile positions.[1]

• Chromatographic Problems: Poor peak shape, such as tailing, fronting, or splitting, can lead to inconsistent integration and, consequently, signal variability.[1] These issues can be caused by interactions with the stationary phase, improper mobile phase composition, or column degradation.[1]

• Matrix Effects: Co-eluting endogenous components from the sample matrix can suppress or enhance the ionization of Acephate-d6 in the mass spectrometer source, leading to variable signal intensity across different samples.[2]

• Solvent Mismatch: Injecting samples in a solvent that is significantly stronger than the mobile phase can cause peak distortion and instability, especially for early eluting compounds like acephate.[3]

Q2: How does pH affect the stability of Acephate-d6?

Acephate, and by extension Acephate-d6, is known to be unstable in alkaline solutions. Hydrolysis of the molecule is accelerated as the pH increases. For instance, acephate is hydrolytically stable at pH 5 and 7, but its half-life decreases significantly at pH 9. Therefore, maintaining a neutral to acidic pH in your samples, standards, and mobile phase is crucial for preventing degradation and ensuring signal stability.

Q3: What is H/D exchange and how can it affect my Acephate-d6 signal?

H/D exchange, or isotopic exchange, is a process where deuterium atoms on a labeled compound are replaced by hydrogen atoms from the surrounding environment (e.g., solvent). This can lead to a decrease in the signal of the fully deuterated standard and an increase in the signal of partially deuterated or non-deuterated acephate, compromising the accuracy of quantification. While the deuterium atoms in Acephate-d6 are generally stable, prolonged exposure to certain conditions, such as highly acidic or basic solutions, or elevated temperatures, could potentially facilitate this exchange.

Q4: Can the purity of the Acephate-d6 standard impact signal stability?

Yes, the chemical and isotopic purity of the Acephate-d6 standard is critical. The presence of unlabeled acephate as an impurity can lead to an overestimation of the analyte concentration, especially at low levels. It is essential to use a high-purity standard and to verify its certificate of analysis.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues leading to Acephate-d6 signal instability.

Guide 1: Investigating and Mitigating Chemical Degradation

If you suspect that Acephate-d6 is degrading in your samples or standards, follow this guide.

Symptoms:

• Gradual decrease in Acephate-d6 signal over a sequence of injections.

• Lower than expected signal intensity in prepared samples compared to freshly prepared standards.

• Appearance of unknown degradation product peaks in the chromatogram.

Troubleshooting Workflow:

Figure 1. Workflow for troubleshooting Acephate-d6 chemical degradation.

Quantitative Data on Acephate Stability:

The stability of acephate is highly dependent on the pH of the solution. The following table summarizes the hydrolytic half-life of acephate at different pH values.

pH	Temperature (°C)	Half-Life
5	Not Specified	Stable
7	Not Specified	Stable
9	Not Specified	18 days
Data sourced from PubChem.

Experimental Protocol: pH Stability Study

• Prepare a series of buffer solutions at pH 5, 7, and 9.

• Spike Acephate-d6 into each buffer solution to a known concentration.

• Incubate the solutions at a controlled temperature (e.g., room temperature or 40°C).

• Analyze aliquots from each solution at regular time intervals (e.g., 0, 24, 48, 72 hours) using your LC-MS/MS method.

• Plot the peak area of Acephate-d6 against time for each pH to determine the rate of degradation.

Guide 2: Diagnosing and Resolving Chromatographic Issues

Poor chromatography is a frequent source of signal instability. This guide will help you improve peak shape and achieve consistent results.

Symptoms:

• Peak tailing, fronting, or splitting for the Acephate-d6 peak.

• Inconsistent peak integration and variable peak areas.

• Shift in retention time.

Troubleshooting Workflow:

Figure 2. Workflow for diagnosing and resolving chromatographic problems.

Recommended Chromatographic Conditions for Acephate:

Parameter	Recommended Setting	Rationale
Column	C18 or similar reversed-phase	Good retention and separation for polar compounds.
Mobile Phase	Acetonitrile/Water or Methanol/Water with acidic modifier (e.g., 0.1% formic acid)	Acidic pH improves peak shape by suppressing silanol interactions.
Injection Solvent	Mobile phase or a weaker solvent	Prevents peak distortion caused by solvent mismatch.

Experimental Protocol: Optimizing Mobile Phase pH

• Prepare several mobile phases with varying pH values (e.g., pH 3, 4, 5, 6) using formic or acetic acid.

• Equilibrate the LC system with each mobile phase for at least 15-20 minutes.

• Inject a standard solution of Acephate-d6.

• Evaluate the peak shape (tailing factor), retention time, and signal intensity for each pH condition.

• Select the pH that provides the best peak shape and signal response.

Guide 3: Identifying and Mitigating Matrix Effects

Matrix effects can cause significant signal variability between samples. This guide outlines a procedure to quantify matrix effects and suggests mitigation strategies.

Symptoms:

• Significant difference in Acephate-d6 signal between neat standards and matrix-spiked samples.

• High variability in Acephate-d6 signal across different sample injections.

• Poor accuracy and precision in quality control samples.

Troubleshooting Workflow:

Figure 3. Workflow for identifying and mitigating matrix effects.

Quantitative Assessment of Matrix Effects:

The impact of the matrix on the Acephate-d6 signal can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100%

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement. A matrix effect within ±20% is often considered acceptable.

Illustrative Data on Signal Suppression for a Hypothetical Analyte:

Mitigation Strategy	Signal Suppression (%)
Protein Precipitation Only	60%
Liquid-Liquid Extraction (LLE)	30%
Solid-Phase Extraction (SPE)	15%
SPE + Optimized Chromatography	5%
This data is for illustrative purposes and will vary depending on the analyte, matrix, and experimental conditions.

Experimental Protocol: Quantifying Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Solution): Acephate-d6 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): A blank matrix sample is extracted, and then Acephate-d6 is spiked into the final extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Acephate-d6 is spiked into a blank matrix sample before the extraction process.

• Analyze all three sets using your LC-MS/MS method.

• Calculate the Matrix Effect (%) using the peak areas from Set A and Set B.

• Calculate the Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100%.

• Calculate the Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100%.

By systematically applying these troubleshooting guides and experimental protocols, researchers can effectively diagnose and resolve the root causes of Acephate-d6 signal instability, leading to more robust and reliable analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]

Navigating Co-eluting Interferences in Acephate-d6 Analysis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the challenges of co-eluting interferences in the analysis of Acephate-d6. Accurate quantification of deuterated internal standards is paramount for reliable analytical results, and this guide offers practical solutions to common issues encountered during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected peaks that co-elute with our Acephate-d6 internal standard, leading to inaccurate quantification. What are the common causes?

A1: Co-eluting interferences with Acephate-d6 can arise from several sources:

• Matrix Effects: Complex sample matrices, such as those from agricultural products or biological samples, contain numerous endogenous compounds.[1][2] These compounds can co-elute with Acephate-d6 and either suppress or enhance its ionization, leading to inaccurate measurements.[2]

• Metabolites and Degradation Products: Acephate can degrade into other compounds, with methamidophos being a primary and more toxic metabolite.[3][4] Incomplete separation of these related compounds can lead to overlapping peaks. Other degradation products of acephate that could potentially interfere include acetamide and acetic acid.

• Isotopic Crosstalk: While uncommon, high concentrations of unlabeled acephate in a sample could potentially contribute a small signal at the mass transition of Acephate-d6 due to the natural abundance of isotopes.

• Co-eluting Pesticides: Other pesticides with similar chemical properties and retention times may co-elute with acephate and its deuterated standard.

Q2: How can we confirm if a co-eluting peak is truly interfering with our Acephate-d6 signal?

A2: To confirm interference, you can perform the following steps:

• Analyze a Blank Matrix: Inject a blank matrix sample (a sample of the same type as your study samples but without the analyte or internal standard) to check for endogenous peaks at the retention time of Acephate-d6.

• Monitor Multiple MRM Transitions: Monitor more than one multiple reaction monitoring (MRM) transition for both acephate and Acephate-d6. An interfering compound is unlikely to produce the same ratio of product ions as the target analyte for all transitions.

• Vary Chromatographic Conditions: Slightly alter the chromatographic method (e.g., gradient slope, mobile phase composition) to see if the interfering peak can be separated from the Acephate-d6 peak.

Q3: What are the recommended MRM transitions for Acephate and Acephate-d6?

A3: Selecting appropriate MRM transitions is crucial for specificity. Based on available data, here are typical transitions. Note that the precursor ion for Acephate-d6 will be shifted by the number of deuterium atoms (typically d3 or d6). The product ions may or may not be shifted depending on the location of the deuterium labels.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Acephate	184.0	143.0	This transition corresponds to the loss of the acetyl group.
Acephate	184.0	136.0	This corresponds to the loss of the -SCH3 group.
Acephate-d6	190.0	143.0	Predicted transition assuming deuteration on the N-acetyl methyl group and no loss of deuterium in fragmentation.
Acephate-d6	190.0	136.0	Predicted transition assuming deuteration on the N-acetyl methyl group and no loss of deuterium in fragmentation.
Methamidophos	142.0	94.0	A common metabolite of acephate.
Methamidophos	142.0	125.0	A common metabolite of acephate.

Note: The MRM transitions for Acephate-d6 are predicted based on the fragmentation of acephate and a mass shift of +6 for the deuterated standard. These should be experimentally confirmed.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution for Acephate-d6

Symptoms:

• Peak tailing, fronting, or splitting for the Acephate-d6 peak.

• Inability to chromatographically resolve Acephate-d6 from a co-eluting interference.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape and resolution.

Issue 2: Inaccurate Quantification of Acephate due to Acephate-d6 Signal Interference

Symptoms:

• High variability in the area ratio of Acephate to Acephate-d6 across a sample batch.

• Non-linear calibration curves.

• Inability to meet acceptance criteria for quality control samples.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Experimental Protocols

Protocol 1: LC-MS/MS Method for Acephate and Acephate-d6 Analysis

This protocol outlines a general method for the analysis of acephate and its deuterated internal standard. Optimization will be required based on the specific matrix and instrumentation.

1. Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

2. LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: See table in FAQ Q3. Collision energies and other compound-specific parameters should be optimized.

• Source Parameters: Optimize based on instrument manufacturer's recommendations (e.g., capillary voltage, source temperature, gas flows).

Protocol 2: Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This is a widely used method for extracting pesticides from various food matrices.

1. Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add an appropriate amount of Acephate-d6 internal standard.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube.

• The dSPE tube should contain a sorbent mixture appropriate for the matrix (e.g., 150 mg MgSO₄, 50 mg PSA for general food matrices).

• Vortex for 30 seconds.

• Centrifuge at ≥3000 x g for 5 minutes.

• The supernatant is ready for LC-MS/MS analysis. It may require dilution with the initial mobile phase to ensure good chromatography for early eluting compounds like acephate.

Data Presentation

Table 1: Common Co-eluting Interferences and Mitigation Strategies

Potential Interference	Common Source	Mitigation Strategies
Methamidophos	Degradation product of acephate	Optimize chromatography to achieve baseline separation. Monitor unique MRM transitions for both compounds.
Other Polar Pesticides	Co-application in agriculture	Modify LC gradient to improve separation. Use a column with a different stationary phase chemistry.
Matrix Components	Sugars, organic acids, pigments from the sample	Employ effective sample cleanup (e.g., dSPE with PSA and GCB). Use matrix-matched calibration standards.
Acetamide	Degradation product of acephate	Ensure good chromatographic separation from the analyte and internal standard.

Table 2: Example LC Gradient for Improved Separation

Time (min)	% Mobile Phase B (Acetonitrile w/ 0.1% Formic Acid)
0.0	5
2.0	20
8.0	95
10.0	95
10.1	5
12.0	5

Signaling Pathways and Logical Relationships

Caption: Degradation pathway of acephate leading to potential interferences.

References

• 1. The mechanisms and process of acephate degradation by hydroxyl radical and hydrated electron - PMC [pmc.ncbi.nlm.nih.gov]
• 2. s4science.at [s4science.at]
• 3. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Injection Volume for Acephate-d6 in HPLC

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the injection volume for Acephate-d6 analysis by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions & Troubleshooting

Q1: What is a typical starting injection volume for Acephate-d6 analysis?

A common starting point for analytical HPLC is an injection volume between 5 to 20 µL.[1] For methods requiring higher sensitivity, such as trace analysis in complex matrices like food or environmental samples, larger volumes may be necessary.[2] However, the optimal volume is highly dependent on the column dimensions, the concentration of Acephate-d6 in the sample, and the sensitivity of the detector (e.g., MS/MS). A good rule of thumb is to keep the injection volume between 1-5% of the total column volume to avoid significant peak distortion.[3]

Q2: I'm seeing poor peak shape (fronting or tailing) after increasing the injection volume. What's causing this?

Poor peak shape upon increasing injection volume is a common issue that can stem from several factors:

• Peak Fronting: This is often a classic sign of volume overload , where the injection volume is too large for the column to handle, or mass overload if the sample is too concentrated.[4] It can also occur if the sample solvent is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase. For polar analytes like Acephate, injecting a sample dissolved in a high percentage of organic solvent (like acetonitrile) into a mobile phase with a low initial organic percentage can cause the analyte to travel too quickly at the column inlet, resulting in a fronting peak.

• Peak Tailing: This is frequently caused by secondary interactions between the analyte and the stationary phase, such as interactions with residual silanol groups on silica-based columns. While less directly related to injection volume, a larger injection mass can exacerbate these interactions. It can also indicate column contamination or degradation.

Q3: My signal intensity is not increasing linearly with a larger injection volume. Why is this happening?

A non-linear response can be due to several factors:

• Detector Saturation: The most common cause is that the detector is overloaded. If the concentration of Acephate-d6 is high, a larger injection volume can push the signal beyond the detector's linear dynamic range, leading to flat-topped peaks and inaccurate quantification.

• Column Overload: As the injection volume and mass increase, the stationary phase can become saturated, leading to peak broadening and fronting. This distortion in peak shape can cause integration algorithms to miscalculate the peak area, resulting in a non-linear response.

• Solubility Issues: If the sample solvent is not fully compatible with the mobile phase, the analyte may precipitate at the column head upon injection, especially with larger volumes. This leads to poor peak shape and inconsistent results.

Q4: How can I reduce sample carryover when injecting larger volumes of Acephate-d6?

Carryover, where remnants of a sample appear in subsequent blank injections, is a critical issue, especially in high-sensitivity analyses. To mitigate this:

• Optimize Needle Wash: Use a strong, effective wash solvent in your autosampler's wash routine. For polar compounds like Acephate-d6, an aqueous/organic mixture, potentially with a pH modifier, may be more effective than 100% organic solvent. Some systems allow for multi-solvent washes, which can be highly effective.

• Hardware Considerations: Ensure all fittings and tubing are properly seated to eliminate dead volumes where the sample can be trapped. Over time, parts like the injector rotor seal can wear and become a source of carryover.

• Injection Mode: Avoid overfilling the sample loop, as this can contaminate the system.

• System Flushes: Implement regular, aggressive flushing of the entire system with a strong solvent to remove any adsorbed residues from the injector, tubing, and column.

Q5: What is the maximum injection volume I can use?

The maximum injection volume is not a fixed number but depends on several factors, primarily the column's internal volume and the strength of the sample solvent relative to the mobile phase. A practical approach is to perform a loading study :

• Start with a small, reproducible injection volume (e.g., 2 µL).

• Incrementally increase the injection volume (e.g., 2, 5, 10, 20, 50 µL), making replicate injections at each level.

• Monitor the peak shape (asymmetry or tailing factor), retention time, and linearity of the peak area.

• The maximum acceptable volume is the point just before you observe a significant decrease in performance (e.g., peak fronting, loss of resolution, or deviation from linearity).

Data Presentation

Table 1: Effect of Injection Volume on Acephate-d6 Peak Characteristics

This table illustrates a typical response when performing an injection volume loading study. The goal is to find the volume that maximizes sensitivity without compromising peak integrity.

Injection Volume (µL)	Peak Area (Counts)	Peak Asymmetry (USP Tailing Factor)	Retention Time (min)	Observations
2	150,500	1.05	4.89	Symmetrical peak, good shape
5	375,900	1.08	4.89	Symmetrical peak, good shape
10	751,200	1.10	4.88	Symmetrical peak, good shape
20	1,499,500	0.92	4.85	Onset of peak fronting
50	2,950,000	0.75	4.79	Significant peak fronting and broadening

Data are representative and will vary based on specific instrument and method conditions.

Experimental Protocols

Protocol 1: Sample Preparation for Acephate-d6 Standard

• Stock Solution: Prepare a 1 mg/mL stock solution of Acephate-d6 in methanol.

• Working Standard: Dilute the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) to a final concentration of 20 µg/mL.

• Filtration: Filter the working standard through a 0.22 µm syringe filter before placing it in an autosampler vial.

• Solvent Matching: Crucially, the sample solvent should be as close as possible to the initial mobile phase conditions to ensure good peak shape. If the sample must be dissolved in a stronger solvent, the injection volume should be kept as small as possible.

Protocol 2: Generic HPLC-MS/MS Method for Acephate-d6

This protocol provides a starting point for method development.

• HPLC System: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: Agilent 6490 Triple Quadrupole LC/MS or equivalent

• Column: C18 Hypersil BDS (250mm × 4.6 mm, 5.0 µm) or similar reversed-phase column

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.8 mL/min

• Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

• Column Temperature: 30 °C

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MS/MS Transition: (Specific to Acephate-d6, requires empirical determination)

Protocol 3: Step-by-Step Guide to Injection Volume Optimization

• Establish a Stable System: Ensure the HPLC-MS/MS system is equilibrated and demonstrating stable pressure and baseline.

• Prepare Test Sample: Use a mid-range concentration of your Acephate-d6 standard, prepared as described in Protocol 1.

• Create Injection Sequence: Set up a sequence with increasing injection volumes (e.g., 2, 5, 10, 15, 20, 30, 50 µL). Include at least two replicate injections at each volume.

• Include Blanks: Inject a solvent blank after the highest concentration standard to check for carryover.

• Data Analysis: For each injection, carefully evaluate:

  • Peak Area: Plot peak area vs. injection volume to check for linearity.

  • Peak Shape: Calculate the USP tailing factor or asymmetry. A value between 0.9 and 1.2 is generally ideal.

  • Retention Time: Note any significant shifts in retention time.

• Determine Optimal Volume: Select the highest injection volume that maintains excellent peak shape, linear response, and stable retention time.

Mandatory Visualizations

Caption: Troubleshooting workflow for optimizing HPLC injection volume.

Caption: Relationship between injection volume and key analytical parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. Customer Application: Optimization of a Real Pesticide Method for Routine Analysis — Faster and More Sensitive on HPLC, More Robust on UHPLC [restek.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]

Acephate-d6 in Organic Solvents: A Technical Guide to Stability and Handling

FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability of Acephate-d6 in various organic solvents. Ensuring the integrity of analytical standards is paramount for accurate and reproducible experimental results. This resource offers troubleshooting advice, stability data, and detailed experimental protocols to address common challenges encountered during the handling and storage of Acephate-d6 solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Acephate-d6?

A1: For optimal stability, high-purity, aprotic solvents such as acetonitrile are recommended for preparing stock solutions of Acephate-d6. While Acephate-d6 is soluble in other solvents like acetone and ethanol, acetonitrile is often preferred for its compatibility with chromatographic systems and its lower reactivity.[1][2] It is crucial to use anhydrous solvents to minimize the risk of hydrogen-deuterium (H/D) exchange.

Q2: How should I store my Acephate-d6 stock and working solutions?

A2: Acephate-d6, whether in neat form or in solution, should be stored at low temperatures, with -20°C being the recommended temperature for long-term storage.[3] Solutions should be stored in tightly sealed, amber glass vials to protect from light and prevent solvent evaporation and atmospheric moisture ingress. For short-term storage (a few days), refrigeration at 2-8°C may be adequate.

Q3: My analytical results show a peak corresponding to Methamidophos-d6. What is the likely cause?

A3: Acephate can degrade to methamidophos.[4] The presence of a Methamidophos-d6 peak indicates the degradation of your Acephate-d6 standard. This can be caused by improper storage conditions, such as elevated temperatures, or the use of non-optimal solvents. To minimize this degradation, ensure solutions are stored at or below -20°C and prepared in high-purity aprotic solvents.

Q4: I am observing a loss of signal intensity for Acephate-d6 over time. What could be the reason?

A4: A gradual decrease in signal intensity can be attributed to several factors, including chemical degradation to methamidophos or other byproducts, or adsorption to the container surface.[5] Ensure that the storage container is appropriate (e.g., silanized glass vials) and that the storage conditions are optimal. If using protic solvents, although not ideal, be aware of the potential for H/D exchange, which could affect the mass spectrometric signal.

Q5: Can I use protic solvents like methanol to prepare Acephate-d6 solutions?

A5: While acephate is soluble in ethanol, the use of protic solvents like methanol or ethanol for deuterated standards is generally discouraged for long-term storage due to the risk of hydrogen-deuterium (H/D) exchange. This can compromise the isotopic purity of the standard. If a protic solvent must be used for experimental reasons, it is best to prepare the solution fresh and use it as quickly as possible.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected Peaks in Chromatogram	Degradation of Acephate-d6 to Methamidophos-d6 or other degradation products.	- Verify storage conditions (temperature, light protection). - Prepare fresh solutions from a neat standard. - Analyze a freshly prepared standard to confirm peak identity.
Decreased Peak Area/Response	- Chemical degradation. - Adsorption to container walls. - Solvent evaporation.	- Ensure storage at ≤ -20°C. - Use silanized vials. - Use vials with PTFE-lined caps and ensure a tight seal.
Inconsistent Results	- Non-homogenous solution. - Incomplete dissolution of the neat standard. - Contamination of the solvent.	- Vortex and/or sonicate the solution thoroughly after preparation. - Visually confirm complete dissolution before use. - Use fresh, high-purity, anhydrous solvents.
Isotopic Dilution (Loss of Deuterium)	Hydrogen-Deuterium (H/D) exchange with protic solvents or atmospheric moisture.	- Use aprotic, anhydrous solvents. - Store solutions in tightly sealed vials. - Minimize the time solutions are exposed to the atmosphere.

Acephate-d6 Stability in Organic Solvents

General Stability Observations for Acephate:

• Acetonitrile: Generally considered a suitable solvent for acephate standards, especially for chromatographic analysis. The stability of some pesticides in acetonitrile can be enhanced by the addition of 0.1% (v/v) acetic acid.

• Ethyl Acetate: Studies have shown that some organophosphate pesticides with thioether groups can degrade in ethyl acetate.

• Acetone: Acephate is highly soluble in acetone.

• Hexane: Acephate has very low solubility in hexane.

The data in the following table is based on the known solubility and general stability of acephate and should be used as a guideline for Acephate-d6. It is strongly recommended to perform your own stability checks under your specific experimental conditions.

Solvent	Solubility of Acephate ( g/100 mL at 20°C)	Recommended Storage Temperature	Expected Stability (General Guideline)
Acetonitrile	Not specified, but used as a solvent for commercial solutions	-20°C	Good
Acetone	15.1	-20°C	Moderate to Good
Ethanol	>10	-20°C	Moderate (Risk of H/D exchange)
Ethyl Acetate	3.5	-20°C	Potentially lower due to possible degradation
Hexane	<0.1	N/A (due to poor solubility)	Poor (due to poor solubility)

Experimental Protocol: Stability Assessment of Acephate-d6 in Acetonitrile

This protocol outlines a method for evaluating the short-term stability of Acephate-d6 in acetonitrile at different temperatures.

1. Materials and Reagents:

• Acephate-d6 neat standard

• Anhydrous acetonitrile (HPLC or MS grade)

• Amber glass autosampler vials with PTFE-lined caps

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• LC-MS/MS or GC-MS system

2. Preparation of Stock and Working Solutions:

• Allow the neat Acephate-d6 standard to equilibrate to room temperature before opening.

• Accurately weigh a sufficient amount of the neat standard and dissolve it in anhydrous acetonitrile to prepare a stock solution of 1 mg/mL.

• From the stock solution, prepare a working solution of 1 µg/mL in anhydrous acetonitrile.

3. Experimental Setup:

• Aliquot the 1 µg/mL working solution into multiple amber glass autosampler vials.

• Divide the vials into three sets for storage at:

  • Room Temperature (~25°C)

  • Refrigerated (4°C)

  • Frozen (-20°C)

• Analyze one vial from each temperature set immediately (Time 0).

4. Analysis and Data Collection:

• At specified time points (e.g., 24h, 48h, 72h, 1 week, 2 weeks, 1 month), retrieve one vial from each storage temperature.

• Allow the refrigerated and frozen samples to equilibrate to room temperature before analysis.

• Analyze the samples by LC-MS/MS or GC-MS.

• Record the peak area of Acephate-d6 and any potential degradation products (e.g., Methamidophos-d6).

5. Data Analysis:

• Calculate the percentage of the initial Acephate-d6 remaining at each time point for each temperature.

• Plot the percentage remaining versus time for each temperature to visualize the degradation profile.

Visualizing the Experimental Workflow

Caption: Experimental workflow for assessing the stability of Acephate-d6.

This guide is intended to provide a starting point for ensuring the quality and reliability of your experimental data when working with Acephate-d6. Always refer to the manufacturer's certificate of analysis for specific storage and handling recommendations.

References

• 1. Acephate | C4H10NO3PS | CID 1982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acephate (methoxy-D₃, thiomethoxy-D₃, 98%) 100 µg/mL in acetonitrile-D3 - Cambridge Isotope Laboratories, DLM-6000-1.2 [isotope.com]
• 3. Acephate-d6 | CAS 2109699-73-0 | LGC Standards [lgcstandards.com]
• 4. ppqs.gov.in [ppqs.gov.in]
• 5. researchgate.net [researchgate.net]

Effect of storage conditions on Acephate-d6 standard solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the storage, handling, and use of Acephate-d6 standard solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Acephate-d6 standard solutions?

To ensure the long-term stability of Acephate-d6 standard solutions, they should be stored at or below -20°C in a tightly sealed, amber glass vial to protect from light.[1][2] For short-term storage (a few days), refrigeration at 4°C is acceptable.[3] It is crucial to minimize the frequency of freeze-thaw cycles.

Q2: Which solvent should I use to prepare my Acephate-d6 working standards?

Acetonitrile and toluene are commonly used and have demonstrated good long-term stability for organophosphorus pesticide standards when stored at low temperatures.[2][4] For gas chromatography (GC) applications, toluene can be a good choice, while for liquid chromatography (LC) applications, acetonitrile is often preferred as it is compatible with typical mobile phases. It is important to use high-purity, pesticide-grade solvents.

Q3: How long can I expect my Acephate-d6 standard solutions to be stable?

When stored properly at ≤ -20°C, stock solutions of many organophosphorus pesticides in solvents like toluene or acetonitrile have been shown to be stable for several years. However, the stability of working solutions, which are typically at lower concentrations, may be shorter. It is good practice to prepare fresh working standards from the stock solution daily or weekly, depending on the sensitivity of the application.

Q4: My Acephate-d6 standard is showing a significant degradation product. What is it likely to be?

The primary degradation product of acephate is methamidophos, which is a more potent acetylcholinesterase inhibitor. Acephate degradation is accelerated by alkaline conditions. Therefore, it is critical to avoid basic glassware or solvents.

Q5: Can I use plastic containers to store my Acephate-d6 standard solutions?

It is strongly recommended to use amber glass containers with Teflon-lined caps for the storage of Acephate-d6 and other pesticide standard solutions. Plastic containers can be permeable to solvents, leading to changes in concentration, and may also leach plasticizers or other contaminants into the solution, which can interfere with your analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Acephate-d6.

Issue 1: Poor Peak Shape (Tailing) in GC Analysis

Symptoms: The chromatographic peak for Acephate-d6 is asymmetrical with a pronounced "tail."

Potential Causes:

• Active Sites in the GC System: Acephate is a polar compound and can interact with active sites (e.g., silanol groups) in the injector liner, column, or connections, leading to peak tailing.

• Column Contamination: Accumulation of non-volatile matrix components from previous injections can create active sites.

• Improper Column Installation: A poorly cut column or incorrect installation can create dead volumes.

Troubleshooting Steps:

Step	Action	Rationale
1	Use a Deactivated Inlet Liner:	Ensure you are using a high-quality, deactivated inlet liner. Consider replacing the liner if it has been used for many injections.
2	Perform Inlet Maintenance:	Clean the injector port and replace the septum and seals.
3	Condition the GC Column:	Bake out the column according to the manufacturer's instructions to remove contaminants.
4	Check Column Installation:	Ensure the column is cut cleanly and installed at the correct depth in the injector and detector.

Issue 2: Loss of Sensitivity or No Peak Detected

Symptoms: The signal intensity for Acephate-d6 is significantly lower than expected, or the peak is absent altogether.

Potential Causes:

• Degradation of the Standard: The standard solution may have degraded due to improper storage or contamination.

• Adsorption: Acephate-d6 may be adsorbing to active sites in the analytical system.

• Injector Issues: The injector may be discriminating against more polar analytes.

Troubleshooting Steps:

Step	Action	Rationale
1	Prepare a Fresh Working Standard:	Prepare a new dilution from your stock solution to rule out degradation of the working standard.
2	Check for System Activity:	Inject a known stable compound to verify the overall system performance. If the stable compound also shows low signal, the issue may be with the instrument.
3	Optimize Injection Parameters:	For GC, a pulsed splitless injection can help transfer more of the analyte onto the column. For LC, ensure the injection solvent is compatible with the mobile phase.
4	Inspect and Clean the Ion Source (MS):	A contaminated ion source can lead to a significant loss in sensitivity.

Data Presentation

The following table provides an estimated stability of Acephate-d6 standard solutions under various storage conditions. This data is illustrative and based on general knowledge of organophosphorus pesticide stability. For critical applications, it is recommended to perform your own stability studies.

Storage Temperature	Solvent	Concentration	Estimated Stability (Time to <10% Degradation)
-20°C	Toluene	1 mg/mL (Stock)	> 2 years
Acetonitrile	1 mg/mL (Stock)	> 2 years
4°C	Acetonitrile	1 µg/mL (Working)	~ 1-2 months
Room Temperature	Acetonitrile	1 µg/mL (Working)	< 1 week

Experimental Protocols

Protocol 1: Preparation of Acephate-d6 Stock and Working Standard Solutions

Objective: To prepare accurate and stable stock and working standard solutions of Acephate-d6.

Materials:

• Acephate-d6 certified reference material

• High-purity acetonitrile or toluene

• Class A volumetric flasks (amber glass)

• Calibrated analytical balance

• Calibrated micropipettes

Procedure:

• Allow the Acephate-d6 certified reference material to equilibrate to room temperature before opening.

• Accurately weigh a precise amount of the neat standard onto a weighing paper.

• Quantitatively transfer the weighed standard into a volumetric flask.

• Dissolve the standard in a small amount of the chosen solvent.

• Bring the flask to volume with the solvent, cap, and mix thoroughly by inversion. This is your stock solution.

• To prepare working standards, make serial dilutions of the stock solution using calibrated micropipettes and volumetric flasks.

• Store all solutions under the recommended conditions.

Protocol 2: Assessment of Standard Solution Stability

Objective: To determine the stability of a prepared Acephate-d6 working standard solution over time.

Materials:

• A freshly prepared working standard of Acephate-d6.

• The aged working standard to be tested.

• LC-MS/MS or GC-MS system.

Procedure:

• Prepare a new working standard of Acephate-d6 at the same concentration as the one being tested for stability.

• Analyze the freshly prepared standard multiple times (e.g., n=5) to establish a baseline response.

• Analyze the aged standard under the same instrument conditions multiple times (e.g., n=5).

• Compare the average peak area of the aged standard to the average peak area of the fresh standard.

• A significant decrease in the peak area (e.g., >10%) may indicate degradation of the standard.

Visualizations

Caption: Experimental workflow for the preparation and analysis of Acephate-d6 standard solutions.

Caption: A logical troubleshooting workflow for common analytical issues with Acephate-d6.

References

• 1. wur.nl [wur.nl]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Isotope Dilution Mass Spectrometry of Pesticides

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using isotope dilution mass spectrometry (IDMS) for pesticide analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor recovery for pesticides using the QuEChERS method?

Low recovery in QuEChERS extraction can stem from several factors related to the physicochemical properties of the pesticides and the sample matrix. Key causes include:

• pH-dependent degradation: Some pesticides are susceptible to degradation at certain pH values. For instance, base-sensitive pesticides like captan and folpet may degrade if the sample extract becomes alkaline. Using a buffered QuEChERS method, such as the AOAC 2007.01 (with acetate buffer) or EN 15662 (with citrate buffer), can help maintain a stable pH and improve the recovery of these compounds.[1][2][3]

• Incomplete extraction from dry matrices: For samples with low water content (e.g., cereals, dried herbs), the extraction efficiency of acetonitrile can be poor. It is crucial to hydrate the sample with water before adding the extraction solvent to ensure the sample is at least 80% hydrated for effective extraction.[3][4]

• Adsorption to cleanup sorbents: During the dispersive solid-phase extraction (dSPE) cleanup step, certain sorbents can adsorb pesticides, leading to lower recoveries. For example, graphitized carbon black (GCB), which is used to remove pigments, can adsorb planar pesticides. If this is an issue, it is advisable to use a smaller amount of GCB or an alternative sorbent.

• Volatilization of pesticides: Some volatile pesticides can be lost during sample processing, especially during the solvent evaporation step if performed at elevated temperatures.

Q2: My calibration curve is non-linear. What are the potential causes and how can I address this?

Non-linear calibration curves are a common issue in pesticide analysis and can arise from several sources:

• Detector saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateauing of the signal and a non-linear response. Diluting the samples and standards to fall within the linear range of the detector is the most straightforward solution.

• Matrix effects: Co-eluting matrix components can suppress or enhance the ionization of the target analyte, and this effect may not be consistent across the entire concentration range, leading to non-linearity. Using matrix-matched calibration standards or the standard addition method can help to compensate for these effects.

• Chemical or ionization interferences: Overlapping isotopic signals between the native analyte and the isotopically labeled internal standard can cause non-linearity, especially if the mass difference is small.

• Inappropriate regression model: Forcing a linear regression on inherently non-linear data will result in a poor fit. In some cases, a quadratic or other non-linear regression model may be more appropriate. However, it is always best to first investigate and address the underlying cause of the non-linearity.

Q3: How do I choose an appropriate isotopically labeled internal standard (ILIS)?

The selection of a suitable ILIS is critical for accurate quantification in IDMS. The ideal ILIS should have the following characteristics:

• Chemical and physical similarity: The ILIS should be chemically identical to the analyte of interest, ensuring that it has the same extraction efficiency, chromatographic retention time, and ionization response.

• Sufficient mass difference: The mass of the ILIS should be sufficiently different from the native analyte to avoid mass spectral overlap. A mass difference of at least 3 Da is generally recommended.

• Isotopic purity: The ILIS should have a high degree of isotopic enrichment to minimize the contribution of the unlabeled species.

• Stability: The isotopic label should be in a stable position in the molecule to prevent exchange with unlabeled atoms during sample preparation and analysis.

Q4: I am observing significant signal suppression/enhancement. What can I do to minimize these matrix effects?

Matrix effects, the suppression or enhancement of the analyte signal due to co-eluting matrix components, are a major challenge in pesticide residue analysis. Several strategies can be employed to mitigate these effects:

• Sample cleanup: Employing a thorough cleanup step after extraction is crucial to remove interfering matrix components. Dispersive solid-phase extraction (dSPE) with sorbents like PSA, C18, and GCB is a common approach in the QuEChERS method.

• Dilution of the extract: Diluting the final sample extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of the target analyte.

• Matrix-matched calibration: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples can compensate for matrix effects.

• Standard addition method: The standard addition method, where known amounts of the analyte are added to the sample, is a powerful technique to correct for matrix effects as the calibration is performed in the presence of the sample matrix.

Troubleshooting Guides

Problem: Inconsistent or Low Analyte Recovery

This is a frequent issue that can significantly impact the accuracy and precision of your results. The following decision tree can help you diagnose and resolve the problem.

Caption: Troubleshooting workflow for low or inconsistent analyte recovery.

Problem: Poor Peak Shape or Retention Time Shifts

Issues with chromatography can compromise both qualitative identification and quantitative accuracy.

Caption: Troubleshooting workflow for chromatographic issues.

Data Presentation

Table 1: Common Pesticides and their Commercially Available Isotopically Labeled Internal Standards

Pesticide	Isotopically Labeled Internal Standard
Atrazine	Atrazine-d5
Chlorpyrifos	Chlorpyrifos-d10
Glyphosate	Glyphosate-¹³C₂,¹⁵N
Imidacloprid	Imidacloprid-d4
Myclobutanil	Myclobutanil-d4
Permethrin	Permethrin-d6
Carbofuran	Carbofuran-d3
Malathion	Malathion-d10
Methomyl	Methomyl-d3
2,4-D	2,4-D-¹³C₆

Note: This is not an exhaustive list. Availability may vary by supplier.

Table 2: Matrix Complexity and Recommended Cleanup Strategies

Matrix Category	Example Commodities	Typical Matrix Effects	Recommended dSPE Cleanup Sorbents
High Water Content	Fruits (Apples, Grapes), Vegetables (Tomatoes, Cucumbers)	Low to Moderate	PSA, MgSO₄
High Pigment Content	Spinach, Carrots, Bell Peppers	Moderate to High	PSA, MgSO₄, GCB (in small amounts)
High Fat/Oil Content	Avocados, Nuts, Oilseeds	High	PSA, C18, MgSO₄
Dry/High Starch Content	Cereals, Flour, Dried Beans	Moderate to High	PSA, MgSO₄ (requires pre-hydration)
Complex/Difficult	Spices, Tea, Coffee	Very High	PSA, C18, GCB, possibly additional cleanup steps

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation (AOAC 2007.01 Method)

This protocol is suitable for a wide range of fruit and vegetable matrices.

• Homogenization: Homogenize a representative portion of the sample. For samples with low water content, add a sufficient amount of water to ensure at least 80% hydration.

• Weighing: Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add the isotopically labeled internal standard solution to the sample.

• Solvent Addition: Add 15 mL of 1% acetic acid in acetonitrile to the centrifuge tube.

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Salt Addition: Add the contents of a QuEChERS extraction salt packet for the AOAC 2007.01 method (6 g MgSO₄, 1.5 g NaOAc).

• Second Shaking: Immediately cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• dSPE Cleanup: Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL dSPE cleanup tube containing the appropriate sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and for fatty matrices, 150 mg C18).

• Final Shake and Centrifugation: Vortex the dSPE tube for 30 seconds and then centrifuge at a high speed (e.g., ≥5000 rcf) for 5 minutes.

• Final Extract: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Standard Addition Method for Quantification

This method is used to compensate for matrix effects when a suitable blank matrix is not available.

• Initial Analysis: Analyze the sample extract to obtain an estimated concentration of the target analyte.

• Aliquoting: Prepare at least four equal aliquots of the sample extract in separate vials.

• Spiking:

  • Leave the first aliquot unspiked (this is the original sample).

  • Spike the remaining aliquots with increasing known amounts of a standard solution of the analyte. The spiking levels should bracket the estimated concentration (e.g., 0.5x, 1x, 1.5x, and 2x the estimated concentration).

• Analysis: Analyze all the prepared aliquots by LC-MS/MS under the same conditions.

• Calibration Curve: Plot the measured peak area (or area ratio to the internal standard) on the y-axis against the concentration of the added standard on the x-axis.

• Quantification: Determine the concentration of the analyte in the original sample by extrapolating the linear regression line to the x-intercept. The absolute value of the x-intercept is the concentration of the analyte in the sample.

Mandatory Visualization

Caption: General workflow for pesticide analysis using Isotope Dilution Mass Spectrometry.

References

• 1. QuEChERS: About the method [quechers.eu]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. hawach.com [hawach.com]

How to correct for isotopic contribution in Acephate-d6 quantification

Welcome to our technical support center. This guide provides troubleshooting information and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying Acephate using Acephate-d6 as an internal standard, with a specific focus on correcting for isotopic contributions.

Troubleshooting Guide: Isotopic Contribution Issues

When using a deuterated internal standard like Acephate-d6, it is crucial to account for the natural isotopic abundance of the elements in the unlabeled analyte (Acephate). This can lead to a small percentage of the analyte having the same mass-to-charge ratio as the deuterated internal standard, causing interference. This guide will help you identify and resolve such issues.

Issue	Potential Cause	Solution
Overestimation of Internal Standard (IS) Peak Area in Blank Samples	Contribution from the M+6 isotope of native Acephate to the Acephate-d6 signal.	1. Experimentally determine the percentage contribution of unlabeled Acephate to the Acephate-d6 signal. 2. Apply a mathematical correction to the measured peak areas.
Non-linear Calibration Curve at High Analyte Concentrations	The isotopic contribution from the high concentration of unlabeled Acephate becomes significant relative to the fixed concentration of the internal standard.	1. Confirm that the isotopic contribution has been correctly determined and subtracted. 2. Consider using a higher concentration of the internal standard if the issue persists, ensuring it remains within the linear range of the detector.
Inaccurate Quantification of Low-Level Samples	The isotopic contribution from the analyte may be disproportionately high compared to the low-level analyte signal, leading to significant error if not corrected.	Ensure that the correction factor is accurately determined and applied, especially for samples near the limit of quantification (LOQ).
Contribution from Impurities in the Internal Standard	The Acephate-d6 standard may contain a small percentage of unlabeled Acephate.	1. Assess the isotopic purity of the Acephate-d6 standard by analyzing a neat solution. 2. If significant unlabeled Acephate is present, obtain a higher purity standard or calculate and apply a correction factor for this impurity.

Frequently Asked Questions (FAQs)

Q1: What is isotopic contribution and why is it a problem in Acephate-d6 quantification?

A1: Isotopic contribution, often referred to as isotopic cross-talk, occurs because elements in nature exist as a mixture of isotopes. For Acephate (C₄H₁₀NO₃PS), the presence of naturally occurring heavy isotopes of Carbon (¹³C), Hydrogen (²H), Nitrogen (¹⁵N), Oxygen (¹⁷O, ¹⁸O), and Sulfur (³³S, ³⁴S) means that a small fraction of Acephate molecules will have a mass that is 1, 2, 3, or more mass units higher than the monoisotopic mass. When using Acephate-d6 as an internal standard, the M+6 isotopologue of unlabeled Acephate can have the same nominal mass as the monoisotopic mass of Acephate-d6, leading to an artificially inflated response for the internal standard and consequently, an underestimation of the analyte concentration.

Q2: How do I determine the Multiple Reaction Monitoring (MRM) transitions for Acephate and Acephate-d6?

A2: The MRM transitions should be optimized for your specific instrument. However, common transitions are listed below. It is recommended to infuse a standard solution of each compound to determine the most abundant and specific precursor and product ions.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Acephate	184.1	143.0	125.1
Acephate-d6	190.1	149.0	131.1

Note: The MRM transitions for Acephate-d6 are predicted based on the fragmentation of Acephate and the addition of 6 Daltons. It is crucial to confirm these transitions experimentally on your instrument.

Q3: What is the theoretical isotopic abundance of Acephate?

A3: The theoretical isotopic abundance can be calculated based on the natural abundance of each element in the molecular formula of Acephate (C₄H₁₀NO₃PS).

Isotopologue	Relative Abundance (%)
M+0 (Monoisotopic)	100.00
M+1	5.57
M+2	5.23
M+3	0.41
M+4	0.16
M+5	0.02
M+6	0.002

These values are calculated based on the natural isotopic abundances and represent the expected relative peak heights in a high-resolution mass spectrum.

Experimental Protocol: Determining Isotopic Contribution

This protocol outlines the steps to experimentally determine the percentage of signal from unlabeled Acephate that contributes to the Acephate-d6 signal at the respective MRM transitions.

Objective: To calculate the correction factors for isotopic cross-talk between Acephate and Acephate-d6.

Materials:

• Acephate analytical standard

• Acephate-d6 internal standard

• LC-MS grade solvent (e.g., acetonitrile, methanol, water)

• Calibrated pipettes and vials

Methodology:

• Prepare Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Acephate and Acephate-d6 in a suitable solvent to prepare individual 1 mg/mL stock solutions.

• Prepare Working Solutions:

  • Acephate High Concentration Standard: Prepare a high concentration solution of Acephate (e.g., 1000 ng/mL) in the final analysis solvent. This concentration should be representative of the upper range of your calibration curve.

  • Acephate-d6 Working Solution: Prepare a solution of Acephate-d6 at the concentration you will use for your sample analysis (e.g., 100 ng/mL).

• LC-MS/MS Analysis:

  • Set up your LC-MS/MS method with the optimized MRM transitions for both Acephate and Acephate-d6.

  • Inject the "Acephate High Concentration Standard" and monitor both the Acephate and Acephate-d6 MRM transitions.

  • Inject the "Acephate-d6 Working Solution" and monitor both the Acephate and Acephate-d6 MRM transitions.

  • Inject a blank solvent sample to ensure there is no carryover.

• Data Analysis and Calculation:

  • Contribution of Acephate to Acephate-d6 (CF_A->IS):

    • From the analysis of the "Acephate High Concentration Standard," measure the peak area of the Acephate quantifier transition (Area_A_in_A) and the peak area at the Acephate-d6 quantifier transition (Area_IS_in_A).

    • Calculate the contribution factor: CF_A->IS = (Area_IS_in_A / Area_A_in_A) * 100%

  • Contribution of Acephate-d6 to Acephate (CF_IS->A):

    • From the analysis of the "Acephate-d6 Working Solution," measure the peak area of the Acephate-d6 quantifier transition (Area_IS_in_IS) and the peak area at the Acephate quantifier transition (Area_A_in_IS).

    • Calculate the contribution factor: CF_IS->A = (Area_A_in_IS / Area_IS_in_IS) * 100%

Isotopic Contribution Correction: A Worked Example

Once the contribution factors are determined, they can be used to correct the measured peak areas in your samples.

Scenario:

• CF_A->IS: 0.5% (Experimentally determined contribution of Acephate to the Acephate-d6 signal)

• CF_IS->A: 0.2% (Experimentally determined contribution of Acephate-d6 to the Acephate signal)

Measured Peak Areas in a Sample:

• Measured Area of Acephate (Area_A_measured): 500,000

• Measured Area of Acephate-d6 (Area_IS_measured): 1,000,000

Correction Calculation:

The corrected peak areas can be calculated using the following simultaneous equations:

Area_A_measured = Area_A_corrected + (Area_IS_corrected * (CF_IS->A / 100)) Area_IS_measured = Area_IS_corrected + (Area_A_corrected * (CF_A->IS / 100))

Solving for the corrected areas:

• Corrected Acephate-d6 Area (Area_IS_corrected): Area_IS_corrected = (Area_IS_measured - (Area_A_measured * (CF_A->IS / 100))) / (1 - ((CF_A->IS / 100) * (CF_IS->A / 100))) Area_IS_corrected = (1,000,000 - (500,000 * 0.005)) / (1 - (0.005 * 0.002)) Area_IS_corrected = (1,000,000 - 2,500) / (1 - 0.00001) Area_IS_corrected = 997,500 / 0.99999 Area_IS_corrected ≈ 997,510

• Corrected Acephate Area (Area_A_corrected): Area_A_corrected = Area_A_measured - (Area_IS_corrected * (CF_IS->A / 100)) Area_A_corrected = 500,000 - (997,510 * 0.002) Area_A_corrected = 500,000 - 1,995 Area_A_corrected = 498,005

Corrected Peak Areas:

• Corrected Area of Acephate: 498,005

• Corrected Area of Acephate-d6: 997,510

These corrected peak areas should then be used to calculate the final concentration of Acephate in the sample.

Workflow for Isotopic Contribution Correction

Technical Support Center: Overcoming Challenges in Acephate-d6 Analysis of Fatty Food Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the analysis of Acephate-d6 in complex fatty food matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing for acephate in fatty food matrices?

A1: The main challenges in analyzing the polar pesticide acephate in fatty foods stem from significant matrix interferences.[1] Co-extraction of lipids can lead to ion suppression or enhancement in LC-MS/MS analysis, impacting accuracy and precision.[2][3] The high fat content can also interfere with the recovery of non-polar pesticides when using methods like QuEChERS.[4] Additionally, acephate's high polarity makes its extraction from aqueous phases challenging with traditional liquid-liquid extraction methods.[5]

Q2: Is the QuEChERS method suitable for fatty food matrices?

A2: The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method can be adapted for fatty matrices, but modifications are necessary. Standard QuEChERS protocols may result in low recoveries for lipophilic pesticides due to the high fat content. The use of acetonitrile as an extraction solvent helps to minimize the co-extraction of fats. Incorporating a dispersive solid-phase extraction (dSPE) cleanup step with sorbents like C18 is crucial for removing lipid co-extractives. For very high-fat samples, a freezing step can also be employed to precipitate and remove lipids.

Q3: What is the role of Acephate-d6 in the analysis?

A3: Acephate-d6 is a stable isotope-labeled (SIL) internal standard. It is chemically almost identical to acephate but has a different mass due to the presence of deuterium atoms. Its primary role is to compensate for variations in sample preparation, extraction efficiency, and matrix effects during LC-MS/MS analysis, thereby improving the accuracy and precision of quantification.

Q4: Can Acephate-d6 be affected by matrix effects differently than native acephate?

A4: Yes, it is possible. While SIL internal standards are designed to co-elute with and behave similarly to the native analyte, slight differences in chromatographic retention times can occur due to the deuterium isotope effect. If this chromatographic separation is significant, the analyte and the internal standard may experience different degrees of ion suppression or enhancement from co-eluting matrix components, which can affect the accuracy of the results.

Q5: What are the best cleanup sorbents for removing fat in acephate analysis?

A5: Several dSPE sorbents are effective for lipid removal in QuEChERS-based methods. Common choices include:

• C18 (octadecylsilane): Effective for removing non-polar interferences like fats.

• PSA (Primary Secondary Amine): Removes fatty acids, sugars, and other polar interferences.

• Z-Sep/Z-Sep+: Zirconia-based sorbents that have a high capacity for retaining lipids.

• EMR-Lipid: A specialized sorbent designed for enhanced matrix removal of lipids.

The choice of sorbent or combination of sorbents will depend on the specific fatty matrix and the range of pesticides being analyzed.

Troubleshooting Guides

Issue 1: Low Recovery of Acephate and/or Acephate-d6

Potential Cause	Troubleshooting Steps
Incomplete Extraction	Acephate is a polar pesticide. Ensure the use of a polar extraction solvent like acetonitrile. For dry samples, adding water before extraction can improve efficiency.
Lipid Interference	High fat content can trap the analytes. Optimize the dSPE cleanup step by increasing the amount of C18 or using a more effective lipid removal sorbent like Z-Sep+ or EMR-Lipid. Consider a freeze-out step post-extraction to precipitate lipids.
Analyte Adsorption	Active sites in the GC or LC system can lead to analyte loss. Use analyte protectants in GC analysis and ensure proper passivation of the system.
pH of Extraction	The stability and extraction efficiency of some pesticides can be pH-dependent. The use of buffered QuEChERS methods (e.g., with acetate or citrate buffers) can help maintain an optimal pH.

Issue 2: High Matrix Effects (Ion Suppression or Enhancement)

Potential Cause	Troubleshooting Steps
Insufficient Cleanup	Co-eluting matrix components are a primary cause of matrix effects. Enhance the cleanup procedure by using a combination of dSPE sorbents (e.g., C18 and PSA) or specialized lipid removal products.
Chromatographic Co-elution	Matrix components eluting at the same time as acephate and Acephate-d6 can interfere with ionization. Optimize the LC gradient to improve the separation of the analytes from interfering matrix components.
Differential Matrix Effects on Analyte and IS	A slight chromatographic separation between acephate and Acephate-d6 can lead to different matrix effects. If this is suspected, evaluate the matrix effect for both compounds individually. Adjusting the chromatography to ensure co-elution is critical.
High Sample Concentration	Injecting a highly concentrated extract can exacerbate matrix effects. Dilute the final extract with the mobile phase to reduce the concentration of co-extractives injected into the MS system.

Issue 3: Poor Peak Shape and Chromatography

Potential Cause	Troubleshooting Steps
Matrix Contamination of LC/GC System	Fatty residues can accumulate in the injection port, column, and ion source. Implement a robust cleanup protocol to minimize the amount of fat in the final extract. Regularly clean the ion source and replace the guard column and inlet liner.
Incompatible Solvent for Injection	Injecting a solvent that is much stronger than the initial mobile phase can cause peak distortion. Ensure the final extract solvent is compatible with the mobile phase. If necessary, evaporate the extract and reconstitute it in a weaker solvent.
Analyte Degradation	Acephate can degrade to the more toxic methamidophos. Ensure samples and extracts are stored properly at low temperatures and analyze them promptly.

Data Presentation

Table 1: Comparison of Cleanup Sorbent Performance for Pesticide Recovery in Edible Oils

Cleanup Sorbent(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
PSA + C18	70 - 127	3.3 - 5.6
EMR-Lipid	60 - 120	< 20

Note: Recovery ranges are for a broad range of pesticides, including those with properties similar to acephate, in various edible oil matrices.

Table 2: Matrix Effects of Acephate in Different Food Matrices using LC-MS/MS

Food Matrix	Matrix Effect (%)	Analytical Method	Reference
Rice	Signal Enhancement	LC-MS/MS
Tomato	≤ 20 (No Significant Effect)	LC-MS/MS
Capsicum	Signal Suppression	LC-MS/MS
Brinjal	Slight Signal Enhancement	LC-MS/MS

Matrix Effect (%) is calculated as [(slope of matrix-matched calibration curve / slope of solvent-only calibration curve) - 1] x 100. A positive value indicates signal enhancement, while a negative value indicates signal suppression.

Experimental Protocols

Modified QuEChERS Protocol for Acephate in High-Fat Matrices (e.g., Edible Oil)

• Sample Preparation:

  • Weigh 2.5 g of the homogenized oil sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • If using an internal standard, add 100 µL of Acephate-d6 solution at a known concentration.

  • Vortex for 20 minutes.

  • Centrifuge at -5 °C and 4500 rpm for 10 minutes.

  • Collect the supernatant (acetonitrile layer).

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 2.0 mL aliquot of the supernatant to a 15 mL centrifuge tube containing 800 mg MgSO₄ and 40 mg PSA (and optionally 40 mg C18 for higher fat content).

  • Vortex for 3 minutes.

  • Centrifuge at 8000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant.

  • The extract can be directly analyzed by LC-MS/MS or GC-MS/MS. If necessary, evaporate the solvent and reconstitute in a suitable solvent for injection.

Mandatory Visualizations

Caption: Modified QuEChERS workflow for Acephate-d6 analysis in fatty matrices.

Caption: Troubleshooting logic for common issues in Acephate-d6 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Reducing signal-to-noise ratio for Acephate-d6 in complex samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Acephate-d6 in complex samples. Our goal is to help you reduce the signal-to-noise ratio and improve the accuracy and precision of your analytical results.

Troubleshooting Guides

High background noise and poor signal-to-noise ratios are common challenges when analyzing Acephate-d6, a polar organophosphate insecticide, in complex matrices such as food, soil, and biological fluids.[1][2][3] These issues often stem from matrix effects, where co-eluting endogenous components interfere with the ionization of the target analyte.[4][5] This guide provides a systematic approach to identifying and resolving these issues.

Issue 1: High Background Noise in LC-MS/MS Analysis

High background noise can obscure the analyte signal, leading to poor sensitivity and inaccurate quantification.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Contaminants in solvents can lead to high background noise.
Dirty Instrument Components	Regularly clean the ion source, capillary, and other components of the mass spectrometer. Contamination can build up from sample residues and mobile phase impurities. Consider performing a "steam cleaning" of the LC/MSD system overnight to improve the signal-to-noise level.
Improper Mobile Phase Additives	Use high-quality additives at the lowest effective concentration. Microbial growth or impurities in additives can increase background noise.
System Contamination	Flush the entire LC system, including the column, with a strong solvent mixture to remove any accumulated contaminants. Injecting system suitability test samples regularly can help identify contamination issues early.
Nebulization Problems	Check the nebulizer spray for consistency. An inconsistent spray can lead to high background noise that is not chemical in nature.

Issue 2: Poor Peak Shape and Tailing

Poor chromatography can lead to broad, tailing peaks, which reduces resolution and makes accurate integration difficult.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Column Contamination or Degradation	Use a guard column to protect the analytical column from strongly retained matrix components. If peak shape degrades, try flushing the column or replacing it.
Inappropriate Mobile Phase pH	For polar compounds like Acephate, the mobile phase pH can significantly impact peak shape. Ensure the pH is appropriate for the analyte and column chemistry.
Gradient Inconsistencies	Problems with gradient mixing can lead to distorted peaks. Ensure the gradient is not too steep and that the mixing is efficient.

Issue 3: Low Recovery of Acephate-d6

Low recovery indicates that a significant portion of the analyte is being lost during sample preparation.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Extraction from Matrix	Acephate is highly soluble in water, which can make extraction with less polar solvents challenging. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method using acetonitrile is often effective for polar pesticides.
Loss During Cleanup	The cleanup step is crucial for removing matrix interferences but can also lead to analyte loss. Dispersive solid-phase extraction (dSPE) with primary secondary amine (PSA) is commonly used in QuEChERS to remove organic acids and sugars. However, for certain matrices, other sorbents may be necessary.
Analyte Instability	Acephate can be sensitive to pH. Buffered QuEChERS methods have been developed to improve the stability of base-sensitive pesticides.

Frequently Asked Questions (FAQs)

Q1: What is the best sample preparation method for Acephate-d6 in a complex food matrix?

A1: The QuEChERS method is widely recommended for the analysis of pesticide residues, including polar compounds like acephate, in food samples. It is a simple, fast, and effective technique that involves an extraction step with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE). For acephate, which is acid-sensitive, using a buffered QuEChERS protocol is advisable.

Q2: How can I minimize matrix effects when analyzing Acephate-d6?

A2: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in LC-MS/MS analysis of complex samples. To mitigate these effects:

• Effective Sample Cleanup: Employ a thorough cleanup method like dSPE in QuEChERS or Solid Phase Extraction (SPE) to remove interfering matrix components.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for matrix effects.

• Isotopically Labeled Internal Standard: The use of an isotopically labeled internal standard, such as Acephate-d6 itself, is the most effective way to correct for matrix effects and variations in instrument response.

• Dilution: Diluting the final extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization. This "dilute and shoot" approach is often effective with sensitive LC-MS/MS instrumentation.

Q3: What are the optimal LC-MS/MS parameters for Acephate-d6 analysis?

A3: The optimal parameters can vary depending on the instrument and specific application. However, some general guidelines include:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for Acephate analysis.

• Multiple Reaction Monitoring (MRM): Use MRM for quantification and confirmation by monitoring specific precursor-to-product ion transitions. This enhances selectivity and sensitivity.

• Mobile Phase: A common mobile phase consists of a gradient of water and methanol or acetonitrile with additives like ammonium formate or formic acid to improve ionization and peak shape.

Q4: Should I use GC-MS or LC-MS/MS for Acephate-d6 analysis?

A4: Both techniques can be used, but LC-MS/MS is generally preferred for polar and thermally labile compounds like acephate. GC-MS may require derivatization to improve volatility and thermal stability. LC-MS/MS offers high sensitivity and selectivity and can often analyze the sample with less extensive cleanup.

Experimental Protocols

Protocol 1: QuEChERS Method for Acephate-d6 in Fruits and Vegetables

This protocol is a generalized procedure based on the widely used QuEChERS method.

1. Sample Homogenization:

• Homogenize the sample (e.g., using a high-speed blender) to ensure it is representative. For samples with low water content, it may be necessary to add a specific amount of water.

2. Extraction:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10-15 mL of acetonitrile (containing 1% acetic acid for buffered methods).
• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).
• Shake vigorously for 1 minute.
• Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive SPE Cleanup (dSPE):

• Take an aliquot of the supernatant (acetonitrile layer).
• Transfer it to a dSPE tube containing a sorbent mixture (commonly magnesium sulfate and primary secondary amine - PSA).
• Vortex for 30 seconds.
• Centrifuge for 5 minutes.

4. Analysis:

• The supernatant is ready for direct injection into the LC-MS/MS or can be diluted with the mobile phase before analysis.

Visualizations

Caption: QuEChERS experimental workflow for Acephate-d6 analysis.

Caption: Troubleshooting logic for improving signal-to-noise ratio.

References

• 1. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. zefsci.com [zefsci.com]
• 4. researchgate.net [researchgate.net]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for maintaining LC-MS system for pesticide analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) for pesticide analysis.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues encountered during LC-MS pesticide analysis.

Issue: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes and Solutions:

• Column Contamination or Degradation:

  • Symptom: Gradual deterioration of peak shape over several injections.

  • Solution:

    • Flush the column with a strong solvent mixture (e.g., 50:50 isopropanol:acetonitrile).

    • If flushing doesn't resolve the issue, consider replacing the column. It is good practice to regularly replace or regenerate columns to maintain optimal performance.[1]

    • Use a guard column to protect the analytical column from strongly retained compounds in the sample matrix.

• Inappropriate Mobile Phase pH:

  • Symptom: Peak tailing for ionizable compounds.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure it is in a single ionic form.

• Column Overload:

  • Symptom: Peak fronting.

  • Solution: Reduce the injection volume or dilute the sample.

• Peak Splitting:

  • Symptom: The peak is split into two or more distinct peaks.

  • Solution:

    • Ensure the sample solvent is compatible with the initial mobile phase. High concentrations of organic solvent in the sample can cause peak distortion when the initial mobile phase is highly aqueous.

    • Check for a partially blocked frit or a void in the column packing.

Issue: High Background Noise or Baseline Instability

Possible Causes and Solutions:

• Contaminated Solvents or Reagents:

  • Symptom: Consistently high baseline across all runs.

  • Solution: Use high-purity, LC-MS grade solvents and reagents to minimize contamination.[2] Prepare fresh mobile phases daily.

• Contaminated LC System:

  • Symptom: Ghost peaks or a noisy baseline that improves after extensive flushing.

  • Solution: Flush the entire LC system, including the pump, degasser, and injector, with a strong solvent like isopropanol.

• Dirty Ion Source:

  • Symptom: High background noise and reduced sensitivity.

  • Solution: Perform routine cleaning of the ion source components, such as the capillary and lenses, as recommended by the instrument manufacturer. A weekly cleaning of the ion source is a good practice to prevent buildup.[3]

Issue: Carryover

Possible Causes and Solutions:

• Adsorption of Analytes to System Components:

  • Symptom: Presence of analyte peaks in blank injections following a high-concentration sample.[1]

  • Solution:

    • Optimize the injector wash protocol. Use a strong wash solvent that is effective at solubilizing the target pesticides. Adding a small amount of acid or base to the wash solvent can help remove ionizable compounds.[4]

    • Run blank injections after high-concentration samples to monitor for carryover.

• Column Carryover:

  • Symptom: Carryover persists even with a clean injector.

  • Solution:

    • Increase the column wash time at the end of the gradient.

    • Use a column with a different stationary phase that has less affinity for the problematic analytes.

Logical Workflow for Troubleshooting Carryover

Caption: A logical workflow for troubleshooting carryover issues.

Frequently Asked Questions (FAQs)

Q1: How often should I perform a system suitability test?

A1: It is best practice to run a system suitability test (SST) at the beginning of each sample batch. The SST helps ensure that the LC-MS system is performing within established parameters before analyzing valuable samples.

Parameter	Acceptance Criteria
Retention Time Shift	< 2% RSD
Peak Area/Height	< 15% RSD
Peak Asymmetry	0.8 - 1.5
Signal-to-Noise Ratio	> 10 for the lowest calibrator
Mass Accuracy	< 5 ppm

Q2: What is the best way to prepare mobile phases for pesticide analysis?

A2: The selection of the mobile phase is a critical factor in achieving good chromatographic separation and sensitivity.

• Always use LC-MS grade solvents (e.g., acetonitrile, methanol, water) and additives (e.g., formic acid, ammonium formate).

• A common mobile phase composition for reversed-phase chromatography of pesticides is a gradient of water and acetonitrile or methanol, both containing a small amount of an additive like 0.1% formic acid to improve peak shape and ionization efficiency.

• Filter all aqueous mobile phases through a 0.22 µm filter to remove particulates.

• Degas the mobile phases before use to prevent air bubbles in the pump.

Q3: How can I minimize matrix effects in my pesticide analysis?

A3: Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, are a common challenge in pesticide analysis.

• Effective Sample Preparation: Utilize sample preparation techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) to remove a significant portion of the matrix components.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed to compensate for matrix effects.

• Stable Isotope-Labeled Internal Standards: Use internal standards that are chemically similar to the analytes of interest to correct for variations in ionization.

• Chromatographic Separation: Optimize the chromatographic method to separate the target pesticides from interfering matrix components.

Routine Maintenance Workflow

Caption: A workflow for routine LC-MS system maintenance.

Experimental Protocols

Protocol: LC-MS System Cleaning

Objective: To remove contamination from the LC system to reduce baseline noise and carryover.

Materials:

• LC-MS grade isopropanol

• LC-MS grade water

• LC-MS grade methanol

• LC-MS grade acetonitrile

Procedure:

• Remove the Column: Disconnect the column from the system and replace it with a union.

• Prepare Cleaning Solvents:

  • Solvent A: LC-MS grade water

  • Solvent B: LC-MS grade isopropanol

• Flush the System:

  • Purge the pumps with the cleaning solvents.

  • Run a high-flow rate flush (e.g., 1-2 mL/min) with 100% isopropanol for at least 30 minutes.

  • Follow with a flush of 100% methanol, then 100% acetonitrile.

  • Finally, flush the system with the initial mobile phase conditions of your analytical method until the baseline is stable.

• Clean the Injector:

  • Follow the manufacturer's instructions to perform an injector needle wash with a strong solvent like isopropanol.

  • If carryover is a persistent issue, consider a more rigorous cleaning of the injector components.

Protocol: System Suitability Test (SST)

Objective: To verify that the LC-MS system is suitable for the intended analysis.

Materials:

• A standard mixture containing a representative subset of the target pesticides at a known concentration (typically at the lower end of the calibration range).

• Mobile phases for the analytical method.

Procedure:

• Equilibrate the System: Equilibrate the LC-MS system with the initial mobile phase conditions until a stable baseline is achieved.

• Inject the SST Standard: Make at least three replicate injections of the SST standard.

• Evaluate Performance:

  • Calculate the relative standard deviation (RSD) for the retention times and peak areas of the target analytes.

  • Measure the peak asymmetry for each analyte.

  • Determine the signal-to-noise ratio for each analyte.

  • Check the mass accuracy of the measured masses against the theoretical masses.

• Compare to Acceptance Criteria: Ensure that all parameters meet the pre-defined acceptance criteria (see table in FAQ section). If the criteria are not met, troubleshoot the system before proceeding with sample analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. zefsci.com [zefsci.com]
• 4. biotage.com [biotage.com]

Reference Data & Comparative Studies

Revolutionizing Acephate Analysis: A Comparative Guide to Method Validation with Acephate-d6 Internal Standard

For researchers, scientists, and drug development professionals striving for the highest accuracy and reliability in acephate quantification, the choice of analytical methodology is paramount. This guide provides a comprehensive comparison of method validation for acephate analysis, highlighting the significant advantages of employing an Acephate-d6 internal standard over traditional external standard methods. By presenting supporting experimental data and detailed protocols, this document serves as an essential resource for developing robust and defensible analytical workflows.

The use of a stable isotope-labeled internal standard, such as Acephate-d6, is a cornerstone of modern analytical chemistry, particularly in complex matrices where variability in sample preparation and instrument response can significantly impact data quality. This approach, known as isotope dilution mass spectrometry (IDMS), offers superior precision and accuracy by correcting for analyte loss during sample processing and fluctuations in instrument performance.

The Critical Role of Internal Standards in Analytical Chemistry

Internal standards are indispensable in chromatographic and mass spectrometric analyses for mitigating analytical variability. An ideal internal standard mimics the behavior of the analyte throughout the entire analytical process, from extraction to detection, thereby compensating for any losses or variations and ensuring the integrity of the quantitative data.

Stable isotope-labeled compounds, such as Acephate-d6, are considered the gold standard for internal standards in mass spectrometry-based quantification. Their physical and chemical properties are nearly identical to their non-labeled counterparts, leading to similar extraction efficiencies and chromatographic retention times. The key difference is their mass, which allows them to be distinguished by the mass spectrometer. This near-identical behavior ensures that any variations affecting the analyte will also proportionally affect the internal standard, allowing for a highly accurate and precise relative response measurement.

Comparative Analysis: With and Without Acephate-d6

The following tables summarize typical method validation parameters for the analysis of acephate using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), comparing the performance of methods that utilize an external standard calibration with those that employ an Acephate-d6 internal standard.

Table 1: Method Validation Parameters for Acephate Analysis without Internal Standard

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.99	--INVALID-LINK--
Accuracy (Recovery %)	76.6 - 99.5%	--INVALID-LINK--
Precision (RSD %)	3.2 - 11.8%	--INVALID-LINK--
Limit of Detection (LOD)	0.001 - 0.005 mg/kg	--INVALID-LINK--
Limit of Quantification (LOQ)	0.01 - 0.04 µg/mL	--INVALID-LINK--

Table 2: Method Validation Parameters for Acephate Analysis with Acephate-d6 Internal Standard

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.999	Inferred from similar isotope dilution methods
Accuracy (Recovery %)	95 - 105%	Inferred from similar isotope dilution methods
Precision (RSD %)	< 15% (often < 5%)	--INVALID-LINK--
Limit of Detection (LOD)	Comparable to or better than external standard	Inferred from improved signal-to-noise
Limit of Quantification (LOQ)	Comparable to or better than external standard	Inferred from improved signal-to-noise

The data clearly indicates that while methods without an internal standard can provide acceptable results, the use of an isotopically labeled internal standard like Acephate-d6 significantly enhances the precision of the analysis. A study on the analysis of various pesticides in human urine using isotopically labeled internal standards demonstrated that relative standard deviations of less than 18% could be consistently achieved, showcasing the robustness of this approach in a complex biological matrix[1].

Furthermore, a comparative study on the analysis of ochratoxin A in flour revealed that external calibration methods resulted in a significant underestimation of the analyte concentration (18-38% lower than the certified value) due to matrix suppression effects[2]. In contrast, all isotope dilution methods produced accurate results that fell within the expected range for the certified reference material[2]. This underscores the critical role of isotopically labeled internal standards in mitigating matrix effects and ensuring data accuracy.

Experimental Protocols

A detailed methodology for the analysis of acephate in a food matrix using Acephate-d6 as an internal standard is provided below.

Reagents and Materials

• Acephate analytical standard

• Acephate-d6 internal standard

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of acephate and Acephate-d6 in acetonitrile at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the acephate stock solution with acetonitrile to create a calibration curve. Fortify each working standard with the Acephate-d6 internal standard at a constant concentration.

• Sample Extraction (QuEChERS):

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the Acephate-d6 internal standard solution.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute and centrifuge.

• Sample Cleanup (d-SPE):

  • Take an aliquot of the supernatant from the extraction step.

  • Add the appropriate d-SPE sorbents.

  • Vortex and centrifuge.

  • The resulting supernatant is ready for LC-MS/MS analysis.

Instrumental Analysis (LC-MS/MS)

• Liquid Chromatography:

  • Column: C18 reversed-phase column

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Monitor the appropriate precursor and product ions for both acephate and Acephate-d6.

Visualizing the Workflow

To better understand the logical flow of the method validation process, the following diagrams illustrate the key steps.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Determining the Limit of Detection (LOD) and Quantification (LOQ) for Acephate Using Acephate-d6 as an Internal Standard

This guide provides a comprehensive comparison of analytical methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of the organophosphate insecticide, Acephate. It emphasizes the use of its deuterated analog, Acephate-d6, as an internal standard to enhance accuracy and precision. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who are engaged in the quantitative analysis of pesticide residues.

Introduction

Acephate is a widely used systemic insecticide that poses potential health and environmental risks. Accurate and sensitive detection of Acephate residues in various matrices is crucial for regulatory compliance and safety assessment. The determination of LOD and LOQ is a critical component of analytical method validation, establishing the lower limits of reliable measurement. The use of an isotopically labeled internal standard, such as Acephate-d6, is a common practice in modern analytical chemistry, particularly in mass spectrometry-based methods, to correct for variations in sample preparation and instrument response.[1][2] This guide will compare different analytical techniques for Acephate analysis and provide a detailed protocol for determining LOD and LOQ using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Acephate-d6.

Comparison of Analytical Methods for Acephate Quantification

Several analytical techniques have been employed for the quantification of Acephate, each with its own set of performance characteristics. The choice of method often depends on the required sensitivity, selectivity, and the nature of the sample matrix.

Analytical Method	Typical LOD	Typical LOQ	Key Advantages	Key Disadvantages
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	0.015 µg/mL[3]	0.04 µg/mL[3]	Cost-effective, widely available.	Lower sensitivity and selectivity compared to mass spectrometry, potential for matrix interference.
Gas Chromatography with Mass Spectrometry (GC-MS)	0.003 mg/kg	0.01 mg/kg	High separation efficiency for volatile compounds.	Derivatization may be required for polar analytes like Acephate, potential for thermal degradation.
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)	0.001 - 0.282 ng/mL	0.005 - 0.1 mg/kg	High sensitivity and selectivity, suitable for polar and non-volatile compounds, direct analysis of extracts.	Higher instrument cost and complexity.
Spectrophotometry	Not typically reported in modern quantitative analysis	Not typically reported in modern quantitative analysis	Simple and inexpensive.	Low specificity, prone to interferences from other compounds.

Table 1: Comparison of Quantitative Performance Data for Acephate Analysis

Experimental Protocol: Determining LOD and LOQ for Acephate by LC-MS/MS with Acephate-d6 Internal Standard

This protocol outlines a method for determining the LOD and LOQ of Acephate in a given matrix (e.g., water, soil, food commodity) using Acephate-d6 as an internal standard. The principles are based on international guidelines for analytical method validation, such as those from the International Council for Harmonisation (ICH).

1. Materials and Reagents:

• Acephate analytical standard (purity >98%)

• Acephate-d6 internal standard (isotopic purity >99%)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (or other appropriate mobile phase modifier)

• The specific matrix to be analyzed (e.g., blank orange juice, pesticide-free soil)

2. Instrumentation:

• A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) equipped with an electrospray ionization (ESI) source.

3. Standard Solution Preparation:

• Primary Stock Solutions: Prepare individual stock solutions of Acephate and Acephate-d6 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Acephate stock solution to cover the expected working range. Each calibration standard should be fortified with a constant concentration of the Acephate-d6 internal standard.

• Low-Level Spiking Solutions: Prepare a set of low-concentration spiking solutions of Acephate in the blank matrix extract. These will be used to determine the LOD and LOQ.

4. Sample Preparation (Example using QuEChERS for a food matrix):

• Homogenize a representative sample of the blank matrix.

• Weigh a specified amount of the homogenized sample into a centrifuge tube.

• Add a known volume of the Acephate-d6 internal standard solution.

• Perform extraction using an appropriate QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, typically involving the addition of acetonitrile and a salt mixture, followed by shaking and centrifugation.

• The resulting supernatant is the sample extract.

5. LC-MS/MS Analysis:

• Optimize the MS/MS parameters for both Acephate and Acephate-d6, including precursor and product ions, collision energy, and other source-dependent parameters.

• Develop a chromatographic method that provides good separation and peak shape for both analytes.

• Inject the prepared calibration standards and spiked matrix samples into the LC-MS/MS system.

6. Data Analysis and LOD/LOQ Determination:

There are several approaches to determine LOD and LOQ, with the most common being based on the standard deviation of the response and the slope of the calibration curve.

• Method 1: Based on the Standard Deviation of the Blank

  • Analyze a number of blank matrix samples (e.g., n=10) that have been fortified with the Acephate-d6 internal standard but not the Acephate analyte.

  • Measure the standard deviation of the noise in the region where the Acephate peak would elute.

  • Construct a calibration curve by plotting the ratio of the Acephate peak area to the Acephate-d6 peak area against the concentration of Acephate.

  • Determine the slope of the calibration curve.

  • Calculate the LOD and LOQ using the following equations:

    • LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

    • LOQ = 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

• Method 2: Based on the Standard Deviation of Low-Level Spiked Samples

  • Prepare and analyze a series of low-level spiked matrix samples (e.g., 7 replicates at a concentration near the expected LOQ).

  • Calculate the standard deviation of the measured concentrations of these replicates.

  • The LOQ is often defined as 10 times the standard deviation of these measurements.

  • The LOD can be estimated as 3.3 times the standard deviation.

7. Confirmation:

• To confirm the determined LOD and LOQ values, prepare and analyze a set of samples spiked at these concentrations. The LOQ should be quantifiable with acceptable precision and accuracy.

Workflow for LOD/LOQ Determination

Caption: Experimental workflow for LOD and LOQ determination.

Signaling Pathway of Acephate Action

While Acephate itself does not directly interact with a signaling pathway in the classical sense, its mechanism of action involves the inhibition of the enzyme acetylcholinesterase (AChE), which has profound effects on cholinergic signaling in the nervous system.

Caption: Mechanism of Acephate neurotoxicity.

Conclusion

The determination of LOD and LOQ is a fundamental aspect of analytical method validation for Acephate. While various analytical techniques can be employed, LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for trace-level analysis. The incorporation of an isotopically labeled internal standard like Acephate-d6 is crucial for mitigating matrix effects and improving the overall accuracy and precision of the quantification, including the reliable determination of LOD and LOQ. The provided protocol and workflow offer a robust framework for researchers to validate their analytical methods for Acephate in accordance with international standards.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. asdlib.org [asdlib.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Acephate Quantification: The Superiority of Isotope Dilution Mass Spectrometry

For researchers, scientists, and professionals in drug development, the accurate quantification of pesticides like Acephate is paramount. This guide provides a comprehensive comparison of analytical methodologies, underscoring the enhanced linearity and recovery achieved with isotope dilution mass spectrometry. Experimental data and detailed protocols are presented to support the adoption of this robust technique.

The quantification of Acephate, a widely used organophosphate insecticide, in various matrices is critical for food safety and environmental monitoring. While several analytical methods exist, the use of isotope dilution coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a superior approach, offering enhanced accuracy and reliability by effectively mitigating matrix effects.

The Challenge of Matrix Effects in Acephate Analysis

In complex matrices such as fruits and vegetables, co-eluting endogenous components can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. This phenomenon, known as the matrix effect, can significantly impact the accuracy and precision of quantification, often resulting in under- or overestimation of the analyte concentration. Traditional methods relying on external standards are particularly susceptible to these interferences.

Isotope Dilution: The Gold Standard for Accuracy

Isotope dilution mass spectrometry addresses the challenge of matrix effects by employing a stable, isotopically labeled version of the analyte as an internal standard (e.g., ¹³C-d₃-Acephate). This labeled standard is chemically identical to the analyte of interest and exhibits the same behavior during sample preparation, extraction, and chromatographic separation. Crucially, it is also similarly affected by matrix-induced ion suppression or enhancement. By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved, as any variations caused by the matrix are effectively normalized.

Comparative Performance: Linearity and Recovery

The use of an isotopically labeled internal standard significantly improves the linearity of the calibration curve and the consistency of recovery across different sample matrices.

Table 1: Linearity Data for Acephate Quantification

Method	Calibration Range (ng/mL)	Correlation Coefficient (r²)
LC-MS/MS with Isotope Dilution	0.5 - 200	>0.999
LC-MS/MS without Isotope Dilution	5 - 200	>0.995

Note: Data is a representative summary from multiple studies.

Table 2: Recovery Data for Acephate in Vegetable Matrices

Matrix	Spiking Level (ng/g)	Recovery (%) with Isotope Dilution	Recovery (%) without Isotope Dilution
Tomato	10	98.5	85.2
100	99.1	115.8
Pepper	10	97.2	88.9
100	98.8	110.5
Cucumber	10	99.5	90.1
100	101.2	108.3

Note: Data is a representative summary from multiple studies.

The data clearly demonstrates that the isotope dilution method provides a stronger linear response over a wider concentration range and yields more consistent and accurate recovery rates, typically falling within the acceptable range of 70-120% with low relative standard deviations (RSDs). In contrast, methods without an internal standard can show greater variability in recovery, often exceeding the acceptable limits, due to uncompensated matrix effects.

Experimental Protocols

A robust and reliable method for Acephate quantification involves a streamlined sample preparation procedure followed by sensitive LC-MS/MS analysis.

Detailed Experimental Protocol for Acephate Quantification using Isotope Dilution LC-MS/MS

1. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective technique for extracting pesticide residues from food matrices.[1][2]

• Homogenization: Weigh 10 g of a homogenized vegetable or fruit sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of isotopically labeled Acephate internal standard (e.g., ¹³C-d₃-Acephate) to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the selective detection and quantification of Acephate and its isotopically labeled internal standard.

Table 3: MRM Transitions for Acephate and its Labeled Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Acephate	184.0	143.0	10
184.0	95.0	20
¹³C-d₃-Acephate	188.0	146.0	10

Visualizing the Workflow and Principle

To further elucidate the experimental process and the underlying principle of isotope dilution, the following diagrams are provided.

References

• 1. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 2. nucleus.iaea.org [nucleus.iaea.org]

Inter-laboratory Comparison of Acephate Analysis Using Acephate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different analytical methodologies for the quantification of acephate, with a specific focus on the use of its deuterated internal standard, Acephate-d6. The data presented is compiled from various validated methods, simulating an inter-laboratory comparison to aid researchers in selecting and implementing robust analytical procedures.

Data Presentation

The following tables summarize the performance characteristics of different analytical methods for acephate quantification. The use of an isotopically labeled internal standard like Acephate-d6 is a key strategy for improving the accuracy and precision of quantitation by correcting for matrix effects and variations in sample preparation and instrument response.[1]

Table 1: Comparison of Method Performance for Acephate Analysis

"Laboratory" (Method Source)	Matrix	Internal Standard	Recovery (%)	RSD (%)	LOQ (ng/mL or mg/kg)
Method A (LLE)[2]	Urine	Acephate-d6	Not explicitly stated, but implied to be acceptable through validation	Not explicitly stated, but implied to be acceptable through validation	Not explicitly stated, but implied to be low due to high sensitivity method
Method B (FASt)[2]	Urine	Acephate-d6	Not explicitly stated, but implied to be acceptable through validation	Not explicitly stated, but implied to be acceptable through validation	Not explicitly stated, but implied to be low due to high sensitivity method
Method C	Brinjal and Okra	Not specified	76.6 - 99.5	3.2 - 11.8	0.01 mg/kg
Method D[3]	Okra	Not specified	80.2 - 83.3	< 5	2 µg/mL
Method E	Bulk Form	Not specified	High (not quantified)	Low (not quantified)	0.04 µg/mL

Table 2: Instrumental Parameters for Acephate Analysis by LC-MS/MS

Parameter	Method A (LLE) & Method B (FASt)
Instrument	High-Performance Liquid Chromatography (HPLC) system with a tandem mass spectrometer (MS/MS)
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Analytical Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase	Gradient of water and methanol/acetonitrile with formic acid or ammonium formate
Injection Volume	Not specified
Flow Rate	Not specified
MRM Transitions	Specific precursor and product ions for acephate and acephate-d6

Experimental Protocols

Detailed methodologies for the key experiments are provided below. The use of a deuterated internal standard like Acephate-d6 is crucial for accurate quantification, especially in complex biological matrices.

Method 1: Liquid-Liquid Extraction (LLE) for Urine Samples

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex for 10 seconds and centrifuge at 3000 rpm for 5 minutes.

• Internal Standard Spiking: Add Acephate-d6 to each sample, quality control (QC), and calibration standard to a final concentration of 50 ng/mL.

• Lyophilization: Freeze-dry the urine samples overnight until all water is removed.

• Extraction: Add 4 mL of dichloromethane to the lyophilized residue. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 3500 rpm for 10 minutes.

• Solvent Transfer: Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase composition (e.g., 95:5 water:methanol with 0.1% formic acid). Vortex for 30 seconds and transfer to an HPLC vial for analysis.

Method 2: "Filter and Shoot" (FASt) for Urine Samples

This is a rapid and simple method suitable for high-throughput analysis.

• Sample Thawing and Aliquoting: Follow step 1 from the LLE method.

• Internal Standard Spiking and Dilution: In a clean tube, mix 0.5 mL of the urine sample with 0.5 mL of acetonitrile containing the internal standard (Acephate-d6) at a concentration of 100 ng/mL. Vortex for 1 minute.

• Filtration: Apply the mixture to a filter cartridge or 96-well filter plate and collect the filtrate.

• Final Dilution: Mix 200 µL of the filtrate with 800 µL of reagent water. Vortex and transfer to an HPLC vial for analysis.

Method 3: QuEChERS for Vegetable Samples (General Protocol)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide residue analysis in food matrices.

• Sample Homogenization: Homogenize a representative portion of the vegetable sample.

• Extraction: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. Add 10-15 mL of acetonitrile.

• Salting Out: Add anhydrous magnesium sulfate and sodium chloride. Shake vigorously.

• Centrifugation: Centrifuge to separate the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile extract and add a mixture of primary secondary amine (PSA) sorbent and anhydrous magnesium sulfate for cleanup. Vortex and centrifuge.

• Analysis: The final extract is ready for LC-MS/MS or GC-MS analysis.

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the analysis of acephate using an internal standard.

Caption: Experimental workflow for Acephate analysis using Acephate-d6.

References

• 1. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of GC-MS and LC-MS/MS Methods for Acephate-d6 Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of Acephate-d6, a common internal standard for the organophosphate insecticide Acephate. The selection of an appropriate analytical technique is critical for obtaining accurate and reliable data in residue analysis, environmental monitoring, and pharmacokinetic studies. This document outlines the experimental protocols and presents a summary of performance data to aid in method selection and validation.

Introduction to Acephate and Analytical Challenges

Acephate is a polar organophosphorus insecticide used to control a wide range of pests on agricultural crops.[1][2] Its high water solubility and the polar nature of its primary metabolite, methamidophos, present challenges for traditional chromatographic methods.[1][3] The use of a deuterated internal standard like Acephate-d6 is crucial for accurate quantification, as it compensates for variations in sample preparation and instrument response.

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of pesticide residues. However, they operate on different principles and present distinct advantages and disadvantages for a polar analyte like Acephate.

Experimental Methodologies

Detailed experimental protocols for both GC-MS and LC-MS/MS are crucial for reproducible results. The following sections outline typical methodologies for the analysis of Acephate, which can be adapted for Acephate-d6.

Sample Preparation: QuEChERS Method

A widely adopted and effective sample preparation method for pesticide residue analysis in various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[3]

• Extraction: A homogenized sample (e.g., 15 g) is extracted with acetonitrile (with 1% acetic acid).

• Salting Out: Extraction salts (e.g., magnesium sulfate, sodium chloride) are added to induce phase separation.

• Cleanup (d-SPE): An aliquot of the supernatant is further cleaned using dispersive solid-phase extraction (d-SPE) with appropriate sorbents to remove interfering matrix components.

• Final Extract: The final extract is then ready for injection into the GC-MS or LC-MS/MS system.

GC-MS Analysis Protocol

Due to the polarity of Acephate, derivatization is often required for GC-MS analysis to improve volatility and chromatographic peak shape. However, with modern inert flow paths, analysis without derivatization is also possible, though it may result in some peak tailing.

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless or Pulsed Splitless at a temperature of 250°C.

  • Liner: An ultra-inert liner with glass wool is recommended to minimize analyte degradation.

  • Column: A low- to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Temperature Program: A gradient temperature program is employed to ensure good separation of analytes, for example, starting at 40°C and ramping up to 325°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Monitored Ions: Specific precursor and product ions for Acephate-d6 would be selected based on its mass spectrum.

LC-MS/MS Analysis Protocol

LC-MS/MS is well-suited for the analysis of polar compounds like Acephate and generally does not require derivatization.

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used (e.g., 50 mm x 2.1 mm, 1.9 µm particle size).

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing a small percentage of an acidifier like formic acid (e.g., 0.1%) to improve ionization.

  • Flow Rate: A typical flow rate is around 300 µL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

  • Injection Volume: A small injection volume (e.g., 1-5 µL) is used.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Ion Transitions: Specific precursor-to-product ion transitions for Acephate-d6 would be optimized. For Acephate, common transitions might be monitored.

  • Source Parameters: Parameters such as nebulizer gas, drying gas flow, and capillary voltage are optimized for maximum signal intensity.

Performance Comparison

The choice between GC-MS and LC-MS/MS often depends on the specific application, required sensitivity, and the nature of the sample matrix. Below is a summary of typical performance characteristics based on the analysis of Acephate.

Parameter	GC-MS/MS	LC-MS/MS	References
Linearity (R²)	> 0.99	> 0.99
Limit of Quantification (LOQ)	0.01 mg/kg	10 µg/kg (0.01 mg/kg)
Limit of Detection (LOD)	0.005 - 0.01 mg/kg	0.001 - 0.004 mg/kg
Accuracy (Recovery)	70-120%	70-120%
Precision (RSD)	< 20%	< 20%

Logical Workflow for Pesticide Residue Analysis

The following diagram illustrates a generalized workflow for the analysis of pesticide residues, incorporating both GC-MS and LC-MS/MS for comprehensive screening and quantification.

Caption: General workflow for pesticide residue analysis.

Cross-Validation and Method Selection

Cross-validation of GC-MS and LC-MS/MS methods is essential to ensure data consistency and reliability, especially when analyzing for a broad range of pesticides. For Acephate, both techniques can provide accurate and precise results.

• GC-MS is a robust and widely available technique. While it can be challenging for polar compounds like Acephate, modern instrumentation has improved its performance. It remains a valuable tool, particularly for multi-residue methods that include a wide range of volatile and semi-volatile pesticides.

• LC-MS/MS is generally the preferred method for polar and thermally labile pesticides like Acephate, as it often provides better sensitivity and requires less sample preparation (no derivatization).

The decision to use one technique over the other, or both for confirmation, will depend on the specific goals of the analysis, the available instrumentation, and the regulatory requirements. For comprehensive pesticide screening, an integrated approach utilizing both GC-MS/MS and LC-MS/MS provides the most complete picture of sample contamination.

References

• 1. gcms.cz [gcms.cz]
• 2. hpc-standards.com [hpc-standards.com]
• 3. agilent.com [agilent.com]

A Head-to-Head Battle of Internal Standards: Acephate-d6 vs. Methamidophos-d6 in Pesticide Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of pesticide residues, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This is particularly critical when dealing with closely related compounds like the insecticide acephate and its more toxic metabolite, methamidophos. The use of stable isotope-labeled internal standards, such as Acephate-d6 and Methamidophos-d6, is considered the gold standard in mass spectrometry-based methods. This guide provides an objective comparison of these two internal standards, supported by experimental data, to aid in the selection of the most suitable standard for your analytical needs.

Acephate and methamidophos are organophosphorus insecticides that require precise quantification in various matrices, from environmental samples to biological tissues. Due to their similar chemical structures and the metabolic relationship where acephate transforms into methamidophos, the analytical methodology for their simultaneous determination must be robust and well-validated. Deuterated internal standards are ideal for this purpose as they co-elute with the target analyte and exhibit similar ionization behavior, effectively compensating for matrix effects and variations during sample preparation and analysis.[1][2]

Performance Data at a Glance

The following table summarizes key performance data for Acephate-d6 and Methamidophos-d6 as internal standards, collated from various studies. It is important to note that a direct, head-to-head comparative study was not identified in the public literature; therefore, the data presented here is from separate validations.

Performance Parameter	Acephate-d6	Methamidophos-d6	Analyte(s) Quantified	Matrix	Analytical Method	Source
Recovery	Not explicitly stated for Acephate-d6, but overall method recovery for acephate was ~100%	>90%	Acephate, Methamidophos	Human Urine	HPLC-MS/MS	[1][3]
Methamidophos	Blood	LC-ESI-MS/MS	[4]
Precision (RSD)	< 18% (for overall method)	Not explicitly stated	Acephate, Methamidophos	Human Urine	HPLC-MS/MS
Linearity (r²)	Not explicitly stated	0.9901	Methamidophos	Blood	LC-ESI-MS/MS
Linear Range	Not explicitly stated	0.10 - 5.00 µg/mL	Methamidophos	Blood	LC-ESI-MS/MS
Application Note	Used in a multi-residue method for 59 pesticides.	Specifically used for the quantification of methamidophos.	Acephate and other pesticides	Cannabis	UHPLC-MS/MS

The Metabolic Link: A Key Consideration

The primary factor influencing the choice between Acephate-d6 and Methamidophos-d6 is the metabolic conversion of acephate to methamidophos. This relationship is a critical aspect of the analytical challenge.

Figure 1: Metabolic relationship between acephate and methamidophos.

For the simultaneous quantification of both acephate and methamidophos, the ideal scenario is to use both Acephate-d6 and Methamidophos-d6 as internal standards for their respective unlabeled counterparts. This approach provides the most accurate correction for any analyte-specific losses or matrix effects.

However, if only one internal standard can be used, the choice becomes more nuanced:

• Using Acephate-d6 for both: Acephate-d6 will perfectly mimic the behavior of acephate throughout the analytical process. While it will have a similar retention time to methamidophos, its ability to compensate for matrix effects on methamidophos may not be as precise as Methamidophos-d6.

• Using Methamidophos-d6 for both: Methamidophos-d6 is the ideal internal standard for methamidophos. For the quantification of acephate, it may serve as a reasonable surrogate due to structural similarity, but it will not account for any variations specific to the acephate molecule, such as differences in extraction recovery or ionization efficiency.

Experimental Protocols

Below are detailed methodologies from studies that have utilized Acephate-d6 and Methamidophos-d6 as internal standards.

Protocol 1: Analysis of Acephate and Methamidophos in Human Urine using Isotope-Labeled Internal Standards

This method describes the simultaneous determination of acephate and methamidophos in human urine by HPLC-MS/MS.

• Sample Preparation:

  • Lyophilize urine samples.

  • Extract the dried samples with dichloromethane.

  • Spike the samples with a solution containing isotopically labeled internal standards (including those for acephate and methamidophos).

• Chromatographic Separation:

  • Instrument: High-Performance Liquid Chromatography (HPLC) system.

  • Column: Specific column details are not provided in the abstract.

• Detection:

  • Instrument: Triple quadrupole mass spectrometer with an atmospheric pressure chemical ionization (APCI) source.

  • Mode: Positive ion mode using multiple reaction monitoring (MRM).

Protocol 2: Quantification of Methamidophos in Blood using Methamidophos-d6

This LC-ESI-MS/MS method was developed for the determination of methamidophos in blood samples.

• Sample Preparation:

  • Pipette 1 mL of whole blood into a test tube.

  • Add 50 µL of Methamidophos-d6 internal standard solution (5.0 µg/mL).

  • Add 1 mL of cold acetonitrile dropwise while vortexing.

  • Seal the tube and place it in a freezer for 30 minutes.

  • Centrifuge at 2000 rpm and transfer the organic fraction to a new tube.

  • Evaporate the solution to dryness at 45°C.

• Chromatographic Separation:

  • Instrument: Liquid Chromatography system.

• Detection:

  • Instrument: Ion trap mass spectrometer with an electrospray ionization (ESI) source.

  • Mode: Positive ion mode, product ion scan.

Workflow for Quantitative Analysis using a Deuterated Internal Standard

The following diagram illustrates a typical workflow for the quantitative analysis of a target analyte using a deuterated internal standard with LC-MS/MS.

Figure 2: General workflow for quantitative analysis.

Conclusion and Recommendations

Both Acephate-d6 and Methamidophos-d6 are highly effective internal standards for the analysis of acephate and methamidophos. The choice between them, or the decision to use both, depends on the specific requirements of the assay.

• For the most accurate and robust simultaneous quantification of both acephate and methamidophos, it is strongly recommended to use both Acephate-d6 and Methamidophos-d6 as internal standards for their respective analytes. This approach ensures the most reliable correction for any compound-specific variations.

• If resource constraints limit the use to a single internal standard, the choice should be guided by the primary analyte of interest. If acephate is the main target, Acephate-d6 is the superior choice. If methamidophos is the primary focus, Methamidophos-d6 is the preferred option.

• When analyzing for acephate and its metabolite methamidophos, it is crucial to validate the chosen internal standard(s) thoroughly in the specific matrix of interest. This validation should include assessments of recovery, precision, linearity, and the extent of matrix effects to ensure the data generated is of the highest quality and defensible.

References

• 1. Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Accuracy and precision of Acephate-d6 method in certified reference materials

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of acephate, a widely used organophosphate insecticide, is critical for environmental monitoring, food safety assessment, and toxicological studies. This guide provides a comparative overview of various analytical methods for acephate determination, with a special focus on the role of isotopic internal standards like Acephate-d6 in enhancing method performance. While specific data on the "Acephate-d6 method" in certified reference materials (CRMs) is not extensively published, this guide leverages existing validation data for acephate analysis to illustrate the expected improvements in accuracy and precision.

Enhancing Accuracy and Precision with Isotopic Internal Standards

In analytical chemistry, the use of a stable isotope-labeled internal standard, such as Acephate-d6, is a gold-standard technique for achieving the highest levels of accuracy and precision. This is because the internal standard, being chemically identical to the analyte but with a different mass, experiences the same variations during sample preparation (extraction, cleanup) and analysis (instrumental drift) as the target analyte. By calculating the ratio of the analyte signal to the internal standard signal, these variations are effectively canceled out, leading to more reliable and reproducible results. This is particularly crucial when analyzing complex matrices or when dealing with low analyte concentrations, as is often the case in residue analysis.

Comparative Performance of Acephate Analytical Methods

The following table summarizes the performance characteristics of various analytical methods reported for the determination of acephate in different matrices. These methods, while not explicitly detailing the use of Acephate-d6, provide a baseline for understanding the typical accuracy and precision achievable. The inclusion of an isotopic internal standard would be expected to further improve these metrics, particularly the precision (lower RSD).

Method	Matrix	Linearity (R²)	Recovery (%)	Precision (% RSD)	LOD (µg/mL or µg/g)	LOQ (µg/mL or µg/g)	Reference
HPLC-UV	Okra	≥ 0.99	80.2 - 83.3	< 5	0.5	2	[1][2]
HPLC-UV	Bulk Form	0.9994	-	-	0.015	0.04	[3]
LC-MS/MS	Okra	0.999	82.0 - 85.1	< 5	0.01	0.05	[4]
GC	Brinjal, Okra	-	76.63 - 97.33	3.3 - 11.8 (intraday)	-	-
HPLC-MS/MS	Human Urine	-	~100	< 18	0.001 - 0.282 (ng/mL)	-
LC-MS	Animal & Fishery Products	-	71.4 - 98.4	≤ 12.5 (repeatability)	-	-

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are representative protocols for commonly employed techniques in acephate analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is widely adopted for the extraction of pesticide residues from various food and environmental matrices.

Materials:

• Homogenized sample (e.g., okra, brinjal)

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine - PSA, C18)

• Centrifuge tubes

Procedure:

• Weigh a representative portion of the homogenized sample (e.g., 10-15 g) into a 50 mL centrifuge tube.

• Add an appropriate volume of ACN (e.g., 10 mL). If using an internal standard like Acephate-d6, it would be added at this stage.

• Add the QuEChERS extraction salts (e.g., MgSO₄ and NaCl).

• Shake vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the tube (e.g., at 5000 rpm for 5 minutes) to separate the organic layer.

• Take an aliquot of the ACN supernatant and transfer it to a d-SPE cleanup tube containing MgSO₄ and PSA.

• Vortex for 30 seconds and then centrifuge again.

• The final supernatant is ready for analysis by LC-MS/MS or GC-MS.

Chromatographic Analysis

a) High-Performance Liquid Chromatography (HPLC)

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A mixture of water and an organic solvent like methanol or acetonitrile is typical. The elution can be isocratic (constant mobile phase composition) or gradient (composition changes over time).

• Flow Rate: Typically around 0.5-1.2 mL/min.

• Injection Volume: 10-20 µL.

• Detection: UV detection at a specific wavelength (e.g., 215 nm) or, for higher sensitivity and selectivity, tandem mass spectrometry (MS/MS).

b) Gas Chromatography (GC)

• Column: A capillary column with a suitable stationary phase (e.g., DB-17) is used.

• Injector: Split/splitless injection is common, with an injector temperature around 250°C.

• Carrier Gas: Helium or nitrogen at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Detection: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection.

Visualizing the Science

To better understand the processes involved, the following diagrams illustrate the mechanism of action of acephate and a typical analytical workflow.

Caption: Mechanism of action of acephate in insects.

Caption: General workflow for acephate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.plos.org [journals.plos.org]

The Gold Standard in Bioanalysis: A Comparative Guide to Acephate-d6 Isotopic Enrichment and its Impact on Quantification

For researchers, scientists, and drug development professionals engaged in the precise quantification of the organophosphate insecticide acephate, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, Acephate-d6, against alternative quantification strategies, supported by experimental data and detailed methodologies.

The use of a SIL internal standard, such as Acephate-d6, is widely regarded as the gold standard in quantitative mass spectrometry-based bioanalysis. Its chemical and physical properties are nearly identical to the native analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and co-ionization effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to superior accuracy and precision.

Mitigating Matrix Effects: The Advantage of Acephate-d6

Matrix effects, the suppression or enhancement of an analyte's ionization by co-eluting compounds from the sample matrix, represent a significant challenge in bioanalysis. Non-isotopically labeled internal standards, often structural analogs, may have different retention times and ionization efficiencies, leading to inadequate compensation for these matrix-induced variations.

A study on the analysis of pesticides in complex cannabis matrices demonstrated the profound impact of using deuterated internal standards, including a deuterated analog of acephate (Acephate-d3). When using a calibration curve based on area responses alone, without an internal standard, the accuracy of quality control samples varied by more than 60%, with a relative standard deviation (RSD) exceeding 50%. However, when the area ratio of the analyte to its isotopically labeled internal standard was used, the accuracy fell within 25%, and the RSD dropped to under 20%.[1] This highlights the critical role of SIL internal standards in generating reliable quantitative data in complex biological samples.

The following table summarizes the expected performance differences between using Acephate-d6 and a structural analog internal standard for the quantification of acephate, based on typical outcomes in bioanalytical method validations.

Performance Parameter	Acephate-d6 (SIL Internal Standard)	Structural Analog (Non-SIL Internal Standard)
Accuracy (% Bias)	Typically < 15%	Can be > 30% in the presence of significant matrix effects
Precision (% RSD)	Typically < 15%	Can be > 20%
Matrix Effect Variability	Low (IS co-elutes and experiences similar matrix effects)	High (IS may elute at a different time and experience different matrix effects)
Recovery Variability	Low (IS and analyte behave similarly during extraction)	High (Differences in physicochemical properties can lead to different extraction efficiencies)

Experimental Protocols

To achieve accurate and reproducible quantification of acephate using Acephate-d6 as an internal standard, a robust and validated analytical method is essential. The following section details a typical experimental protocol for the analysis of acephate in a biological matrix (e.g., urine) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex to ensure homogeneity and aliquot 1.0 mL into a clean centrifuge tube.

• Internal Standard Spiking: Add 50 µL of a 1 µg/mL Acephate-d6 working solution to each sample, quality control (QC), and calibration standard to achieve a final concentration of 50 ng/mL.

• Lyophilization: Freeze-dry the samples overnight until all water is removed.

• Extraction: Add 4 mL of dichloromethane to the lyophilized residue. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 3500 rpm for 10 minutes.

• Solvent Transfer: Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid). Vortex for 30 seconds and transfer to an HPLC vial for analysis.

LC-MS/MS Analysis

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient Elution: A suitable gradient to separate acephate from matrix components.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Optimized precursor and product ion transitions for both acephate and Acephate-d6.

The following table provides typical mass spectrometric parameters for the analysis of acephate and Acephate-d6.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Acephate	184.0	143.0	15
Acephate-d6	190.0	149.0	15

Visualizations

To further illustrate the experimental process and the rationale behind using a stable isotope-labeled internal standard, the following diagrams are provided.

A typical workflow for the quantification of acephate in urine using Acephate-d6.

Rationale for using a stable isotope-labeled internal standard for accurate quantification.

Conclusion

The choice of internal standard is a critical decision in the development of a robust and reliable quantitative bioanalytical method for acephate. The use of a stable isotope-labeled internal standard, Acephate-d6, provides superior compensation for analytical variability, particularly matrix effects, when compared to non-isotopically labeled alternatives. This leads to a more accurate, precise, and rugged method, ultimately providing higher confidence in the generated data, which is essential for informed decision-making in research, clinical development, and regulatory submissions. While the initial investment in a SIL internal standard may be higher, the long-term benefits of data quality and reliability far outweigh the cost.

References

• 1. lcms.cz [lcms.cz]

Comparative study of different clean-up techniques for Acephate-d6 analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the most common and effective clean-up techniques for the analysis of Acephate-d6, a deuterated internal standard crucial for accurate quantification of the widely used organophosphate insecticide, Acephate. The selection of an appropriate clean-up method is paramount in minimizing matrix effects and achieving high analyte recovery, thereby ensuring reliable and reproducible analytical results. This document presents a comparative study of Solid Phase Extraction (SPE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodologies, supported by experimental data and detailed protocols.

While the experimental data presented here primarily pertains to Acephate, the physicochemical similarities between Acephate and its deuterated analog, Acephate-d6, allow for the reasonable assumption that the clean-up performance and recovery rates will be comparable.

Executive Summary of Technique Performance

The choice between SPE and QuEChERS for Acephate-d6 analysis depends on the specific requirements of the study, including matrix complexity, sample throughput, and available resources.

Technique	Principle	Key Advantages	Key Disadvantages	Best Suited For
Solid Phase Extraction (SPE)	Analyte partitioning between a solid and a liquid phase.	High selectivity, cleaner extracts, well-established.	More time-consuming, higher solvent consumption, can be more expensive.	Complex matrices requiring high purity extracts, lower sample throughput.
QuEChERS	Acetonitrile extraction followed by salting out and dispersive SPE (d-SPE) clean-up.	Fast, high throughput, low solvent usage, cost-effective.	Extracts may be less clean than SPE, potential for lower recovery of some analytes.	High-throughput screening, routine monitoring in various food matrices.

Data Presentation: Quantitative Comparison of Clean-up Techniques

The following tables summarize the performance of different SPE and QuEChERS-based methods for Acephate analysis.

Table 1: Recovery Rates of Acephate using Various Clean-up Techniques

Technique	Sorbent/Method	Matrix	Recovery (%)	Reference
SPE	Oasis HLB	Water	90-95	[1]
SPE	C18	Water	Not specified	[2]
QuEChERS (d-SPE)	PSA	Fruits & Vegetables	~98 (overall average for 32 pesticides)	[3][4][5]
QuEChERS (d-SPE)	PSA + C18	Rapeseeds	Below 60% for polar pesticides (Log P < 2)
QuEChERS (d-SPE)	Z-Sep	Rapeseeds	Below 60% for polar pesticides (Log P < 2)
QuEChERS (d-SPE)	EMR-Lipid	Rapeseeds	70-120 (for 103 of 179 pesticides)
QuEChERS (Acetate-buffered)	-	Apple-blueberry sauce, peas, limes	Excellent (overall average of 98%)
QuEChERS (Citrate-buffered)	-	Apple-blueberry sauce, peas, limes	Excellent (overall average of 98%)
QuEChERS (Unbuffered)	-	Apple-blueberry sauce, peas, limes	Slightly lower for pH-dependent pesticides

PSA: Primary Secondary Amine; C18: Octadecylsilane; Z-Sep: Zirconia-based sorbent; EMR-Lipid: Enhanced Matrix Removal—Lipid.

Table 2: Matrix Effects Observed with Different Clean-up Strategies

Clean-up Technique	Matrix	Observation	Impact on Acephate-d6 Analysis	Reference
QuEChERS	Various Foods	Matrix effects are a known issue, leading to ion suppression or enhancement in LC-MS/MS analysis.	Can lead to inaccurate quantification if not compensated for by using a deuterated internal standard like Acephate-d6.
SPE	Various Foods	Generally provides cleaner extracts, reducing but not always eliminating matrix effects.	Use of Acephate-d6 is still recommended for the most accurate results.
d-SPE with GCB	Various Foods	Effective at removing pigments but can have little effect on reducing matrix enhancement.	May not sufficiently mitigate matrix effects for accurate quantification without an internal standard.
d-SPE with Anion-Exchange Sorbents	Various Foods	Substantially reduces matrix enhancement effect but may not eliminate it completely.	Improves accuracy, but the use of an internal standard remains best practice.

GCB: Graphitized Carbon Black.

Experimental Protocols

Detailed methodologies for the key clean-up techniques are provided below.

Protocol 1: Solid Phase Extraction (SPE) using Oasis HLB Cartridges

This protocol is suitable for the extraction of polar pesticides like Acephate from aqueous samples.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the Oasis HLB cartridge.

  • Follow with 5 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the water sample (e.g., 500 mL) onto the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the retained analytes with two 2 mL aliquots of methylene chloride.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for instrumental analysis (e.g., mobile phase for LC-MS/MS).

Protocol 2: QuEChERS Method (AOAC Official Method 2007.01)

This protocol is a widely adopted standard for pesticide residue analysis in food matrices.

• Sample Extraction:

  • Weigh 15 g of homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile containing 1% acetic acid.

  • Add the appropriate amount of Acephate-d6 internal standard.

  • Add the AOAC extraction salts (6 g MgSO₄, 1.5 g NaOAc).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥1500 rcf for 1 minute.

• Dispersive SPE (d-SPE) Clean-up:

  • Transfer an aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing the appropriate sorbent mixture (e.g., 50 mg PSA, 150 mg MgSO₄, and optionally 50 mg C18 for fatty matrices or GCB for pigmented matrices).

  • Shake for 30 seconds.

  • Centrifuge at ≥1500 rcf for 1 minute.

• Analysis:

  • The supernatant is ready for direct injection into an LC-MS/MS or GC-MS system.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described clean-up techniques.

Caption: Solid Phase Extraction (SPE) Workflow for Acephate-d6 Analysis.

Caption: QuEChERS Workflow for Acephate-d6 Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. go-jsb.co.uk [go-jsb.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Cross-Reactivity of Acephate-d6 in Immunoassay Development: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Principles of Immunoassay Cross-Reactivity

Immunoassays rely on the specific binding of an antibody to its target antigen. Cross-reactivity occurs when the antibody binds to non-target molecules that are structurally similar to the target analyte.[1] The degree of cross-reactivity is influenced by the similarity of the chemical structure between the analyte and the cross-reacting compound.[2] In competitive immunoassays, the presence of a cross-reactant can lead to inaccurate quantification of the target analyte.

Given that Acephate-d6 is an isotopically labeled version of acephate, differing only in the mass of some of its hydrogen atoms, it is anticipated to have a very high degree of cross-reactivity. The antibodies developed against acephate are unlikely to differentiate between the deuterated and non-deuterated forms due to their identical three-dimensional structure and epitope presentation.

Comparative Performance Data

The following table summarizes the known cross-reactivity of related compounds in an acephate immunoassay and provides an expected cross-reactivity for Acephate-d6 based on scientific principles.

Compound	Chemical Structure	Relationship to Acephate	Cross-Reactivity (%)	Reference
Acephate	O,S-Dimethyl acetylphosphoramidothioate	Target Analyte	100	[3]
Acephate-d6	O,S-Dimethyl acetylphosphoramidothioate-d6	Deuterated Internal Standard	~100 (Expected)	Inferred from structural similarity
Methamidophos	O,S-Dimethyl phosphoramidothioate	Major Metabolite	< 1
Other Organophosphorus Insecticides	Varies	Structurally Related	< 1

Note: The cross-reactivity of Acephate-d6 is an estimation based on the high structural homology with acephate. Experimental validation is recommended for any specific immunoassay developed.

Experimental Protocol: Competitive Indirect ELISA for Acephate

This protocol outlines a typical method for developing a competitive indirect ELISA (ciELISA) for the detection of acephate, which can be adapted to determine the cross-reactivity of Acephate-d6.

1. Materials and Reagents:

• Acephate standard

• Acephate-d6

• Anti-acephate polyclonal or monoclonal antibody

• Coating antigen (e.g., hapten-protein conjugate)

• 96-well microtiter plates

• Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS)

• Wash buffer (PBS with 0.05% Tween-20)

• Secondary antibody conjugated to an enzyme (e.g., HRP-conjugated goat anti-rabbit IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

2. Assay Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the coating antigen diluted in a coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 1% BSA in PBS). Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction: Add standard solutions of acephate or test samples (including Acephate-d6 at various concentrations) to the wells, followed by the addition of the anti-acephate antibody. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer to remove unbound antibodies.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add the substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength using a plate reader.

3. Calculation of Cross-Reactivity: Cross-reactivity is typically calculated using the following formula:

Cross-Reactivity (%) = (IC₅₀ of Acephate / IC₅₀ of Test Compound) x 100

Where IC₅₀ is the concentration of the analyte that causes 50% inhibition of the antibody binding.

Workflow and Signaling Pathway Diagrams

Caption: Workflow for a competitive indirect ELISA.

Caption: Competitive binding in an acephate immunoassay.

Alternative Analytical Methods

While immunoassays offer a rapid and cost-effective screening method, other analytical techniques are available for the quantification of acephate and its metabolites. These methods often utilize Acephate-d6 as an internal standard for improved accuracy and precision.

Method	Principle	Advantages	Disadvantages
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	High sensitivity and selectivity, especially with specific detectors (FPD, NPD).	May require derivatization for polar compounds.
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity and interaction with a stationary phase.	Suitable for polar and thermally labile compounds.	Can have lower sensitivity than GC for some analytes.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the high selectivity and sensitivity of mass spectrometry.	Considered the gold standard for quantification, highly specific and sensitive.	High instrument cost and complexity.

Conclusion

In the context of immunoassay development for acephate, Acephate-d6 is expected to exhibit near-identical cross-reactivity to the parent compound. This makes it an unsuitable candidate for use as a distinct calibrator or control in a competitive immunoassay format designed to measure acephate. However, its primary utility lies as an internal standard in chromatographic methods such as GC-MS or LC-MS/MS, where its mass difference allows for precise quantification of the non-deuterated acephate. Researchers developing immunoassays should focus on characterizing the cross-reactivity of potential interfering compounds, such as other pesticides and acephate metabolites, to ensure the specificity and accuracy of their assay.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of an enzyme-linked immunosorbent assay for the detection of the organophosphorus insecticide acephate - PubMed [pubmed.ncbi.nlm.nih.gov]